Rubidium permanganate

• CAS: 13465-49-1

Core Science & Biosynthesis

Synthesis and Properties of Rubidium Permanganate: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the synthesis, physicochemical properties, and thermal decomposition of rubidium permanganate (B83412) (RbMnO₄). Detailed experimental protocols for its preparation via a metathesis reaction are presented. Key quantitative data, including crystallographic parameters, solubility, and thermal stability, are summarized in structured tables for comparative analysis. Furthermore, the synthesis workflow and thermal decomposition pathway are visually represented through diagrams generated using the DOT language. This document is intended to serve as a valuable resource for researchers and professionals requiring in-depth knowledge of this inorganic compound.

Introduction

Rubidium permanganate is an inorganic salt with the chemical formula RbMnO₄. It belongs to the family of alkali metal permanganates, which are well-known for their strong oxidizing properties.[1][2] Comprising the rubidium cation (Rb⁺) and the permanganate anion (MnO₄⁻), where manganese is in the +7 oxidation state, this compound presents as dark purple, almost black, crystalline solids.[2] While less common than its potassium counterpart due to the higher cost of rubidium, RbMnO₄ serves as a valuable compound in specialized chemical research, particularly in analytical chemistry and for comparative studies within the alkali metal series.[1][2] Its distinct properties, influenced by the large rubidium cation, make it a subject of interest in solid-state chemistry and materials science.[1]

Synthesis of Rubidium Permanganate

The most common and straightforward method for the laboratory synthesis of rubidium permanganate is a metathesis (double displacement) reaction between potassium permanganate (KMnO₄) and a soluble rubidium salt, typically rubidium chloride (RbCl).[1][3] This method leverages the lower solubility of rubidium permanganate in water compared to the other salts involved in the reaction, leading to its precipitation.[1]

Synthesis Workflow

Caption: Workflow for the synthesis of rubidium permanganate.

Experimental Protocol: Metathesis Reaction

This protocol details the synthesis of rubidium permanganate from potassium permanganate and rubidium chloride.

Materials:

• Potassium permanganate (KMnO₄)

• Rubidium chloride (RbCl)

• Distilled water

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Buchner funnel and filter paper

• Vacuum flask

• Vacuum source

• Desiccator

Procedure:

• Reactant Preparation:

  • Prepare equimolar solutions of potassium permanganate and rubidium chloride in distilled water. For example, dissolve 1.58 g (0.01 mol) of KMnO₄ in 50 mL of warm distilled water (approximately 40-50 °C) in a beaker with stirring.

  • In a separate beaker, dissolve 1.21 g (0.01 mol) of RbCl in 30 mL of warm distilled water.

• Reaction and Precipitation:

  • While stirring the potassium permanganate solution, slowly add the rubidium chloride solution.

  • A fine, dark purple precipitate of rubidium permanganate will form almost immediately due to its lower solubility.[1]

  • Continue stirring the mixture for 10-15 minutes to ensure the reaction goes to completion.

  • Cool the mixture in an ice bath for 30 minutes to maximize the precipitation of RbMnO₄.

• Purification:

  • Set up a Buchner funnel with filter paper for vacuum filtration.

  • Filter the precipitated rubidium permanganate under vacuum.

  • Wash the collected crystals with several small portions of cold distilled water to remove the soluble potassium chloride byproduct.

  • Continue the vacuum to partially dry the crystals on the filter paper.

• Drying:

  • Transfer the purified crystals to a watch glass or petri dish.

  • Dry the product to a constant weight in a desiccator under vacuum over a suitable desiccant (e.g., anhydrous calcium chloride).

Properties of Rubidium Permanganate

Rubidium permanganate has been characterized by various physical and chemical methods. The key properties are summarized below.

Physical Properties

Property	Value	Reference(s)
Chemical Formula	RbMnO₄	[2]
Molar Mass	204.404 g/mol	[2]
Appearance	Dark purple or nearly black crystalline solid	[2]
Density	3.325 g/cm³	[2][3]
Decomposition Point	~295 °C	[2][3]
Crystal Structure	Orthorhombic	[3]
Space Group	Pnma (No. 62)	[3]
Lattice Constants	a = 954.11 pm, b = 573.926 pm, c = 763.63 pm	[3]

Solubility in Water

The solubility of rubidium permanganate in water is temperature-dependent.

Temperature (°C)	Solubility (g/L)	Reference(s)
7	6.03	[3]
19	10.6	[2][3]
60	46.8	[3]

Chemical Properties

• Oxidizing Agent: Like other permanganates, rubidium permanganate is a strong oxidizing agent.[2]

• Thermal Decomposition: It is sensitive to heat and decomposes upon heating.[2] The decomposition occurs in two steps, with the initial formation of rubidium manganate (B1198562) (Rb₂MnO₄).[2][3] The overall decomposition reaction is: 4RbMnO₄(s) → 4MnO₂(s) + 2Rb₂O(s) + 3O₂(g)[3]

Experimental Protocols for Characterization

Thermal Analysis (TGA/DTA)

Objective: To determine the thermal stability and decomposition pathway of rubidium permanganate.

Instrumentation:

• Thermogravimetric Analyzer (TGA) coupled with Differential Thermal Analysis (DTA).

Procedure:

• Sample Preparation: Place a small, precisely weighed amount (5-10 mg) of dry rubidium permanganate powder into an inert crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to provide a non-reactive atmosphere.

• Heating Program:

  • Heat the sample from ambient temperature to a final temperature above the expected decomposition range (e.g., 600 °C).

  • Use a constant heating rate, typically 10 °C/min.

• Data Acquisition: Continuously record the sample mass (TGA curve) and the temperature difference between the sample and a reference (DTA curve) as a function of temperature.

• Data Analysis: Analyze the resulting thermogram to identify the onset temperature of decomposition, the temperature ranges of mass loss steps, and the percentage of mass loss at each step. The DTA curve will indicate whether the decomposition processes are exothermic or endothermic.

Powder X-ray Diffraction (XRD)

Objective: To confirm the crystal structure and determine the lattice parameters of rubidium permanganate.

Instrumentation:

• Powder X-ray Diffractometer with a monochromatic X-ray source (e.g., Cu Kα radiation).

Procedure:

• Sample Preparation: Finely grind the crystalline rubidium permanganate into a homogeneous powder using an agate mortar and pestle.

• Sample Mounting: Mount the powder sample on a flat sample holder. Ensure the surface is smooth and level with the holder's surface.

• Instrument Setup:

  • Place the sample holder in the diffractometer.

  • Set the X-ray source parameters (voltage and current) to the recommended values for the instrument.

• Data Acquisition:

  • Scan the sample over a range of 2θ angles (e.g., 10° to 90°) with a small step size (e.g., 0.02°) and a sufficient counting time per step.

• Data Analysis:

  • Process the raw data to obtain a diffractogram (intensity vs. 2θ).

  • Compare the peak positions and relative intensities to a reference pattern from a crystallographic database (e.g., the International Centre for Diffraction Data - ICDD) to confirm the phase identity.

  • Perform indexing and lattice parameter refinement using appropriate software to determine the unit cell dimensions.

Thermal Decomposition Pathway

The thermal decomposition of rubidium permanganate is a multi-step process. The initial step involves the formation of rubidium manganate, manganese dioxide, and oxygen. The rubidium manganate intermediate can further decompose at higher temperatures.

Caption: Thermal decomposition pathway of rubidium permanganate.

Applications

The applications of rubidium permanganate are limited compared to potassium permanganate, primarily due to the high cost of rubidium. However, it finds use in specific areas:

• Analytical Chemistry: It is used as a reagent for the detection of perchlorate (B79767) ions, with which it forms mixed crystals (RbClO₄·RbMnO₄) that precipitate from solution.[3]

• Research: It serves as a model compound in fundamental studies of the properties of alkali metal permanganates, allowing for the investigation of the effect of cation size on the thermal stability and reactivity of the permanganate anion.[1]

• Specialized Oxidations: In some organic synthesis applications, it may be used as an oxidizing agent where the presence of the rubidium cation is advantageous.

Safety Information

Rubidium permanganate is a strong oxidizing agent and should be handled with care. It can react vigorously with reducing agents and combustible materials. It is also sensitive to heat and shock, which may cause it to decompose. Appropriate personal protective equipment (PPE), such as safety goggles, gloves, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

This technical guide has provided a detailed overview of the synthesis and properties of rubidium permanganate. The metathesis reaction between potassium permanganate and rubidium chloride remains the most practical method for its laboratory preparation. The compound's physical and chemical properties, particularly its thermal decomposition behavior, have been well-documented. The provided experimental protocols offer a foundation for the synthesis and characterization of this interesting, albeit specialized, inorganic salt. Further research into its applications in materials science and catalysis may uncover new uses for this powerful oxidizing agent.

References

• 1. Synthesis and Technique in Inorganic Chemistry: A Laboratory Manual - Gregory S. Girolami, Thomas B. Rauchfuss, Robert J. Angelici - Google Books [books.google.com.sg]
• 2. [PDF] Synthesis and technique in inorganic chemistry : a laboratory manual | Semantic Scholar [semanticscholar.org]
• 3. chemistry.um.edu.my [chemistry.um.edu.my]

An In-depth Technical Guide to the Crystal Structure and Space Group of Rubidium Permanganate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and space group of rubidium permanganate (B83412) (RbMnO₄). The information is compiled from various scientific sources to assist researchers and professionals in understanding the solid-state properties of this inorganic compound. This document details the crystallographic parameters, synthesis methods, and experimental procedures, presented in a clear and structured format for ease of reference and comparison.

Introduction

Rubidium permanganate (RbMnO₄) is an inorganic salt that crystallizes as dark purple orthorhombic crystals.[1][2] It is a member of the alkali metal permanganate series and is noted for its strong oxidizing properties. The compound is isostructural with potassium permanganate (KMnO₄) and cesium permanganate (CsMnO₄).[2] A thorough understanding of its crystal structure is fundamental to elucidating its physical and chemical behavior, which is of interest in various fields, including materials science and analytical chemistry.

Crystal Structure and Space Group

Rubidium permanganate crystallizes in the orthorhombic crystal system.[1][2] The determined space group is Pnma (No. 62) , which is a standard setting for this crystal structure.[1][2]

Crystallographic Data

The crystallographic data for rubidium permanganate has been determined experimentally and also calculated using computational methods. Both sets of data are presented below for a comprehensive understanding.

Table 1: Experimental and Calculated Crystallographic Data for Rubidium Permanganate

Parameter	Experimental Value[1][2]	Calculated Value
Crystal System	Orthorhombic	Orthorhombic
Space Group	Pnma (No. 62)	Pnma (No. 62)
Lattice Parameters
a	954.11 pm	595.3 pm
b	573.926 pm	782.7 pm
c	763.63 pm	969.3 pm
α, β, γ	90°	90°
Unit Cell Volume (V)	418.3 ų	454.9 ų
Formula Units (Z)	4	4
Density (ρ)	3.325 g/cm³	Not provided

Note: The experimental lattice parameters are the most commonly cited values for the physical crystal structure.

Atomic Coordinates

Experimental Protocols

Synthesis of Rubidium Permanganate Powder

The most common laboratory-scale synthesis of rubidium permanganate is through a metathesis reaction, also known as a double displacement reaction.[2]

Protocol:

• Reactant Preparation: Prepare equimolar aqueous solutions of potassium permanganate (KMnO₄) and rubidium chloride (RbCl).

• Reaction: Mix the two solutions. Due to its lower solubility, rubidium permanganate will precipitate out of the solution as fine, dark purple crystals.

• Separation: The precipitate is separated from the solution by filtration.

• Purification: The collected crystals are washed with cold deionized water to remove soluble impurities, primarily potassium chloride (KCl).

• Drying: The purified rubidium permanganate is then dried under a vacuum to remove any residual water.

Single Crystal Growth for X-ray Diffraction

A detailed experimental protocol for growing single crystals of rubidium permanganate suitable for X-ray diffraction is not explicitly documented in the available literature. However, a general approach for growing single crystals of alkali metal permanganates from aqueous solutions can be inferred.

General Protocol:

• Saturated Solution Preparation: Prepare a saturated solution of rubidium permanganate in high-purity water at a slightly elevated temperature to increase solubility.

• Slow Cooling: The saturated solution is then allowed to cool down slowly and undisturbed over a period of several days. This slow cooling process reduces the solubility of the salt and promotes the formation of well-defined single crystals.

• Crystal Selection: Carefully select a high-quality single crystal with well-defined faces and without visible defects for X-ray diffraction analysis.

Crystal Structure Determination Workflow

The determination of the crystal structure of rubidium permanganate would follow a standard single-crystal X-ray diffraction workflow.

References

• 1. webqc.org [webqc.org]
• 2. Rubidium permanganate - Wikipedia [en.wikipedia.org]

Unraveling the Thermal Degradation of Rubidium Permanganate: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive analysis of the thermal decomposition mechanism of rubidium permanganate (B83412) (RbMnO₄), targeting researchers, scientists, and professionals in drug development and materials science. This document synthesizes key quantitative data, details established experimental protocols, and presents a visual representation of the decomposition pathway.

Executive Summary

Rubidium permanganate, an inorganic salt with strong oxidizing properties, undergoes a multi-step thermal decomposition process upon heating. The decomposition initiates in the temperature range of 200-300°C, with a maximum rate observed around 295°C. The process involves the formation of a key intermediate, rubidium manganate (B1198562) (Rb₂MnO₄), and the evolution of oxygen gas. The final solid products consist of a mixture of manganese oxides and rubidium oxide. Understanding this decomposition mechanism is crucial for applications where the controlled release of oxygen or the formation of specific manganese oxide species is desired.

Quantitative Decomposition Data

The following table summarizes the key quantitative parameters associated with the thermal decomposition of rubidium permanganate, compiled from various studies.

Parameter	Value	Conditions/Notes
Decomposition Temperature Range	200 - 300 °C	The temperature at which significant decomposition begins.[1]
Temperature of Maximum Decomposition Rate	~295 °C
Mass Loss (First Stage)	~8%	Attributed to the evolution of oxygen.[1]
Overall Mass Loss (at 315°C in air)	9.36%	Based on a specific decomposition equation.
Activation Energy (First Stage)	120 - 140 kJ·mol⁻¹	Represents the energy barrier for the initial decomposition step.[2]
Enthalpy of Decomposition (First Stage)	Exothermic	Qualitative observation from Differential Thermal Analysis (DTA).

Thermal Decomposition Mechanism

The thermal decomposition of rubidium permanganate is a complex solid-state reaction that proceeds through a two-step mechanism.

Step 1: Initial Decomposition and Formation of Rubidium Manganate

The initial and rate-determining step involves the breakdown of the permanganate ion (MnO₄⁻). This occurs in the solid lattice and leads to the formation of the more stable manganate ion (MnO₄²⁻), with the concurrent release of oxygen gas. This step is responsible for the initial mass loss observed in thermogravimetric analysis.

Step 2: Decomposition of Rubidium Manganate

The intermediate rubidium manganate (Rb₂MnO₄) is unstable at higher temperatures and undergoes further decomposition. This second step results in the formation of manganese dioxide (MnO₂) and rubidium oxide (Rb₂O), with additional oxygen evolution.

An overall reaction for the decomposition in air at 315°C has been proposed as: 10RbMnO₄(s) → 3.48Rb₂MnO₄(s) + (1.52Rb₂O(s) + 6.50MnO₂.₀₅(s)) + 5.95O₂(g)[3]

A simplified overall reaction is: 4RbMnO₄(s) → 4MnO₂(s) + 2Rb₂O(s) + 3O₂(g)[1][2]

The following diagram illustrates the logical progression of the decomposition pathway.

References

• 1. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 2. webqc.org [webqc.org]
• 3. researchgate.net [researchgate.net]

"solubility of rubidium permanganate in water at different temperatures"

Technical Whitepaper: Solubility of Rubidium Permanganate (B83412) in Water

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the solubility of rubidium permanganate (RbMnO₄) in water as a function of temperature. It includes tabulated solubility data, detailed experimental protocols for solubility determination, and graphical representations of key processes. Rubidium permanganate, an inorganic salt with strong oxidizing properties, demonstrates a significant positive temperature coefficient for its solubility in water. Understanding these characteristics is crucial for its application in analytical chemistry and other specialized fields.

Quantitative Solubility Data

The solubility of rubidium permanganate in water increases significantly with rising temperature. This property is characteristic of many solid solutes where the dissolution process is endothermic. The available quantitative data are summarized below.

Temperature (°C)	Temperature (K)	Solubility (g / 100g H₂O)	Molar Solubility (mol/L)¹
7	280.15	0.603	0.0295
19	292.15	1.06	0.0519
60	333.15	4.68	0.2290

¹Molar solubility calculated based on a molar mass of 204.404 g/mol for RbMnO₄ and assuming the density of the dilute solution is approximately 1 g/mL.[1][2] Data sourced from multiple references.[1][2][3][4][5]

Experimental Protocols

The determination of solubility for a compound like rubidium permanganate involves two primary stages: the preparation of a saturated solution at a constant temperature and the subsequent quantitative analysis of the solute concentration in that solution.

Synthesis of Rubidium Permanganate

Prior to solubility studies, the pure compound must be synthesized. A common laboratory method is through a precipitation reaction.

Methodology:

• Reactant Preparation: Prepare equimolar aqueous solutions of rubidium chloride (RbCl) and potassium permanganate (KMnO₄). The use of warm distilled or deionized water can facilitate dissolution.

• Precipitation: Mix the two solutions. Due to its lower solubility compared to the other salts (KCl, KMnO₄), rubidium permanganate will precipitate out of the solution as fine, dark purple crystals.[1][2] The reaction is as follows: RbCl(aq) + KMnO₄(aq) → RbMnO₄(s)↓ + KCl(aq)

• Isolation: Isolate the RbMnO₄ precipitate by vacuum filtration.

• Purification: Wash the collected crystals with a small amount of cold distilled water to remove the soluble potassium chloride impurity.

• Drying: Dry the purified product under a vacuum to remove any residual water.

Caption: Workflow for the synthesis of Rubidium Permanganate.

Solubility Determination

Methodology:

• Equilibrium Saturation: Add an excess amount of synthesized rubidium permanganate crystals to a known volume of deionized water in a temperature-controlled vessel (e.g., a jacketed beaker connected to a water bath).

• Temperature Control: Maintain the desired temperature (e.g., 7°C, 19°C, 60°C) with constant stirring for a sufficient period (typically 24-48 hours) to ensure the solution reaches equilibrium and becomes saturated.

• Sample Collection: Once equilibrium is established, cease stirring and allow the excess solid to settle. Carefully extract a known volume of the clear supernatant (the saturated solution) using a pre-heated or pre-cooled pipette to prevent temperature change-induced precipitation.

• Quantitative Analysis: Determine the concentration of rubidium permanganate in the collected sample using a suitable analytical method.

  • Method A: Direct UV-Vis Spectrophotometry: Dilute the saturated solution with a known factor to bring its concentration within the linear range of a spectrophotometer. Measure the absorbance at the wavelength of maximum absorbance (λ_max) for the permanganate ion (MnO₄⁻), which is approximately 525 nm.[6] Calculate the concentration using a previously established calibration curve based on Beer-Lambert law.

  • Method B: Redox Titration (Permanganometry): Titrate a known volume of the saturated solution (acidified with dilute sulfuric acid) against a standardized solution of a reducing agent, such as sodium oxalate (B1200264) (Na₂C₂O₄) or ferrous ammonium (B1175870) sulfate (B86663) (Mohr's salt).[7][8][9] The endpoint is reached when the vibrant purple color of the permanganate ion disappears. The concentration can be calculated from the stoichiometry of the redox reaction.

• Data Calculation: Convert the determined concentration into the desired units (e.g., g/100g H₂O, mol/L). Repeat the entire process for each desired temperature.

Caption: Experimental workflow for determining water solubility.

References

• 1. webqc.org [webqc.org]
• 2. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 3. lookchem.com [lookchem.com]
• 4. Page loading... [guidechem.com]
• 5. RUBIDIUM PERMANGANATE | 13465-49-1 [amp.chemicalbook.com]
• 6. Analytical quantification of aqueous permanganate: Direct and indirect spectrophotometric determination for water treatment processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Permanganometry - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. scribd.com [scribd.com]

Rubidium Permanganate: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and physical properties of rubidium permanganate (B83412), with a focus on its molar mass and chemical formula. The information is presented to support advanced research and development applications.

Chemical Identity and Formula

Rubidium permanganate is an inorganic compound composed of the rubidium cation (Rb⁺) and the permanganate anion (MnO₄⁻). The electrostatic attraction between these two ions forms the basis of its chemical structure.

The chemical formula for rubidium permanganate is RbMnO₄ .[1][2] This formula indicates that for every one ion of rubidium, there is one ion of manganese and four ions of oxygen.

Molar Mass

The molar mass of a compound is a fundamental physical property, representing the mass of one mole of that substance. It is calculated by summing the atomic masses of all constituent atoms in its chemical formula.

The molar mass of rubidium permanganate is approximately 204.404 g/mol .[1][3]

Calculation of Molar Mass

The molar mass of rubidium permanganate can be precisely calculated using the atomic masses of its constituent elements: Rubidium (Rb), Manganese (Mn), and Oxygen (O).

Element	Symbol	Atomic Mass ( g/mol )	Quantity	Total Mass ( g/mol )
Rubidium	Rb	85.4678[4][5]	1	85.4678
Manganese	Mn	54.9380[6][7]	1	54.9380
Oxygen	O	15.9994[8]	4	63.9976
Total	RbMnO₄	204.4034

The calculated molar mass of 204.4034 g/mol is consistent with the experimentally determined and reported values.[1][3]

Logical Relationship of Components

The following diagram illustrates the relationship between the constituent elements and the final compound, rubidium permanganate.

Constituent elements of Rubidium Permanganate.

References

• 1. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 2. webqc.org [webqc.org]
• 3. webqc.org [webqc.org]
• 4. #37 - Rubidium - Rb [hobart.k12.in.us]
• 5. Atomic Weight of Rubidium | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 6. Manganese - Wikipedia [en.wikipedia.org]
• 7. Manganese - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 8. quora.com [quora.com]

A Technical Guide to the Physical and Chemical Properties of Rubidium Permanganate (RbMnO₄)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of the physical and chemical properties of rubidium permanganate (B83412) (RbMnO₄), an inorganic salt with strong oxidizing capabilities. It details the compound's structural, thermal, and solubility characteristics, along with its chemical reactivity, particularly its thermal decomposition pathway. Standardized experimental protocols for its synthesis and characterization are presented. All quantitative data is summarized in tabular format for clarity, and key processes are visualized using logical diagrams to support researchers in understanding and utilizing this compound.

Physical Properties

Rubidium permanganate presents as a dark purple or nearly black crystalline solid at room temperature.[1][2] It is an inorganic compound belonging to the permanganate family, positioned between the more common potassium and cesium permanganates in its behavior.[3]

General and Crystallographic Properties

RbMnO₄ crystallizes in the orthorhombic system, sharing structural characteristics with potassium, cesium, and ammonium (B1175870) permanganates.[3][4] The permanganate anion (MnO₄⁻) has a tetrahedral geometry.[3] Key physical and structural data are summarized in Table 1.

Table 1: General and Crystallographic Properties of RbMnO₄

Property	Value	Citations
Chemical Formula	RbMnO₄	[1][4]
Molar Mass	204.404 g/mol	[1][3][4]
Appearance	Purple crystalline solid	[1][3][4]
Density	3.325 g·cm⁻³	[1][3][4]
Crystal System	Orthorhombic	[3][4][5]
Space Group	Pnma (No. 62)	[3][4][5][6]

| Lattice Parameters | a = 954.11 pmb = 573.926 pmc = 763.63 pm |[3][4][6] |

Solubility

Rubidium permanganate is soluble in water, with its solubility showing a significant positive temperature dependence.[3][4] This property is crucial for its synthesis via precipitation from aqueous solutions.

Table 2: Solubility of RbMnO₄ in Water

Temperature (°C)	Solubility (g/L)	Citations
7	6.03	[3][4]
19	10.6	[1][3][4]

| 60 | 46.8 |[3][4] |

Thermal Properties

RbMnO₄ is thermally sensitive and decomposes upon heating rather than melting.[1][3][7] The decomposition process is complex and occurs in a defined temperature range.

Table 3: Thermal Decomposition Properties of RbMnO₄

Property	Value	Citations
Decomposition Temp.	~295 °C (decomposes)	[1][3][7]

| Decomposition Range | 200 - 300 °C |[1][4][8] |

Chemical Properties

Oxidizing Properties

Like other permanganates, RbMnO₄ is a strong oxidizing agent, a characteristic conferred by the manganese atom in its highest +7 oxidation state.[1][3] The standard reduction potential for the MnO₄⁻/Mn²⁺ couple in an acidic medium is approximately +1.51 V.[3] It is stable in neutral and alkaline conditions but will decompose in acidic media.[3]

Thermal Decomposition

The thermal decomposition of rubidium permanganate is a two-step process that involves the formation of a rubidium manganate (B1198562) (Rb₂MnO₄) intermediate.[1][3] The initial decomposition step, occurring between 200-300 °C, results in an approximate 8% mass loss due to the evolution of oxygen.[3][8] The complete decomposition yields manganese dioxide (MnO₂), rubidium oxide (Rb₂O), and oxygen gas.[1][3]

The overall decomposition reaction is: 4RbMnO₄(s) → 4MnO₂(s) + 2Rb₂O(s) + 3O₂(g)[1][3][4]

The reaction has a reported activation energy of 120-140 kJ·mol⁻¹.[3]

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. webqc.org [webqc.org]
• 3. webqc.org [webqc.org]
• 4. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 5. Rubidiumpermanganat – Wikipedia [de.wikipedia.org]
• 6. Rb (Mn O4) | MnO4Rb-7 | CID 139045787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. akjournals.com [akjournals.com]

"rubidium permanganate discovery and history"

An In-depth Technical Guide to Rubidium Permanganate (B83412)

Introduction

Rubidium permanganate (RbMnO₄) is an inorganic salt and a member of the alkali metal permanganate series. It is a strong oxidizing agent, analogous to the more common potassium permanganate, and consists of a rubidium cation (Rb⁺) and a permanganate anion (MnO₄⁻). In the permanganate ion, manganese is in its highest +7 oxidation state, which accounts for the compound's strong oxidizing properties and its characteristic dark purple color.

While not as extensively studied or commercially utilized as potassium permanganate, RbMnO₄ serves as an important compound for comparative studies on the effects of cation size on the physical and chemical properties of permanganate salts. Its practical applications are niche, primarily centered in analytical chemistry and specialized research, largely due to the high cost and relative scarcity of rubidium. This guide provides a comprehensive overview of the available technical information on rubidium permanganate, including its history, physicochemical properties, synthesis, and key reactions.

Discovery and History

The history of rubidium permanganate is intrinsically linked to the discovery of its constituent element, rubidium.

2.1 Discovery of Rubidium In 1861, German scientists Robert Bunsen and Gustav Kirchhoff discovered the element rubidium at the University of Heidelberg. Using the then-newly developed technique of flame spectroscopy, they analyzed the mineral lepidolite (B1170510) and observed two distinct, deep red lines in its emission spectrum. They named the new element "rubidium" after the Latin word rubidus, meaning "deepest red," in honor of these characteristic spectral lines. Following the discovery, they processed approximately 150 kg of lepidolite to isolate the first samples of rubidium compounds.

2.2 History of Rubidium Permanganate There is no single documented account detailing the first synthesis or discovery of rubidium permanganate. It was likely first prepared and characterized in the late 19th or early 20th century during systematic investigations of the salts of the newly discovered alkali metals. Research applications appear to focus on comparative studies within the alkali metal permanganate group to understand how properties such as solubility, stability, and crystal structure are influenced by the increasing size of the alkali cation (from potassium to cesium).

Physicochemical and Crystallographic Data

Rubidium permanganate is a dark purple, crystalline solid. Its key quantitative properties are summarized in the table below.

Property	Value	Citations
Chemical Formula	RbMnO₄
Molar Mass	204.404 g·mol⁻¹
Appearance	Purple crystals
Density	3.325 g·cm⁻³
Decomposition Temp.	295 °C
Crystal Structure	Orthorhombic
Space Group	Pnma (No. 62)
Lattice Constants	a = 954.11 pm, b = 573.926 pm, c = 763.63 pm
Solubility in Water	6.03 g·L⁻¹ at 7 °C 10.6 g·L⁻¹ at 19 °C 46.8 g·L⁻¹ at 60 °C

Experimental Protocols

4.1 Synthesis of Rubidium Permanganate via Precipitation

The most common laboratory-scale synthesis of rubidium permanganate relies on the lower solubility of RbMnO₄ compared to the reactants. The protocol is based on the reaction between rubidium chloride and potassium permanganate.

Reaction: RbCl(aq) + KMnO₄(aq) → RbMnO₄(s)↓ + KCl(aq)

Methodology:

• Preparation of Reactant Solutions:

  • Prepare a saturated solution of potassium permanganate (KMnO₄) in deionized water at room temperature.

  • Prepare a concentrated aqueous solution of rubidium chloride (RbCl).

• Reaction and Precipitation:

  • Slowly add the rubidium chloride solution to the potassium permanganate solution while stirring continuously.

  • The less soluble rubidium permanganate will precipitate out of the solution as a dark purple solid.

• Isolation of Product:

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the crystalline precipitate by vacuum filtration using a Büchner funnel.

• Washing and Drying:

  • Wash the collected solid with a small amount of ice-cold deionized water to remove the more soluble potassium chloride (KCl) byproduct and any unreacted starting materials.

  • Dry the final product, rubidium permanganate, in a desiccator or in an oven at a low temperature (e.g., 50-60 °C) to avoid thermal decomposition.

Caption: Workflow for the synthesis of rubidium permanganate.

4.2 Thermal Decomposition Analysis

The thermal stability and decomposition pathway of rubidium permanganate can be investigated using thermogravimetric analysis (TGA) and differential thermal analysis (DTA).

Methodology:

• Sample Preparation:

  • Place a small, accurately weighed sample (typically 5-10 mg) of crystalline RbMnO₄ into an inert crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible into the TGA/DTA instrument.

  • Program the instrument to heat the sample from ambient temperature to approximately 600-800 °C.

  • Set a constant heating rate (e.g., 10 °C/min).

  • The experiment can be run under different atmospheres (e.g., air, nitrogen, oxygen) to study the effect of the gaseous environment on the decomposition products.

• Data Acquisition:

  • Record the sample mass (TGA) and the temperature difference between the sample and a reference (DTA) as a function of temperature.

• Analysis:

  • The TGA curve will show mass loss steps corresponding to the evolution of gaseous products (primarily oxygen). The decomposition of RbMnO₄ typically shows a mass loss of around 8%.

  • The DTA curve will indicate whether the decomposition processes are exothermic or endothermic. The first decomposition step for permanganates is generally exothermic.

  • The onset temperature of mass loss in the TGA curve indicates the start of the decomposition, which for RbMnO₄ occurs between 200 and 300 °C.

Chemical Properties and Reaction Pathways

5.1 Oxidizing Properties As with all permanganates, RbMnO₄ is a strong oxidizing agent. The permanganate anion (MnO₄⁻) is readily reduced, and the compound can react vigorously, and sometimes explosively, with reducing agents and combustible organic materials.

5.2 Thermal Decomposition Pathway The thermal decomposition of rubidium permanganate is a multi-step process that occurs at temperatures between 200 and 300 °C, leading to the formation of rubidium manganate (B1198562) (Rb₂MnO₄) as an intermediate. The final products are manganese dioxide (MnO₂), rubidium oxide (Rb₂O), and oxygen gas (O₂).

The proposed reaction pathway is as follows:

• Step 1 (Intermediate Formation): 10RbMnO₄(s) → 3Rb₂MnO₄(s) + 7MnO₂(s) + 2Rb₂O(s) + 6O₂(g)

• Step 2 (Intermediate Decomposition): 2Rb₂MnO₄(s) → 2MnO₂(s) + 2Rb₂O(s) + O₂(g)

• Overall Reaction: 4RbMnO₄(s) → 4MnO₂(s) + 2Rb₂O(s) + 3O₂(g)

Caption: Thermal decomposition pathway of rubidium permanganate.

Applications

The use of rubidium permanganate is limited, with its primary application being in the field of qualitative analytical chemistry.

6.1 Detection of Perchlorate (B79767) Ions Rubidium permanganate is used as a reagent for the detection of perchlorate (ClO₄⁻) ions in a sample. This method relies on the principle of co-precipitation. When a solution containing rubidium permanganate is added to a sample containing perchlorate ions, a mixed crystal of rubidium perchlorate and rubidium permanganate (RbClO₄·RbMnO₄) precipitates out of the solution. The formation of this characteristic precipitate confirms the presence of perchlorate.

Caption: Workflow for the detection of perchlorate ions.

Conclusion

Rubidium permanganate is a well-defined inorganic compound whose properties are largely dictated by the permanganate anion, with subtle but measurable influences from the large rubidium cation. While its discovery is not marked by a singular event, its study has contributed to a broader understanding of the trends within the alkali metal permanganate series. Lacking widespread commercial use, its significance lies in specialized applications, such as the analytical detection of perchlorate, and as a subject of academic interest in solid-state and inorganic chemistry. The detailed protocols and data presented herein provide a technical foundation for researchers and scientists working with this compound.

The Enduring Oxidative Power of Permanganate: A Technical Guide to Its Standard Reduction Potential

For Researchers, Scientists, and Drug Development Professionals

The permanganate (B83412) ion (MnO₄⁻), with its characteristic deep purple hue, is a powerful and versatile oxidizing agent of significant interest across various scientific disciplines, including chemistry, environmental science, and pharmacology. Its efficacy as an oxidant is fundamentally governed by its standard reduction potential, a key thermodynamic parameter that dictates its tendency to accept electrons and undergo reduction. This in-depth technical guide provides a comprehensive overview of the standard reduction potential of the permanganate ion, its dependence on reaction conditions, and its application in contexts relevant to research and drug development.

Standard Reduction Potential of the Permanganate Ion

The standard reduction potential (E°) of a chemical species is a measure of its tendency to be reduced, and is measured in volts (V). For the permanganate ion, the reduction potential is highly dependent on the pH of the solution. The most common half-reactions and their corresponding standard reduction potentials are summarized below.

Reaction Condition	Half-Reaction	Standard Reduction Potential (E°) (V)
Acidic	MnO₄⁻(aq) + 8H⁺(aq) + 5e⁻ → Mn²⁺(aq) + 4H₂O(l)	+1.51
Neutral	MnO₄⁻(aq) + 2H₂O(l) + 3e⁻ → MnO₂(s) + 4OH⁻(aq)	+0.59
Basic (Strong)	MnO₄⁻(aq) + e⁻ → MnO₄²⁻(aq) (manganate)	+0.56

Note: Standard conditions are defined as 25°C, 1 M concentration for all aqueous species, and a pressure of 1 atm for all gases.

The Nernst Equation: Beyond Standard Conditions

In practical applications, reactions rarely occur under standard conditions. The Nernst equation is a fundamental tenet of electrochemistry that allows for the calculation of the reduction potential under non-standard conditions.

The general form of the Nernst equation is:

E = E° - (RT/nF) * ln(Q)

Where:

• E is the reduction potential under non-standard conditions.

• E° is the standard reduction potential.

• R is the ideal gas constant (8.314 J/(mol·K)).

• T is the temperature in Kelvin.

• n is the number of moles of electrons transferred in the half-reaction.

• F is the Faraday constant (96,485 C/mol).

• Q is the reaction quotient.

For the reduction of permanganate in acidic solution, the Nernst equation is:

E = 1.51 - (RT/5F) * ln([Mn²⁺]/([MnO₄⁻][H⁺]⁸))

This equation highlights the significant dependence of the reduction potential on the hydrogen ion concentration, and therefore the pH of the solution. As the concentration of H⁺ increases (lower pH), the reduction potential becomes more positive, making permanganate an even stronger oxidizing agent.

Experimental Determination of the Standard Reduction Potential

The standard reduction potential of the permanganate ion can be determined experimentally using potentiometric methods. This involves measuring the potential of a galvanic cell where one half-cell is the permanganate system and the other is a reference electrode with a known potential, such as a standard hydrogen electrode (SHE) or a saturated calomel (B162337) electrode (SCE).

Experimental Protocol: Potentiometric Titration

A common method to determine the reduction potential involves the potentiometric titration of a reducing agent with a standardized solution of potassium permanganate.

Objective: To determine the equivalence point of a redox titration involving permanganate and use this data to calculate the standard reduction potential.

Materials:

• Potassium permanganate (KMnO₄) solution of known concentration (e.g., 0.02 M)

• A solution of a reducing agent, such as ferrous ammonium (B1175870) sulfate (B86663) (Fe(NH₄)₂(SO₄)₂)

• Sulfuric acid (H₂SO₄) to create an acidic environment

• High-impedance voltmeter or potentiometer

• Platinum indicator electrode

• Saturated calomel reference electrode (SCE)

• Burette, beaker, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Preparation of the Analyte: A known volume of the ferrous ammonium sulfate solution is pipetted into a beaker. A sufficient volume of sulfuric acid is added to ensure the reaction proceeds under acidic conditions.

• Electrode Setup: The platinum indicator electrode and the SCE are immersed in the analyte solution. The electrodes are connected to the voltmeter.

• Titration: The potassium permanganate solution is added from the burette in small increments. After each addition, the solution is stirred, and the cell potential is recorded.

• Data Analysis: The volume of KMnO₄ added is plotted against the measured cell potential. The equivalence point of the titration is the point of maximum slope on this curve.

• Calculation of Standard Reduction Potential: The potential at the half-equivalence point can be used to approximate the standard reduction potential of the Fe³⁺/Fe²⁺ couple. Knowing this and the overall cell potential at the equivalence point, the standard reduction potential of the MnO₄⁻/Mn²⁺ couple can be calculated.

Role in Drug Development and Organic Synthesis

The strong oxidizing nature of the permanganate ion, a direct consequence of its high positive reduction potential, makes it a valuable reagent in organic synthesis, including the synthesis of pharmaceutical compounds.[1] It can be used for the oxidation of a wide range of functional groups.

Oxidation of Alcohols to Carboxylic Acids

A key application in drug synthesis is the oxidation of primary alcohols to carboxylic acids, a common functional group in many drug molecules.

Caption: Oxidation pathway of a primary alcohol using potassium permanganate.

Permanganate's Interaction with Biomolecules

The high redox potential of permanganate also underlies its use as a biocide and its interactions with biological molecules. For instance, permanganate can oxidize the side chains of certain amino acids, leading to protein modification. It can also interact with the bases in DNA, causing oxidative damage. Understanding these interactions is crucial in toxicology and in the development of certain therapeutic strategies.

Caption: Experimental workflow for determining the standard reduction potential.

Conclusion

The standard reduction potential of the permanganate ion is a cornerstone of its chemistry, defining its potent oxidizing capabilities. For researchers and professionals in drug development, a thorough understanding of this parameter, its dependence on pH as described by the Nernst equation, and its experimental determination is essential. This knowledge enables the strategic use of permanganate in organic synthesis and provides insights into its interactions with biological systems, ultimately contributing to the advancement of chemical and pharmaceutical sciences.

References

• 1. rockchemicalsinc.com [rockchemicalsinc.com]

In-Depth Technical Guide to Rubidium Permanganate

CAS Number: 13465-49-1

This technical guide provides a comprehensive overview of rubidium permanganate (B83412) (RbMnO₄), intended for researchers, scientists, and professionals in drug development. It covers the compound's physicochemical properties, synthesis, thermal behavior, and applications, with a focus on detailed experimental protocols and data presentation.

Physicochemical Properties

Rubidium permanganate is an inorganic salt that appears as purple crystals.[1][2] It is a strong oxidizing agent due to the manganese atom being in the +7 oxidation state.[1] Key quantitative properties of rubidium permanganate are summarized in Table 1.

Table 1: Physicochemical Properties of Rubidium Permanganate

Property	Value	Reference(s)
CAS Number	13465-49-1	[2][3]
Molecular Formula	RbMnO₄	[1][2]
Molar Mass	204.404 g/mol	[2]
Appearance	Purple crystals	[1][2]
Density	3.325 g/cm³	[2]
Decomposition Point	295 °C	[2]
Crystal System	Orthorhombic	[2][4]
Space Group	Pnma (No. 62)	[2][4]
Lattice Constants	a = 954.11 pm, b = 573.926 pm, c = 763.63 pm	[2]
Solubility in Water	6.03 g/L at 7 °C	[2]
10.6 g/L at 19 °C	[1][2]
46.8 g/L at 60 °C	[2]

Synthesis

The most common laboratory synthesis of rubidium permanganate is through a metathesis reaction between potassium permanganate (KMnO₄) and a soluble rubidium salt, typically rubidium chloride (RbCl), in an aqueous solution.[1][2] The lower solubility of rubidium permanganate compared to potassium permanganate drives the reaction towards the precipitation of the desired product.

Experimental Protocol: Synthesis of Rubidium Permanganate

Materials:

• Potassium permanganate (KMnO₄)

• Rubidium chloride (RbCl)

• Distilled water

Procedure:

• Prepare a saturated solution of potassium permanganate in warm distilled water.

• Prepare a concentrated solution of rubidium chloride in distilled water.

• Slowly add the rubidium chloride solution to the potassium permanganate solution while stirring continuously.

• Upon mixing, deep purple crystals of rubidium permanganate will precipitate out of the solution.

• Allow the mixture to cool to room temperature and then further cool in an ice bath to maximize precipitation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold distilled water to remove any soluble impurities, primarily potassium chloride.

• Dry the purified rubidium permanganate crystals in a desiccator over a suitable drying agent.

Logical Workflow for the Synthesis of Rubidium Permanganate

Caption: Synthesis of Rubidium Permanganate Workflow

Thermal Decomposition

Rubidium permanganate is thermally unstable and decomposes upon heating. The decomposition occurs in a two-step process, with the initial formation of rubidium manganate (B1198562) (Rb₂MnO₄) at temperatures between 200 and 300 °C.[1][2] Further heating leads to the decomposition of rubidium manganate. The overall decomposition reaction results in the formation of manganese dioxide (MnO₂), rubidium oxide (Rb₂O), and oxygen gas (O₂).[2]

Decomposition Reactions:

• 10 RbMnO₄(s) → 3 Rb₂MnO₄(s) + 7 MnO₂(s) + 2 Rb₂O(s) + 6 O₂(g)[1]

• 2 Rb₂MnO₄(s) → 2 MnO₂(s) + 2 Rb₂O(s) + O₂(g)[1]

Overall Reaction: 4 RbMnO₄(s) → 4 MnO₂(s) + 2 Rb₂O(s) + 3 O₂(g)[2]

Experimental Protocol: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Instrumentation:

• A simultaneous TGA/DSC instrument.

Procedure:

• Calibrate the TGA/DSC instrument for temperature and heat flow according to the manufacturer's instructions.

• Weigh approximately 5-10 mg of finely ground rubidium permanganate into a clean, tared alumina (B75360) or platinum crucible.

• Place the crucible in the TGA/DSC furnace.

• Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample from ambient temperature to 600 °C at a constant heating rate of 10 °C/min.

• Record the mass loss (TGA) and differential heat flow (DSC) as a function of temperature.

• Analyze the resulting thermogram to identify the decomposition temperatures and corresponding mass losses.

Signaling Pathway for Thermal Decomposition of Rubidium Permanganate

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. webqc.org [webqc.org]

An In-depth Technical Guide to the Enthalpy of Solution for Alkali Metal Permanganates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enthalpy of solution for alkali metal permanganates. This information is crucial for understanding the energetic changes that occur when these potent oxidizing agents are dissolved in a solvent, a fundamental consideration in various chemical processes, including synthesis, formulation, and quality control in the pharmaceutical and chemical industries.

Quantitative Data on Enthalpy of Solution

The enthalpy of solution (ΔHsoln) is the change in enthalpy when one mole of a substance dissolves in a solvent. For alkali metal permanganates, this value is influenced by the lattice energy of the crystalline salt and the hydration enthalpy of the constituent ions (the alkali metal cation and the permanganate (B83412) anion). A positive enthalpy of solution indicates an endothermic process (the solution cools down), while a negative value signifies an exothermic process (the solution heats up).

Compound	Formula	Enthalpy of Solution (ΔHsoln) in kJ/mol
Lithium Permanganate	LiMnO₄	Data not readily available
Sodium Permanganate	NaMnO₄	Data not readily available
Potassium Permanganate	KMnO₄	+43.56
Rubidium Permanganate	RbMnO₄	+35.2 (estimated)
Cesium Permanganate	CsMnO₄	Data not readily available

The positive values for potassium and rubidium permanganate indicate that their dissolution in water is an endothermic process, meaning that heat is absorbed from the surroundings.

Experimental Protocol: Determination of Enthalpy of Solution by Solution Calorimetry

The determination of the enthalpy of solution is typically carried out using a solution calorimeter. The following is a detailed, generalized methodology applicable to the determination of the enthalpy of solution for a solid inorganic salt like an alkali metal permanganate.

Principle

A known mass of the salt is dissolved in a known mass of solvent (typically deionized water) in an insulated calorimeter. The change in temperature of the solution is measured, and from this, the heat absorbed or released by the dissolution process is calculated.

Materials and Equipment

• Solution calorimeter (e.g., a Dewar-type calorimeter or a well-insulated coffee-cup calorimeter)

• High-precision digital thermometer (resolution of at least 0.01 °C)

• Magnetic stirrer and stir bar

• Analytical balance (readable to ±0.0001 g)

• Volumetric flasks and pipettes

• Deionized water

• The alkali metal permanganate salt (finely powdered and dried)

Procedure

• Calorimeter Calibration:

  • Accurately measure a known volume of deionized water (e.g., 100.0 mL) and place it in the calorimeter.

  • Allow the water to reach thermal equilibrium and record the initial temperature (Tinitial, cal) for several minutes to establish a stable baseline.

  • Pass a known amount of electrical energy (qcal) through a heating element submerged in the water. This can be done by applying a constant voltage (V) and current (I) for a specific time (t), where qcal = V * I * t.

  • Record the temperature change (ΔTcal) of the water.

  • The heat capacity of the calorimeter (Ccal) can be calculated using the equation: Ccal = (qcal / ΔTcal) - (mwater * cwater) where mwater is the mass of the water and cwater is the specific heat capacity of water (4.184 J/g·°C).

• Measurement of Enthalpy of Solution:

  • Accurately weigh a specific amount of the finely powdered and dried alkali metal permanganate salt (msalt). The amount should be chosen to produce a measurable temperature change.

  • Add a precise volume of deionized water to the calorimeter and record its mass (mwater).

  • Allow the water to reach thermal equilibrium and record the initial temperature (Tinitial) for a few minutes to establish a stable baseline.

  • Quickly and completely add the weighed salt to the water in the calorimeter.

  • Begin stirring immediately to ensure rapid and complete dissolution.

  • Record the temperature of the solution at regular intervals until a maximum or minimum temperature is reached and the temperature starts to return to the baseline.

  • Extrapolate the temperature-time data back to the time of mixing to determine the true final temperature (Tfinal) to correct for any heat loss to the surroundings.

Data Analysis and Calculation

• Calculate the total heat absorbed or released by the solution and calorimeter (qtotal): qtotal = [(mwater + msalt) * csolution + Ccal] * (Tfinal - Tinitial) Assume the specific heat capacity of the solution (csolution) is approximately that of pure water unless determined separately.

• The enthalpy of solution (ΔHsoln) is the heat change for the dissolution process, which is equal in magnitude but opposite in sign to the heat change of the surroundings (solution and calorimeter): ΔHdissolution = -qtotal

• Calculate the molar enthalpy of solution (ΔHsoln, molar): ΔHsoln, molar = ΔHdissolution / nsalt where nsalt is the number of moles of the dissolved salt (msalt / Molar Masssalt).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the enthalpy of solution.

Protocols & Analytical Methods

Application Notes and Protocols: Laboratory Synthesis of Rubidium Permanganate from Potassium Permanganate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubidium permanganate (B83412) (RbMnO₄) is an inorganic compound with strong oxidizing properties, analogous to the more common potassium permanganate (KMnO₄).[1] While its applications are less widespread than those of KMnO₄, primarily due to the higher cost of rubidium, it serves as a valuable compound in specific areas of chemical research.[1] Its synthesis is a straightforward process for laboratory settings, typically involving a metathesis (double displacement) reaction in an aqueous solution.[2][3] This document provides detailed protocols for the synthesis of rubidium permanganate from readily available potassium permanganate and rubidium chloride, leveraging the lower solubility of rubidium permanganate to facilitate its isolation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of the reactants and products is provided in the table below for easy reference. Understanding these properties, particularly the solubility differences, is crucial for a successful synthesis and purification.

Property	Potassium Permanganate (KMnO₄)	Rubidium Chloride (RbCl)	Rubidium Permanganate (RbMnO₄)	Potassium Chloride (KCl)
Molar Mass ( g/mol )	158.03	120.92	204.40	74.55
Appearance	Dark purple/bronze-colored crystals	White crystalline solid	Dark purple crystals[1]	White crystalline solid
Solubility in Water	6.4 g/100 mL (20 °C)	91.2 g/100 mL (20 °C)	1.06 g/100 mL (19 °C)[1][3]	34.4 g/100 mL (20 °C)
Melting Point (°C)	240 (decomposes)	718	295 (decomposes)[1]	770

Experimental Protocols

Synthesis of Rubidium Permanganate

The synthesis of rubidium permanganate is based on the following chemical equation:

KMnO₄(aq) + RbCl(aq) → RbMnO₄(s)↓ + KCl(aq)

This reaction proceeds via a double displacement mechanism, where the permanganate anion (MnO₄⁻) combines with the rubidium cation (Rb⁺) to form the sparingly soluble rubidium permanganate, which precipitates out of the solution upon cooling.

Materials:

• Potassium permanganate (KMnO₄)

• Rubidium chloride (RbCl)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Ice bath

• Vacuum filtration apparatus (Büchner funnel, filter flask, vacuum source)

• Filter paper

• Watch glass

• Drying oven or desiccator

Procedure:

• Preparation of Reactant Solutions:

  • In a 250 mL beaker, dissolve 3.16 g (0.02 mol) of potassium permanganate in 100 mL of deionized water. Warm the solution gently on a heating plate and stir using a magnetic stirrer until the solid is fully dissolved.

  • In a separate 100 mL beaker, dissolve 2.42 g (0.02 mol) of rubidium chloride in 50 mL of deionized water.

• Reaction and Precipitation:

  • Slowly add the rubidium chloride solution to the warm potassium permanganate solution while stirring continuously.

  • A precipitate of rubidium permanganate may begin to form. To ensure maximum precipitation, cool the reaction mixture in an ice bath for at least 30 minutes.

• Purification:

  • Set up a vacuum filtration apparatus with a Büchner funnel and an appropriate grade of filter paper.

  • Wet the filter paper with a small amount of cold deionized water to ensure a good seal.

  • Pour the cold reaction mixture into the Büchner funnel and apply a vacuum to collect the rubidium permanganate precipitate.

  • Wash the collected crystals with two small portions (10-15 mL each) of ice-cold deionized water to remove the soluble potassium chloride byproduct.

• Drying:

  • Transfer the purified rubidium permanganate crystals to a pre-weighed watch glass.

  • Dry the product in a desiccator under a vacuum or in a drying oven at a low temperature (e.g., 50-60 °C) to a constant weight.

Safety Precautions:

• Potassium permanganate and rubidium permanganate are strong oxidizing agents. Avoid contact with combustible materials.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Perform the experiment in a well-ventilated area or a fume hood.

Diagrams

Caption: Experimental workflow for the synthesis of rubidium permanganate.

References

• 1. benchchem.com [benchchem.com]
• 2. Caesium permanganate - Wikipedia [en.wikipedia.org]
• 3. tutorchase.com [tutorchase.com]

Application Notes and Protocols: Rubidium Permanganate as an Oxidizing Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubidium permanganate (B83412) (RbMnO₄) is a potent oxidizing agent, belonging to the family of alkali metal permanganates.[1] While less common than its potassium counterpart due to the higher cost of rubidium, it offers unique properties that can be advantageous in specific organic synthesis applications.[2] Its increased solubility in certain organic solvents may facilitate reactions in non-aqueous media.[2] This document provides detailed application notes and experimental protocols for the use of rubidium permanganate in the oxidation of key functional groups relevant to organic synthesis and drug development.

Physicochemical Properties of Rubidium Permanganate

A clear understanding of the physical and chemical properties of rubidium permanganate is essential for its safe and effective use.

Property	Value	Reference
Chemical Formula	RbMnO₄	[1][3]
Molar Mass	204.404 g/mol	[1][3][4]
Appearance	Purple crystals	[1][3][4]
Density	3.325 g/cm³	[1][3][4]
Decomposition Temperature	~295 °C	[1][2][3]
Solubility in Water	6.03 g/L at 7 °C10.6 g/L at 19 °C46.8 g/L at 60 °C	[2][4]

Safety Precautions

Rubidium permanganate is a strong oxidizing agent and should be handled with care. It can react vigorously with reducing agents and combustible materials.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All procedures should be carried out in a well-ventilated fume hood. Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

Applications in Organic Synthesis

Rubidium permanganate can be employed for a variety of oxidative transformations in organic synthesis. The following sections detail its application in the oxidation of benzylic alcohols, aromatic side chains, and alkenes. The provided protocols are based on established procedures for potassium permanganate and have been adapted for rubidium permanganate, taking into account its specific properties.

Oxidation of Benzylic Alcohols to Aldehydes

The selective oxidation of primary alcohols to aldehydes is a crucial transformation in the synthesis of pharmaceuticals and fine chemicals. While strong oxidation can lead to the formation of carboxylic acids, controlled conditions can favor aldehyde production. The use of a phase-transfer catalyst can enhance the reaction rate and selectivity.

Experimental Protocol: Oxidation of Benzyl (B1604629) Alcohol to Benzaldehyde (B42025)

This protocol describes the selective oxidation of benzyl alcohol to benzaldehyde using rubidium permanganate in a biphasic system with a phase-transfer catalyst.

Materials:

• Benzyl alcohol

• Rubidium permanganate (RbMnO₄)

• Toluene (B28343) or Ethyl Acetate (B1210297) (solvent)

• Phase-transfer catalyst (e.g., 18-crown-6, Tetrabutylammonium bromide)

• Diethyl ether

• 10% Sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663)

• Magnetic stirrer and stir bar

• Reaction flask

• Separatory funnel

Procedure:

• In a reaction flask, dissolve benzyl alcohol (0.1 mol) and the phase-transfer catalyst (0.01 mol) in 50 mL of toluene or ethyl acetate.

• In a separate beaker, prepare a solution of rubidium permanganate (0.5 mol) in 50 mL of water.

• Combine the two solutions in the reaction flask and stir the mixture vigorously at room temperature (30°C) for approximately 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, extract the organic layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with 10% sodium bicarbonate solution to remove any acidic byproducts.

• Separate the organic and aqueous layers.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude benzaldehyde.

• The product can be further purified by distillation or column chromatography.

Quantitative Data (Adapted from KMnO₄ reactions):

Substrate	Oxidizing Agent	Catalyst	Solvent	Time (hr)	Yield (%)	Reference
Benzyl alcohol	KMnO₄	18-crown-6	Benzene	Varies	~90	[5]
Benzyl alcohol	KMnO₄	Ionic Liquid	[bmim][BF₄]	1	90	[6]

Note: The higher solubility of rubidium permanganate in some organic solvents might lead to faster reaction rates compared to potassium permanganate under similar conditions.

Logical Workflow for Benzyl Alcohol Oxidation:

Caption: Workflow for the oxidation of benzyl alcohol.

Oxidation of Aromatic Side Chains to Carboxylic Acids

The oxidation of alkyl side chains on aromatic rings to carboxylic acids is a robust and widely used reaction. This transformation is particularly useful in the synthesis of aromatic carboxylic acids, which are important building blocks in drug discovery.

Experimental Protocol: Oxidation of Toluene to Benzoic Acid

This protocol details the oxidation of toluene to benzoic acid using rubidium permanganate under alkaline conditions.

Materials:

• Toluene

• Rubidium permanganate (RbMnO₄)

• Potassium hydroxide (B78521) (KOH) or Sodium Carbonate (Na₂CO₃)

• Concentrated Hydrochloric acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃) (optional, for quenching excess permanganate)

• Distilled water

• Reflux apparatus (round-bottom flask, condenser)

• Heating mantle

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add toluene (e.g., 5.1 g).

• Add an aqueous solution of a base (e.g., 5 mL of 20% KOH or 100 mg of Na₂CO₃ in 3 mL of water).[3][7]

• Prepare a solution of rubidium permanganate (e.g., 17.5 g in 150 mL of water) and add it to the reaction mixture.[3]

• Heat the mixture to reflux (around 85-100°C) with vigorous stirring for 1.5 to 2.5 hours.[3][8]

• The purple color of the permanganate will disappear and a brown precipitate of manganese dioxide (MnO₂) will form.

• After the reflux period, cool the reaction mixture to room temperature.

• (Optional) Add a small amount of ethanol (B145695) or a saturated solution of sodium bisulfite to destroy any excess permanganate.

• Filter the mixture by vacuum filtration to remove the manganese dioxide precipitate. Wash the filter cake with a small amount of hot water.

• Combine the filtrate and washings. Cool the filtrate in an ice bath.

• Carefully acidify the filtrate with concentrated HCl or H₂SO₄ until the solution is strongly acidic (test with pH paper). Benzoic acid will precipitate as a white solid.

• Collect the benzoic acid crystals by vacuum filtration, wash with a small amount of cold water, and allow to air dry.

Quantitative Data (Adapted from KMnO₄ reactions):

Substrate	Oxidizing Agent	Base	Time (hr)	Yield (%)	Reference
Toluene	KMnO₄	KOH	1.5	-	[3]
Toluene	KMnO₄	Na₂CO₃	-	-	[7]
Toluene	KMnO₄	-	2-2.5	32	[8]

Reaction Pathway for Toluene Oxidation:

Caption: Oxidation of toluene to benzoic acid.

Oxidation of Alkenes

The oxidation of alkenes with permanganate can lead to different products depending on the reaction conditions. Mild conditions typically yield vicinal diols (syn-dihydroxylation), while vigorous conditions result in oxidative cleavage of the carbon-carbon double bond.

Experimental Protocol: Syn-dihydroxylation of 1-Methylcyclohexene

This protocol describes the conversion of 1-methylcyclohexene to cis-1-methylcyclohexane-1,2-diol using cold, alkaline rubidium permanganate.

Materials:

• 1-Methylcyclohexene

• Rubidium permanganate (RbMnO₄)

• Sodium hydroxide (NaOH)

• Acetone (B3395972)

• Distilled water

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Rotary evaporator

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a 250 mL round-bottom flask, dissolve 5.0 g of 1-methylcyclohexene in 100 mL of a 1:1 mixture of acetone and water.

• Cool the flask in an ice bath to 0-5°C.

• In a separate beaker, prepare a solution of 8.2 g of rubidium permanganate and 1.0 g of sodium hydroxide in 150 mL of cold distilled water.

• Slowly add the rubidium permanganate solution to the stirred 1-methylcyclohexene solution using a dropping funnel over 30-45 minutes, maintaining the temperature below 5°C.

• Continue stirring for an additional 1-2 hours, or until the purple color of the permanganate has been replaced by a brown precipitate of manganese dioxide.

• Remove the acetone by rotary evaporation.

• Transfer the aqueous solution to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude cis-1-methylcyclohexane-1,2-diol.

• The product can be further purified by recrystallization or column chromatography.

Experimental Protocol: Oxidative Cleavage of 1-Methylcyclohexene

This protocol details the preparation of 6-ketoheptanoic acid from 1-methylcyclohexene using hot, acidic rubidium permanganate.

Materials:

• 1-Methylcyclohexene

• Rubidium permanganate (RbMnO₄)

• Sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Distilled water

• Reflux apparatus

• Heating mantle

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a 500 mL round-bottom flask equipped with a reflux condenser, combine 5.0 g of 1-methylcyclohexene and 150 mL of a 10% aqueous sulfuric acid solution.

• In a separate beaker, dissolve 25 g of rubidium permanganate in 150 mL of water. Gentle heating may be necessary.

• Slowly add the hot rubidium permanganate solution to the stirred 1-methylcyclohexene mixture. The reaction is exothermic; control the addition rate to maintain a gentle reflux.

• Once the addition is complete, heat the mixture to reflux for 2-3 hours, or until the permanganate color disappears.

• Cool the reaction mixture to room temperature and then in an ice bath.

• Add solid sodium bisulfite in small portions until the brown manganese dioxide precipitate dissolves, and the solution becomes colorless.

• The product, 6-ketoheptanoic acid, can be isolated by extraction with a suitable organic solvent.

Quantitative Data (Adapted from KMnO₄ reactions):

Substrate	Product	Conditions	Yield (%)	Reference
1-Methylcyclohexene	cis-1-Methylcyclohexane-1,2-diol	Cold, alkaline KMnO₄	-	[9]
1-Methylcyclohexene	6-Ketoheptanoic acid	Hot, acidic KMnO₄	-	[9]

Reaction Pathways for Alkene Oxidation:

Caption: Oxidation of alkenes with rubidium permanganate.

Conclusion

Rubidium permanganate serves as a powerful and versatile oxidizing agent in organic synthesis. While its applications are analogous to the more common potassium permanganate, its distinct solubility profile may offer advantages in specific reaction systems. The protocols provided herein offer a foundation for researchers to explore the utility of rubidium permanganate in their synthetic endeavors. Careful control of reaction conditions is paramount to achieving the desired oxidative transformations with high selectivity and yield. Further research into the specific applications and potential benefits of rubidium permanganate in complex molecule synthesis is warranted.

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. webqc.org [webqc.org]
• 3. scribd.com [scribd.com]
• 4. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. studylib.net [studylib.net]
• 8. scribd.com [scribd.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Detection of Perchlorate Ions Using Rubidium Permanganate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perchlorate (B79767) (ClO₄⁻) is a persistent environmental contaminant and a known endocrine disruptor, interfering with iodide uptake by the thyroid gland. Its detection at trace levels is crucial for environmental monitoring, food safety, and pharmaceutical analysis. While modern instrumental methods offer high sensitivity and quantification, classical analytical techniques can provide a simple and cost-effective means for qualitative screening.

This document provides detailed application notes and protocols for the qualitative detection of perchlorate ions using rubidium permanganate (B83412) (RbMnO₄). This method is based on the principle that in the presence of perchlorate ions, rubidium permanganate forms a sparingly soluble mixed crystal, RbClO₄·RbMnO₄, which precipitates out of solution.[1][2] This precipitation serves as a visual indicator for the presence of perchlorate.

It is important to note that this is a qualitative method and is not suitable for the precise quantification of perchlorate concentrations. For quantitative analysis, more advanced techniques such as ion chromatography (IC) and mass spectrometry (MS) are recommended.

Chemical Principle

The detection of perchlorate ions using rubidium permanganate relies on a co-precipitation reaction. Rubidium permanganate is sparingly soluble in water, and its solubility is further decreased in the presence of perchlorate ions due to the formation of a mixed crystal. The reaction can be represented as follows:

Rb⁺(aq) + MnO₄⁻(aq) + ClO₄⁻(aq) → RbMnO₄·RbClO₄(s)

The formation of the dark purple precipitate of the mixed crystal indicates a positive test for perchlorate. The sensitivity of this test is dependent on the concentrations of the rubidium and permanganate ions in the reagent and the perchlorate ion in the sample.

Data Presentation

As the rubidium permanganate method is qualitative, it does not yield quantitative data such as detection limits or linear ranges. The result is a binary observation: the presence or absence of a precipitate. For a comparative perspective, the following table summarizes the capabilities of modern quantitative methods for perchlorate detection.

Analytical Method	Typical Detection Limit	Linear Range	Remarks
Rubidium Permanganate	Not Applicable (Qualitative)	Not Applicable	Visual detection based on precipitation.
Ion Chromatography (IC)	5 µg/L[3]	0.5 - 20 mg/L[3]	A widely used method for routine analysis.
IC with Suppressed Conductivity Detection	0.53 µg/L[4]	2 - 100 µg/L	EPA Method 314.0 for drinking water.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Low ng/L range	-	High sensitivity and selectivity.
IC-Electrospray Ionization-Mass Spectrometry (IC-ESI-MS)	Low ng/L range	-	Highly sensitive and specific, suitable for complex matrices.

Experimental Protocols

Preparation of Rubidium Permanganate Reagent

Materials:

• Rubidium chloride (RbCl)

• Potassium permanganate (KMnO₄)

• Deionized water

Procedure:

• Prepare a saturated solution of rubidium chloride in deionized water at room temperature.

• Prepare a saturated solution of potassium permanganate in deionized water at room temperature.

• Slowly add the saturated potassium permanganate solution to the saturated rubidium chloride solution with constant stirring.

• A dark purple precipitate of rubidium permanganate will form.[1][2]

• Allow the precipitate to settle, then decant the supernatant.

• Wash the precipitate with a small amount of cold deionized water to remove any soluble impurities.

• The resulting moist precipitate of rubidium permanganate can be used directly as a reagent, or a saturated solution can be prepared for the test.

Qualitative Test for Perchlorate Ions

Materials:

• Rubidium permanganate reagent (saturated solution)

• Sample solution (suspected to contain perchlorate ions)

• Test tubes

• Control solution (deionized water)

• Positive control solution (a dilute solution of a known perchlorate salt, e.g., potassium perchlorate)

Procedure:

• Place 1-2 mL of the sample solution into a clean test tube.

• In separate test tubes, place 1-2 mL of the deionized water (negative control) and 1-2 mL of the positive control solution.

• To each test tube, add a few drops of the saturated rubidium permanganate reagent.

• Gently agitate the test tubes and allow them to stand for a few minutes.

• Observe the test tubes against a light background.

• Positive Result: The formation of a dark purple, crystalline precipitate indicates the presence of perchlorate ions in the sample. The positive control should show a distinct precipitate.

• Negative Result: The absence of a precipitate, with the solution remaining clear or showing only the color of the permanganate ion, indicates the absence of detectable levels of perchlorate ions. The negative control should show no precipitate.

Mandatory Visualizations

Caption: Workflow for the qualitative detection of perchlorate using rubidium permanganate.

Caption: The co-precipitation of a mixed crystal is the basis for detection.

Selectivity and Interferences

The rubidium permanganate test for perchlorate is not entirely specific. Other large, singly charged anions that can form sparingly soluble salts with rubidium may potentially interfere. However, the formation of a mixed crystal with permanganate enhances the selectivity for perchlorate.

Known interferences for precipitation-based perchlorate tests can include:

• High concentrations of other halides: While generally more soluble, very high concentrations of iodide or bromide might cause precipitation.

• Other large anions: Ions such as perrhenate (B82622) (ReO₄⁻) and tetrafluoroborate (B81430) (BF₄⁻) can also form precipitates with large cations.

It is always recommended to perform the test on a sample that has undergone preliminary purification if a complex matrix is expected. For confirmatory analysis, more specific methods like ion chromatography are essential.

Safety Precautions

• Permanganates are strong oxidizing agents. Avoid contact with organic materials, reducing agents, and combustible materials.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals in a well-ventilated area or a fume hood.

• Dispose of all chemical waste according to institutional and local regulations.

Disclaimer: This document is intended for informational purposes only and should not be considered a substitute for established analytical protocols and safety procedures. Users should validate any method in their own laboratory setting.

References

• 1. api.pageplace.de [api.pageplace.de]
• 2. emgywomenscollege.ac.in [emgywomenscollege.ac.in]
• 3. Determination of anions : a guide for the analytical chemist : Crompton, T. R. (Thomas Roy) : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 4. scribd.com [scribd.com]

Application Notes and Protocols: Precipitation of Rubidium Permanganate from Aqueous Solution

Introduction

Rubidium permanganate (B83412) (RbMnO₄) is an inorganic compound composed of rubidium cations (Rb⁺) and permanganate anions (MnO₄⁻). It presents as purple crystals and is a strong oxidizing agent.[1] This document outlines the protocol for the synthesis of rubidium permanganate via a metathesis reaction in an aqueous solution, a common and efficient laboratory method.[2] The procedure leverages the lower solubility of rubidium permanganate compared to the reactants, potassium permanganate and rubidium chloride, to facilitate its precipitation.

Physicochemical Properties of Rubidium Permanganate

A summary of the key physical and chemical properties of rubidium permanganate is provided in the table below for easy reference.

Property	Value
Chemical Formula	RbMnO₄[1][3]
Molar Mass	204.404 g/mol [2][3]
Appearance	Purple crystals[1][2][3]
Density	3.325 g/cm³[1][2][3]
Decomposition Temperature	295 °C[1][2][3]
Solubility in Water	6.03 g/L at 7 °C[2][3]
10.6 g/L at 19 °C[1][2][3]
46.8 g/L at 60 °C[2][3]
Crystal Structure	Orthorhombic[2][3]

Experimental Protocol

This protocol details the synthesis of rubidium permanganate through the reaction of potassium permanganate (KMnO₄) and rubidium chloride (RbCl). The underlying principle is the double displacement reaction in an aqueous solution, leading to the precipitation of the less soluble rubidium permanganate.[2][3]

Reaction:

RbCl + KMnO₄ → KCl + RbMnO₄↓

Materials and Equipment:

• Potassium permanganate (KMnO₄)

• Rubidium chloride (RbCl)

• Distilled or deionized water

• Beakers

• Graduated cylinders

• Heating plate with magnetic stirring capability

• Magnetic stir bars

• Buchner funnel and flask

• Filter paper

• Wash bottle

• Spatula

• Drying oven or desiccator

Procedure:

• Preparation of Reactant Solutions:

  • Separately prepare equimolar solutions of potassium permanganate and rubidium chloride in distilled water. It is recommended to use warm water (approximately 40-50 °C) to ensure complete dissolution.

  • For example, dissolve 1.58 g (0.01 mol) of KMnO₄ in 50 mL of warm distilled water in one beaker, and 1.21 g (0.01 mol) of RbCl in 50 mL of warm distilled water in a separate beaker.

• Precipitation:

  • While stirring, slowly add the rubidium chloride solution to the potassium permanganate solution.

  • A precipitate of fine, purple rubidium permanganate crystals will begin to form immediately due to its lower solubility.[2]

  • Continue stirring the mixture for a short period (approximately 15-20 minutes) to ensure the reaction goes to completion.

  • Allow the solution to cool to room temperature and then further cool in an ice bath to maximize the precipitation of rubidium permanganate.

• Isolation and Purification:

  • Set up a vacuum filtration apparatus with a Buchner funnel and an appropriate grade of filter paper.

  • Filter the precipitated rubidium permanganate from the solution. The filtrate will contain the more soluble potassium chloride.

  • Wash the collected crystals with a small amount of cold distilled water to remove any remaining potassium chloride and other impurities.[2] It is crucial to use cold water to minimize the loss of the product, as the solubility of rubidium permanganate increases with temperature.[2][3]

  • Perform a final wash with a small amount of a suitable solvent like acetone (B3395972) to aid in drying, if desired.

• Drying:

  • Carefully transfer the purified rubidium permanganate crystals to a watch glass or a suitable container.

  • Dry the product in a vacuum oven at a low temperature or in a desiccator to remove any residual moisture. Avoid high temperatures as rubidium permanganate decomposes at 295 °C.[1][2][3]

Expected Yield:

The typical yield for this synthesis method ranges from 75% to 85%, based on the initial amount of rubidium chloride used as the limiting reagent.[2]

Experimental Workflow

The following diagram illustrates the key stages of the protocol for precipitating rubidium permanganate.

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. webqc.org [webqc.org]
• 3. Rubidium permanganate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Manganese Oxides using Rubidium Permanganate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese oxides are a versatile class of materials with a wide range of applications in catalysis, energy storage, and biomedicine. The properties of manganese oxide nanomaterials can be tuned by controlling their size, morphology, and composition. The choice of precursor plays a crucial role in determining the final characteristics of the synthesized manganese oxides. Rubidium permanganate (B83412) (RbMnO₄) is an interesting but less commonly used precursor for the synthesis of manganese oxides. The presence of rubidium in the final material may offer unique properties, such as enhanced catalytic activity or modified electrochemical performance.

This document provides detailed application notes and protocols for the synthesis of manganese oxides via the thermal decomposition of rubidium permanganate. The protocols are based on established principles of thermal decomposition of alkali metal permanganates and can be adapted for specific research needs.

Data Presentation

The thermal decomposition of rubidium permanganate yields a mixture of rubidium and manganese oxides. The exact composition of the product is dependent on the decomposition temperature and atmosphere.

Table 1: Products of Thermal Decomposition of Rubidium Permanganate in Air

Decomposition Temperature (°C)	Precursor	Reactant Ratio (moles)	Products	Product Ratio (moles)	Gaseous Byproduct
315	RbMnO₄	10	Rb₂MnO₄ + (1.52 Rb₂O + 6.50 MnO₂.₀₅)	3.48 + Mixed Oxide	5.98 O₂

Data adapted from a 1980 study on the thermal decomposition of group I permanganates. The mixed oxide phase is a complex mixture of rubidium and manganese oxides.

Table 2: General Properties of Synthesized Manganese Oxides

Property	Typical Values	Notes
Crystal Structure	Mixed phases (e.g., MnO₂, Rb₂MnO₄)	Dependent on decomposition conditions.
Morphology	Nanoparticles, agglomerates	Can be controlled by synthesis parameters.
Particle Size	20 - 200 nm	Influenced by temperature ramp rate and time.
Surface Area	20 - 150 m²/g	Varies with post-synthesis processing.

Experimental Protocols

Protocol 1: Solid-State Thermal Decomposition of Rubidium Permanganate

This protocol describes the synthesis of a mixed rubidium-manganese oxide powder by the direct thermal decomposition of solid rubidium permanganate.

Materials:

• Rubidium permanganate (RbMnO₄) powder

• Ceramic crucible

• Tube furnace with temperature controller

• Inert gas (e.g., nitrogen or argon) supply (optional)

Procedure:

• Place a known amount of rubidium permanganate powder (e.g., 1-5 grams) into a ceramic crucible.

• Place the crucible in the center of the tube furnace.

• If an inert atmosphere is desired, purge the tube furnace with nitrogen or argon for at least 30 minutes to remove oxygen. Maintain a gentle flow of the inert gas throughout the experiment. For decomposition in air, this step is omitted.

• Program the furnace to ramp up to the desired decomposition temperature (e.g., 315 °C) at a controlled rate (e.g., 5 °C/min).

• Hold the temperature at the setpoint for a specific duration (e.g., 2-4 hours) to ensure complete decomposition.

• After the hold time, turn off the furnace and allow it to cool down to room temperature naturally. If using an inert atmosphere, maintain the gas flow during cooling.

• Once at room temperature, carefully remove the crucible containing the synthesized manganese oxide powder.

• The resulting powder can be gently ground to ensure homogeneity.

• Characterize the synthesized material using techniques such as X-ray diffraction (XRD) to identify the crystalline phases, scanning electron microscopy (SEM) or transmission electron microscopy (TEM) to observe the morphology and particle size, and Brunauer-Emmett-Teller (BET) analysis to determine the surface area.

Expected Outcome:

A dark-colored powder consisting of a mixture of rubidium and manganese oxides. The specific phases will depend on the decomposition temperature and atmosphere.

Protocol 2: Solution-Phase Thermal Decomposition for Nanoparticle Synthesis

This protocol is an adaptation for producing more dispersed manganese oxide nanoparticles by conducting the thermal decomposition in a high-boiling point solvent.

Materials:

• Rubidium permanganate (RbMnO₄)

• High-boiling point organic solvent (e.g., oleylamine, dibenzyl ether)

• Surfactant (e.g., oleic acid)

• Three-neck round-bottom flask

• Condenser

• Thermocouple

• Heating mantle with magnetic stirrer

• Inert gas (e.g., nitrogen or argon) supply

• Antisolvent (e.g., ethanol, acetone) for precipitation

• Centrifuge

Procedure:

• Set up the three-neck flask in a heating mantle with a magnetic stirrer. Attach a condenser to one neck and a thermocouple and inert gas inlet to the other necks.

• Add the high-boiling point solvent (e.g., 50 mL) and surfactant (e.g., 1-5 mL) to the flask.

• Begin stirring and bubbling the inert gas through the solvent to remove oxygen. Heat the solvent to a moderate temperature (e.g., 100-120 °C) under inert gas flow for about 30 minutes for degassing.

• Carefully add a specific amount of rubidium permanganate (e.g., 0.1-0.5 g) to the hot solvent. Caution: Addition should be done slowly and carefully as the decomposition can be vigorous.

• Under a continuous flow of inert gas, heat the reaction mixture to the desired decomposition temperature (e.g., 250-300 °C). The exact temperature will need to be optimized depending on the solvent used.

• Maintain the reaction at this temperature for a set period (e.g., 1-2 hours) to allow for nanoparticle formation and growth.

• After the reaction is complete, turn off the heat and allow the solution to cool to room temperature.

• To isolate the nanoparticles, add an antisolvent (e.g., ethanol) to the cooled solution until the mixture becomes turbid, indicating precipitation of the nanoparticles.

• Collect the nanoparticles by centrifugation (e.g., 6000 rpm for 15 minutes).

• Discard the supernatant and wash the nanoparticle pellet several times with a mixture of a nonpolar solvent (e.g., hexane) and an antisolvent (e.g., ethanol) to remove residual solvent and surfactant.

• Dry the final nanoparticle product in a vacuum oven at a low temperature (e.g., 60 °C).

• Characterize the nanoparticles for their size, morphology, crystal structure, and composition.

Visualizations

Caption: Experimental workflows for the synthesis of manganese oxides.

Caption: Proposed thermal decomposition pathway of rubidium permanganate.

Potential Applications in Materials Science

The manganese oxides synthesized from rubidium permanganate may exhibit unique properties due to the presence of rubidium, leading to potential applications in several areas:

• Catalysis: Rubidium is known to act as a promoter in various catalytic systems. Rubidium-containing manganese oxides could show enhanced activity and selectivity for oxidation reactions, such as the oxidation of volatile organic compounds (VOCs) or carbon monoxide (CO). The presence of rubidium can modify the electronic properties and surface chemistry of the manganese oxide catalyst.

• Energy Storage: The incorporation of large alkali metal ions like rubidium into the structure of manganese oxides can potentially improve their performance as cathode materials in batteries. The larger ionic radius of rubidium could facilitate faster ion diffusion, leading to better rate capabilities and cycling stability in lithium-ion or other battery systems.

• Sensors: The electrical conductivity of manganese oxides can be influenced by the presence of dopants. Rubidium-doped manganese oxides could be investigated for their potential use in gas sensors, where changes in the electrical resistance upon exposure to specific gases are measured.

• Biomedical Applications: While further research is needed to establish biocompatibility, manganese oxide nanoparticles are being explored for applications in magnetic resonance imaging (MRI) and drug delivery. The presence of rubidium would need to be carefully evaluated for its toxicological profile before any biomedical applications could be considered.

Safety Precautions

• Rubidium permanganate is a strong oxidizing agent and should be handled with care. Avoid contact with combustible materials.

• The thermal decomposition of permanganates releases oxygen, which can increase the risk of fire. Ensure adequate ventilation or perform the reaction in an inert atmosphere.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling all chemicals.

• High-boiling point organic solvents used in the solution-phase synthesis are flammable and should be handled in a well-ventilated fume hood.

Application Note: Determination of Potassium Impurity in Rubidium Permanganate by Flame Atomic Absorption Spectroscopy

Introduction

Rubidium permanganate (B83412) (RbMnO₄) is a specialty chemical where high purity is often a critical requirement, particularly in applications within research and development. The presence of alkali metal impurities, such as potassium (K), can significantly alter the chemical and physical properties of the material. Flame Atomic Absorption Spectroscopy (FAAS) is a robust, reliable, and cost-effective analytical technique for the quantitative determination of trace metal impurities.[1][2] This application note provides a detailed protocol for the determination of potassium impurity in rubidium permanganate using FAAS.

Principle

Flame Atomic Absorption Spectroscopy is based on the principle that atoms of a specific element will absorb light at a characteristic wavelength when they are aspirated into a flame. The amount of light absorbed is directly proportional to the concentration of the element in the sample. In this application, a solution of rubidium permanganate is introduced into an air-acetylene flame, which atomizes the sample. A hollow cathode lamp emitting light at the potassium resonance wavelength (766.5 nm) is used as the light source. The absorbance of the light by the potassium atoms in the flame is measured and compared to a calibration curve prepared from potassium standards to determine the concentration of potassium in the sample. To mitigate ionization interference from other alkali metals like rubidium, an ionization suppressant, such as cesium chloride, is added to both the samples and standards.[2][3][4]

Apparatus and Materials

• Apparatus:

  • Flame Atomic Absorption Spectrometer equipped with a potassium hollow cathode lamp and a standard air-acetylene burner head.

  • Analytical balance (0.1 mg sensitivity).

  • Volumetric flasks (Class A).

  • Pipettes (Class A).

  • Fume hood.

  • Hot plate.

  • Beakers.

  • Whatman 42 filter paper or equivalent.[5]

• Reagents:

  • Deionized water (ASTM Type I).

  • Nitric acid (HNO₃), trace metal grade.

  • Hydrochloric acid (HCl), trace metal grade.

  • Cesium chloride (CsCl), analytical grade.

  • Potassium chloride (KCl), analytical grade, dried at 110°C for 2 hours.

  • Rubidium permanganate (RbMnO₄) sample.

Experimental Protocols

4.1. Preparation of Reagents and Standard Solutions

• Ionization Suppressant Solution (10,000 ppm Cs): Dissolve 12.67 g of CsCl in deionized water and dilute to 1000 mL in a volumetric flask.

• Potassium Stock Standard Solution (1000 ppm K): Accurately weigh 1.907 g of dried KCl and dissolve it in deionized water. Quantitatively transfer the solution to a 1000 mL volumetric flask and dilute to the mark with deionized water.[6][7]

• Potassium Intermediate Standard Solution (100 ppm K): Pipette 10.0 mL of the 1000 ppm K stock standard solution into a 100 mL volumetric flask and dilute to the mark with deionized water.

• Potassium Working Standard Solutions (0.5, 1.0, 2.0, 3.0, 4.0, 5.0 ppm K): Prepare a series of working standards by appropriate dilution of the 100 ppm K intermediate standard solution. For each 100 mL of working standard, add 10.0 mL of the 10,000 ppm Cs ionization suppressant solution and bring to volume with deionized water.

4.2. Sample Preparation

• Accurately weigh approximately 1.0 g of the RbMnO₄ sample into a 100 mL beaker.

• In a fume hood, add 20 mL of deionized water to dissolve the sample.

• Carefully add 5 mL of concentrated HNO₃ and 2 mL of concentrated HCl to the beaker.

• Gently heat the solution on a hot plate until the purple color of the permanganate is discharged and the solution becomes clear. Avoid boiling.

• Allow the solution to cool to room temperature.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Add 10.0 mL of the 10,000 ppm Cs ionization suppressant solution.

• Dilute to the mark with deionized water and mix thoroughly.

• Filter the solution through Whatman 42 filter paper if any particulate matter is present.[5]

4.3. Instrumental Parameters

The following are typical instrumental parameters for the determination of potassium by FAAS. These may need to be optimized for the specific instrument being used.

Parameter	Value
Wavelength	766.5 nm
Slit Width	0.7 nm
Lamp Current	75% of maximum
Flame	Air-Acetylene
Oxidant (Air) Flow	10.0 L/min
Fuel (Acetylene) Flow	2.0 L/min
Burner Height	Optimized for maximum absorbance
Integration Time	3 s
Replicates	3

4.4. Measurement Procedure

• Aspirate a blank solution (deionized water with 1000 ppm Cs) and zero the instrument.

• Aspirate the potassium working standards in order of increasing concentration.

• Aspirate the prepared RbMnO₄ sample solution.

• Rinse the nebulizer with the blank solution between each measurement.

• Construct a calibration curve by plotting the absorbance of the standards against their concentrations.

• Determine the concentration of potassium in the sample solution from the calibration curve.

Data Presentation

The concentration of potassium impurity in the solid RbMnO₄ sample can be calculated using the following formula:

Potassium (ppm) = (C × V × D) / W

Where:

• C = Concentration of potassium in the measured solution (from calibration curve, in ppm)

• V = Final volume of the prepared sample solution (in L)

• D = Dilution factor (if any)

• W = Weight of the RbMnO₄ sample (in kg)

Table 1: Representative Quantitative Data for Potassium Impurity in RbMnO₄

Sample ID	Sample Weight (g)	Final Volume (mL)	Measured K Concentration in Solution (ppm)	Potassium Impurity in Solid (ppm)
RbMnO₄ - Lot A	1.0025	100	1.52	151.6
RbMnO₄ - Lot B	1.0018	100	2.89	288.5
RbMnO₄ - Lot C	1.0031	100	0.98	97.7

Table 2: Method Performance Characteristics

Parameter	Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 ppm
Limit of Quantitation (LOQ)	0.15 ppm
Precision (%RSD, n=6)	< 5%
Accuracy (% Recovery)	95 - 105%

Visualization

Caption: Experimental workflow for the determination of potassium in RbMnO₄ by FAAS.

Conclusion

The described Flame Atomic Absorption Spectroscopy method provides a reliable and accurate means for quantifying potassium impurities in rubidium permanganate. Proper sample preparation, including the use of an ionization suppressant, is crucial for obtaining accurate results. This method is suitable for quality control and research purposes where the purity of RbMnO₄ is a critical parameter.

References

• 1. AAS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. pepolska.pl [pepolska.pl]
• 3. Potassium- Determination by AAS | OIV [oiv.int]
• 4. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 5. jurnal.unipasby.ac.id [jurnal.unipasby.ac.id]
• 6. nemi.gov [nemi.gov]
• 7. nemi.gov [nemi.gov]

Application Note: Purity Assessment of Rubidium Permanganate by Redox Titration

Principle

This application note details the method for determining the purity of rubidium permanganate (B83412) (RbMnO₄) using redox titration. The permanganate ion (MnO₄⁻) is a strong oxidizing agent, and its concentration can be accurately determined by titrating it against a primary standard reducing agent, such as sodium oxalate (B1200264) (Na₂C₂O₄). In a strongly acidic solution, typically sulfuric acid, oxalate ions (C₂O₄²⁻) are quantitatively oxidized to carbon dioxide (CO₂) by permanganate ions, which are themselves reduced to manganese(II) ions (Mn²⁺)[1][2][3].

The reaction is autocatalytic, meaning the Mn²⁺ product catalyzes the reaction, causing the reaction rate to increase as the titration proceeds[1]. The endpoint of the titration is easily visualized as the permanganate ion itself acts as an indicator; the first persistent pink or purple color in the solution, due to excess MnO₄⁻ ions, signals the completion of the reaction[2][3][4]. By accurately measuring the amount of sodium oxalate consumed, the purity of the rubidium permanganate sample can be calculated. Common impurities in rubidium permanganate can include potassium permanganate, rubidium chloride, and insoluble manganese oxides[5]. This method directly assays the permanganate content.

The overall balanced chemical equation for the reaction is: 2RbMnO₄ + 5Na₂C₂O₄ + 8H₂SO₄ → 2MnSO₄ + 10CO₂ + 8H₂O + 5Na₂SO₄ + Rb₂SO₄

The corresponding net ionic equation is: 2MnO₄⁻(aq) + 5C₂O₄²⁻(aq) + 16H⁺(aq) → 2Mn²⁺(aq) + 10CO₂(g) + 8H₂O(l)[2]

Application

This protocol is intended for researchers, scientists, and drug development professionals for the quality control and purity assessment of rubidium permanganate. Accurate determination of purity is crucial for applications where RbMnO₄ is used as an oxidizing agent in specialized organic synthesis or as a reagent in analytical chemistry[5]. High-purity rubidium permanganate is often required to be at least 98.5% pure[5].

Reagents and Equipment

Reagents:

• Rubidium Permanganate (RbMnO₄) sample of unknown purity

• Sodium Oxalate (Na₂C₂O₄), primary standard grade, dried at 105-110°C

• Sulfuric Acid (H₂SO₄), concentrated (98%)

• Deionized or distilled water

Equipment:

• Analytical balance (accurate to 0.1 mg)

• 50 mL Burette

• 250 mL Erlenmeyer flasks

• Volumetric flasks (100 mL and 250 mL)

• Pipettes (10 mL and 25 mL)

• Heating plate or water bath

• Magnetic stirrer and stir bars

• Thermometer

• Beakers and graduated cylinders

Experimental Protocols

Protocol 1: Preparation of Solutions

1.1 Preparation of 0.02 M Rubidium Permanganate Solution (Titrant):

• Accurately weigh approximately 1.02 g of the rubidium permanganate sample.

• Transfer the weighed sample to a 250 mL volumetric flask.

• Add deionized water to dissolve the sample and then dilute to the mark.

• Mix the solution thoroughly. Note: Due to the intense color of the permanganate solution, it may be necessary to read the volume from the top of the meniscus[6].

1.2 Preparation of 0.05 M Sodium Oxalate Standard Solution (Analyte):

• Accurately weigh approximately 0.67 g of dried primary standard sodium oxalate.

• Transfer the weighed sodium oxalate to a 100 mL volumetric flask.

• Add deionized water to dissolve the sodium oxalate.

• Once fully dissolved, dilute the solution to the 100 mL mark with deionized water and mix thoroughly.

1.3 Preparation of Dilute Sulfuric Acid:

• Carefully and slowly add 100 mL of concentrated sulfuric acid to 900 mL of deionized water in a large beaker while stirring. Caution: This process is highly exothermic.

• Allow the solution to cool to room temperature before use.

Protocol 2: Titration Procedure

• Pipette 25.00 mL of the standard sodium oxalate solution into a 250 mL Erlenmeyer flask.

• Add approximately 100 mL of the dilute sulfuric acid to the flask[1].

• Heat the solution on a hot plate or in a water bath to between 60-70°C[1][2]. Do not boil the solution, as this may cause the decomposition of oxalic acid.

• Fill the burette with the rubidium permanganate solution and record the initial volume.

• Begin the titration by adding the rubidium permanganate solution to the hot oxalate solution. The purple color of the permanganate will disappear as it reacts.

• The initial reaction may be slow. Wait for the pink color to disappear completely before adding more titrant. The reaction will speed up as Mn²⁺ ions are formed, which catalyze the reaction[1].

• Continue adding the titrant dropwise as the endpoint is approached.

• The endpoint is reached when a single drop of the permanganate solution imparts a faint but permanent pink color to the solution that persists for at least 30 seconds[1][7].

• Record the final volume of the rubidium permanganate solution used.

• Repeat the titration at least two more times to obtain concordant results (volumes that agree within 0.1 mL).

Data Presentation

Table 1: Titration Data

Trial	Mass of Sodium Oxalate (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of RbMnO₄ Used (mL)
1	e.g., 0.1675	e.g., 0.10	e.g., 25.10	e.g., 25.00
2	e.g., 0.1675	e.g., 0.20	e.g., 25.25	e.g., 25.05
3	e.g., 0.1675	e.g., 0.15	e.g., 25.18	e.g., 25.03
Average	Calculate Average

Table 2: Purity Calculation

Parameter	Value
Average Volume of RbMnO₄ (L)	Calculated from Table 1
Moles of Na₂C₂O₄	Calculated
Moles of RbMnO₄	Calculated
Molarity of RbMnO₄ Solution (mol/L)	Calculated
Mass of RbMnO₄ in Solution (g)	Calculated
Initial Mass of RbMnO₄ Sample (g)	From preparation
Purity of Rubidium Permanganate (%)	Calculated

Calculations

• Calculate the moles of sodium oxalate (Na₂C₂O₄) used: Moles of Na₂C₂O₄ = Mass of Na₂C₂O₄ (g) / Molar mass of Na₂C₂O₄ (134.00 g/mol )

• Calculate the moles of rubidium permanganate (RbMnO₄) reacted: From the stoichiometry of the reaction (2 moles of RbMnO₄ react with 5 moles of Na₂C₂O₄): Moles of RbMnO₄ = (Moles of Na₂C₂O₄) x (2 / 5)

• Calculate the molarity of the rubidium permanganate solution: Molarity of RbMnO₄ = Moles of RbMnO₄ / Average volume of RbMnO₄ solution used (L)

• Calculate the mass of pure RbMnO₄ in the initial sample: Mass of RbMnO₄ = Molarity of RbMnO₄ x Total volume of RbMnO₄ solution (L) x Molar mass of RbMnO₄ (204.40 g/mol )

• Calculate the purity of the rubidium permanganate sample: Purity (%) = (Mass of pure RbMnO₄ / Initial mass of RbMnO₄ sample) x 100

Visualizations

Caption: Experimental workflow for purity assessment.

Caption: Redox reaction pathway.

References

• 1. titrations.info [titrations.info]
• 2. fctemis.org [fctemis.org]
• 3. Ricca Chemical - Potassium Permanganate [riccachemical.com]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. webqc.org [webqc.org]
• 6. youtube.com [youtube.com]
• 7. hiranuma.com [hiranuma.com]

"handling and storage procedures for rubidium permanganate"

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the safe handling and storage of rubidium permanganate (B83412) (RbMnO₄). Rubidium permanganate is a strong oxidizing agent that requires careful management to ensure laboratory safety and material integrity.[1][2] These guidelines cover material properties, handling and storage procedures, personal protective equipment (PPE), and emergency protocols. The information is intended for use in controlled laboratory settings by trained professionals.

Material Properties

Rubidium permanganate is a purple, crystalline inorganic solid.[1][2][3] It is a strong oxidizing agent, and its reactivity is comparable to other alkali metal permanganates like potassium permanganate.[1] It is sensitive to heat, shock, and contact with organic or other combustible materials, which can lead to vigorous reactions or decomposition.[1]

The physical and chemical properties of rubidium permanganate are summarized in the table below for easy reference.

Property	Value	Citations
Chemical Formula	RbMnO₄	[1][4]
Molar Mass	204.404 g/mol	[1][3][4]
Appearance	Purple crystalline solid	[1][2][3]
Density	3.325 g/cm³	[1][3][4]
Decomposition Temp.	~295 °C (563 °F)	[1][3][4]
Solubility in Water	6.03 g/L at 7 °C10.6 g/L at 19 °C46.8 g/L at 60 °C	[3][4]
Crystal Structure	Orthorhombic	[3][4]

Handling Procedures

Due to its strong oxidizing nature, rubidium permanganate must be handled with strict safety protocols in place.

Appropriate PPE must be worn at all times when handling rubidium permanganate to prevent contact and inhalation.

PPE Item	Specification
Eye/Face Protection	Chemical safety goggles and a face shield are required.
Hand Protection	Wear suitable chemical-resistant gloves (e.g., nitrile or rubber).
Skin and Body	A chemical-resistant apron or lab coat should be worn. For larger quantities, a full chemical suit may be necessary.
Respiratory	Use a NIOSH/MSHA-approved respirator with appropriate cartridges if there is a risk of dust formation or if working outside a fume hood.

Operations involving rubidium permanganate should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4] Eyewash stations and safety showers must be readily accessible in the immediate work area.[4]

• Preparation : Before handling, ensure that the work area is clean and free of combustible materials, organic substances, and reducing agents.[1][2]

• Dispensing : Carefully weigh and dispense the required amount of rubidium permanganate. Avoid generating dust.

• Mixing : When creating solutions, slowly add the rubidium permanganate to the solvent (e.g., water) with constant stirring. Do not add the solvent to the solid, as this can cause localized heating.

• Cleaning : Clean any spills immediately. Use a non-combustible absorbent material for containment. Do not use paper towels or other organic materials for cleanup.

• Hygiene : Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

Storage Procedures

Proper storage is critical to maintain the stability of rubidium permanganate and prevent hazardous situations.

Parameter	Requirement	Citations
Container	Store in a tightly sealed, non-reactive container (e.g., glass). The container must be airtight.	[3][4]
Atmosphere	For long-term stability, store under an inert atmosphere (e.g., argon or nitrogen).	[3]
Temperature	Store in a cool, dry, and well-ventilated area.	[4]
Incompatibilities	Store away from combustible materials, organic substances, reducing agents, strong acids, and metal powders.[2][5] Keep away from moisture.[3]	[2][3][5]
Light	Protect from direct sunlight and other sources of light.	[3]

• Ensure the rubidium permanganate is completely dry (moisture content <0.5%) before placing it in storage to prevent decomposition.[3]

• Place the material in a clean, dry, airtight glass container.

• Purge the container with an inert gas, such as argon or nitrogen, before sealing.

• Label the container clearly with the chemical name, concentration, date, and any relevant hazard warnings.

• Store the container in a dedicated cabinet for oxidizing agents, away from incompatible materials.

Experimental Protocols

This protocol describes a common laboratory method for synthesizing rubidium permanganate via a metathesis reaction.[3][4]

• Materials :

  • Potassium permanganate (KMnO₄)

  • Rubidium chloride (RbCl)

  • Distilled water

• Procedure :

  • Prepare equimolar solutions of potassium permanganate and rubidium chloride in warm distilled water.

  • Slowly add the rubidium chloride solution to the potassium permanganate solution while stirring continuously.

  • A precipitate of purple rubidium permanganate crystals will form due to its lower solubility.[3]

  • Allow the mixture to cool to room temperature and then place it in an ice bath to maximize precipitation.

  • Isolate the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold distilled water to remove any remaining potassium chloride impurities.[3]

  • Dry the purified rubidium permanganate crystals under a vacuum at a low temperature.

High-purity rubidium permanganate should be at least 98.5% pure.[3] The following methods can be used to assess purity:

• Permanganate Content :

  • Perform a redox titration using a standardized solution of a reducing agent (e.g., sodium oxalate (B1200264) or ferrous ammonium (B1175870) sulfate) to determine the concentration of the permanganate ion.[3]

• Chloride Impurity Detection :

  • Use a silver nitrate (B79036) test to detect the presence of chloride ions. The formation of a white precipitate (AgCl) indicates chloride contamination. This can be quantified using turbidimetric methods.[3]

• Potassium Contamination :

  • Determine the concentration of potassium ions using flame atomic absorption spectroscopy (FAAS) or inductively coupled plasma optical emission spectroscopy (ICP-OES).[3]

Emergency Procedures

Emergency Situation	Protocol
Skin Contact	Immediately remove all contaminated clothing.[3] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[3] Seek immediate medical attention.[3]
Eye Contact	Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[3]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE. Cover the spill with a non-combustible absorbent material such as sand or vermiculite.[6] Sweep up the material and place it in a suitable, labeled container for disposal.[4] Do not use combustible materials like paper towels. Ventilate the area and wash the spill site afterward.
Fire	Rubidium permanganate may intensify a fire.[2] Use a fire extinguisher suitable for the surrounding materials. Do not use water if it can react with other materials involved in the fire. Firefighters should wear self-contained breathing apparatus and full protective gear.[4]

Waste Disposal

Dispose of rubidium permanganate and any contaminated materials in accordance with all local, state, and federal regulations.[7] Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[4] Contact a licensed professional waste disposal service for proper disposal.

Visualized Workflows

The following diagrams illustrate key logical workflows for handling and storing rubidium permanganate.

Caption: Workflow for Safe Handling of Rubidium Permanganate.

Caption: Protocol for Proper Storage of Rubidium Permanganate.

References

• 1. dcc-la.safecollegessds.com [dcc-la.safecollegessds.com]
• 2. fishersci.de [fishersci.de]
• 3. physics.purdue.edu [physics.purdue.edu]
• 4. fishersci.com [fishersci.com]
• 5. prochemonline.com [prochemonline.com]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]

Application Notes &amp; Protocols: Spectroscopic Analysis of the Permanganate Ion Using Rubidium Permanganate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the spectroscopic analysis of the permanganate (B83412) ion (MnO₄⁻) using rubidium permanganate (RbMnO₄). The methodologies outlined are primarily based on UV-Visible (UV-Vis) spectrophotometry, a robust and widely accessible technique for quantitative analysis. While specific data for rubidium permanganate is limited, the spectroscopic properties of the permanganate ion are largely governed by the manganese center and its oxygen ligands. Therefore, the extensive data available for potassium permanganate (KMnO₄) serves as an excellent proxy and is used as the basis for the protocols and data presented herein.

Introduction to Permanganate Ion Spectroscopy

The permanganate ion is well-known for its intense purple color, which arises from strong absorption of light in the visible region of the electromagnetic spectrum.[1] This absorption is due to a ligand-to-metal charge transfer (LMCT) transition, which is highly efficient and results in a large molar absorptivity, making spectrophotometry an excellent method for its quantification even at low concentrations.[2] The primary absorption maximum (λ_max) for the aqueous permanganate ion is typically observed around 525-530 nm.[1][3]

Quantitative Data Summary

The following tables summarize key quantitative data for the permanganate ion based on studies of potassium permanganate. This data is expected to be directly applicable to solutions of rubidium permanganate under similar conditions.

Table 1: UV-Vis Absorption Characteristics of the Aqueous Permanganate Ion

Parameter	Value	Reference
Wavelength of Maximum Absorption (λ_max)	~525 nm	[3][4]
Molar Absorptivity (ε) at λ_max	2200 - 2400 M⁻¹ cm⁻¹	[1][5]
Typical Linear Range for Quantification	10 - 1000 nmol L⁻¹ (with SPE)	[6]
Color of Solution	Purple/Violet	[7]

Note: Molar absorptivity can vary slightly with the specific conditions of the measurement, such as solvent and pH.

Table 2: Comparison of Spectrophotometric Methods for Permanganate Quantification

Method	Molar Absorption Coefficient (M⁻¹ cm⁻¹)	Limit of Detection (LOD) (μM)	Limit of Quantification (LOQ) (μM)	Reference
Direct Spectrophotometry at 525 nm	3340	0.45	1.51	[4]
Indirect (ABTS method)	140,030	0.01	0.03	[4]
Indirect (NaI method)	61,130	0.02	0.08	[4]

Experimental Protocols

The following are detailed protocols for the preparation of rubidium permanganate solutions and their analysis using UV-Vis spectrophotometry.

Protocol 1: Preparation of a Rubidium Permanganate Stock Solution

Objective: To prepare a concentrated stock solution of rubidium permanganate with a precisely known concentration.

Materials:

• Rubidium permanganate (RbMnO₄) solid

• Distilled or deionized water

• Analytical balance

• 100 mL volumetric flask

• Beaker

• Spatula

• Funnel

Procedure:

• Accurately weigh approximately 0.187 g of solid rubidium permanganate (molar mass: 185.38 g/mol ) using an analytical balance. Record the exact mass.

• Quantitatively transfer the weighed RbMnO₄ to a 100 mL volumetric flask using a funnel.

• Add a small amount of distilled water to the beaker to rinse any remaining solid and transfer the rinsing to the volumetric flask.

• Add distilled water to the volumetric flask until it is about half-full.

• Gently swirl the flask to dissolve the solid completely.

• Once dissolved, carefully add distilled water to the calibration mark on the neck of the flask.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Calculate the precise molarity of the stock solution based on the exact mass of RbMnO₄ weighed.

Protocol 2: Preparation of Standard Dilutions

Objective: To prepare a series of standard solutions of decreasing concentration from the stock solution for creating a calibration curve.

Materials:

• RbMnO₄ stock solution (from Protocol 3.1)

• Distilled or deionized water

• 10 mL volumetric flasks (4)

• Pipettes (various sizes) and pipette bulbs

Procedure:

• Label four 10 mL volumetric flasks as Standard 1, Standard 2, Standard 3, and Standard 4.

• Use a pipette to transfer the appropriate volume of the stock solution into each volumetric flask according to the desired final concentrations (refer to a dilution calculation, M₁V₁ = M₂V₂).

• Carefully dilute each standard to the 10 mL mark with distilled water.

• Cap and invert each flask several times to ensure thorough mixing.

Protocol 3: UV-Vis Spectrophotometric Analysis and Calibration Curve Construction

Objective: To determine the absorbance of the standard solutions and an unknown sample and to construct a calibration curve to determine the concentration of the unknown.

Materials:

• UV-Vis spectrophotometer

• Cuvettes (1 cm path length)

• Standard RbMnO₄ solutions (from Protocol 3.2)

• Unknown RbMnO₄ solution

• Distilled or deionized water (for blank)

Procedure:

• Turn on the UV-Vis spectrophotometer and allow it to warm up.

• Set the wavelength to the λ_max of the permanganate ion (~525 nm).[8]

• Fill a cuvette with distilled water to serve as the blank.

• Place the blank cuvette in the spectrophotometer and zero the absorbance.

• Rinse a second cuvette with the most dilute standard solution, then fill it with the same solution.

• Place the cuvette in the spectrophotometer and record the absorbance.

• Repeat steps 5 and 6 for the remaining standard solutions, progressing from the most dilute to the most concentrated.

• Rinse the cuvette with the unknown solution, then fill it and record its absorbance.

• Plot a graph of absorbance (y-axis) versus concentration (x-axis) for the standard solutions.

• Perform a linear regression on the data points. The resulting equation (y = mx + c) and the R² value should be recorded. The R² value should be close to 1 for a good linear fit.

• Use the equation of the line to calculate the concentration of the unknown solution from its measured absorbance.

Visualizations

Experimental Workflow for Spectrophotometric Analysis

Caption: Workflow for quantitative analysis of RbMnO₄.

Beer-Lambert Law Relationship

Caption: Relationship between absorbance and concentration.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scispace.com [scispace.com]
• 3. Characterization of Potassium Permanganate By Using The (UV-VIS ) Spectrophotometer [repository.sustech.edu:8080]
• 4. Analytical quantification of aqueous permanganate: Direct and indirect spectrophotometric determination for water treatment processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of trace potassium permanganate in tap water by solid phase extraction combined with spectrophotometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. studylib.net [studylib.net]
• 8. scribd.com [scribd.com]

Technical Notes & Optimization

"minimizing potassium chloride impurities in rubidium permanganate synthesis"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of rubidium permanganate (B83412) (RbMnO₄). The primary focus is on minimizing potassium chloride (KCl) impurities, a common challenge in the standard synthesis route involving the reaction of potassium permanganate (KMnO₄) with rubidium chloride (RbCl).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing rubidium permanganate?

The synthesis of rubidium permanganate is typically achieved through a metathesis reaction between potassium permanganate and rubidium chloride in an aqueous solution.[1][2] The reaction is as follows:

KMnO₄(aq) + RbCl(aq) → RbMnO₄(s) + KCl(aq)

Rubidium permanganate precipitates from the solution due to its lower solubility compared to potassium chloride and the reactants.[1]

Q2: Why is potassium chloride a common impurity in rubidium permanganate synthesis?

As evident from the reaction equation, potassium chloride is a byproduct of the synthesis. Both RbMnO₄ and KCl are soluble in water, and during the precipitation of rubidium permanganate, some potassium chloride can co-precipitate or become trapped within the RbMnO₄ crystals.

Q3: What is the key principle for minimizing potassium chloride impurities?

The primary method for minimizing KCl impurities is fractional crystallization. This technique leverages the differences in solubility between rubidium permanganate and potassium chloride in water at various temperatures. By carefully controlling the temperature of the solution, it is possible to selectively crystallize the less soluble rubidium permanganate, leaving the more soluble potassium chloride in the solution.

Q4: How can I determine the purity of my synthesized rubidium permanganate?

Several analytical techniques can be employed to assess the purity of the final product and quantify potassium contamination:

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): This is a highly sensitive method for determining the concentration of potassium ions in the rubidium permanganate sample.[3][4]

• Atomic Absorption/Emission Spectroscopy (AAS/AES): These techniques are also suitable for quantifying potassium levels.

• Ion Chromatography: This can be used to separate and quantify chloride and potassium ions.

• Spectrophotometry: The concentration of the permanganate ion can be determined spectrophotometrically by measuring its absorbance at its λmax (around 525 nm).[5][6] This can be used to monitor the yield and concentration of the desired product.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Rubidium Permanganate	- Incomplete reaction. - Loss of product during washing steps. - Crystallization temperature is too high, keeping more RbMnO₄ in solution.	- Ensure equimolar amounts of reactants are used. - Use ice-cold water for washing the precipitate to minimize dissolution. - Cool the reaction mixture to a lower temperature (e.g., 0-5 °C) to maximize precipitation.
High Potassium Chloride Impurity	- Inefficient fractional crystallization. - Rapid cooling during crystallization, leading to trapping of KCl. - Insufficient washing of the precipitate.	- Perform multiple recrystallization steps. - Allow the solution to cool slowly to promote the formation of purer crystals. - Wash the filtered crystals thoroughly with small portions of ice-cold deionized water.
Product is a fine powder, difficult to filter	- Rapid precipitation from a highly supersaturated solution.	- Control the rate of cooling to encourage the growth of larger crystals. - Consider adding a seed crystal to promote controlled crystallization.
Purple coloration in the filtrate after washing	- Dissolution of rubidium permanganate during washing.	- Use a minimal amount of ice-cold deionized water for washing. - Ensure the wash water is as cold as possible.

Data Presentation

Table 1: Solubility of Rubidium Permanganate and Potassium Chloride in Water

This table summarizes the solubility data for RbMnO₄ and KCl at different temperatures, which is fundamental for designing the fractional crystallization protocol.

Temperature (°C)	Solubility of RbMnO₄ ( g/100 g H₂O)	Solubility of KCl ( g/100 g H₂O)
0	~0.46[7]	27.6
7	0.603[2]	29.9
10	-	31.0
19	1.06[2]	33.8
20	-	34.0[1]
25	-	35.5[7]
60	4.68[2][7]	45.5
100	-	56.7[1]

Note: Solubility data for RbMnO₄ is less abundant in the literature compared to KCl. The provided values are based on available search results.

Experimental Protocols

Detailed Methodology for High-Purity Rubidium Permanganate Synthesis

This protocol is designed to minimize potassium chloride impurities through a carefully controlled fractional crystallization process.

1. Initial Synthesis:

• Reactants:

  • Potassium Permanganate (KMnO₄)

  • Rubidium Chloride (RbCl)

  • Deionized water

• Procedure:

  • Prepare a saturated solution of potassium permanganate in warm deionized water (e.g., at 60 °C).

  • Prepare a concentrated solution of an equimolar amount of rubidium chloride in warm deionized water.

  • Slowly add the rubidium chloride solution to the potassium permanganate solution with constant stirring. A precipitate of rubidium permanganate will begin to form.

  • Allow the mixture to cool slowly to room temperature and then further cool in an ice bath to 0-5 °C to maximize the precipitation of RbMnO₄.

  • Filter the crude rubidium permanganate using a Büchner funnel.

2. Purification by Fractional Crystallization:

• Procedure:

  • Transfer the crude RbMnO₄ precipitate to a beaker.

  • Add a minimum amount of warm deionized water (e.g., 50-60 °C) to dissolve the precipitate completely. The goal is to create a nearly saturated solution at this elevated temperature.

  • Slowly cool the solution to room temperature. As the solution cools, the less soluble rubidium permanganate will start to crystallize out, while the more soluble potassium chloride will preferentially remain in the solution.

  • Once the solution has reached room temperature, place it in an ice bath to further decrease the temperature to 0-5 °C and maximize the yield of recrystallized RbMnO₄.

  • Filter the purified rubidium permanganate crystals.

  • Wash the crystals with a small amount of ice-cold deionized water to remove any remaining mother liquor containing dissolved KCl.

  • Repeat the recrystallization process (steps 2.1-2.6) at least two to three times for higher purity.

  • Dry the final product in a desiccator over a suitable drying agent (e.g., anhydrous calcium chloride).

Mandatory Visualizations

Experimental Workflow for High-Purity Rubidium Permanganate Synthesis

Caption: Workflow for the synthesis and purification of high-purity rubidium permanganate.

Logical Relationship of Fractional Crystallization

Caption: The principle of fractional crystallization for separating RbMnO₄ from KCl.

References

• 1. webqc.org [webqc.org]
• 2. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 3. knowledge1.thermofisher.com [knowledge1.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Technology to Produce High-Purity Anhydrous Rubidium Perrhenate on an Industrial Scale [mdpi.com]
• 7. sciencemadness.org [sciencemadness.org]

"preventing decomposition of rubidium permanganate during storage"

Technical Support Center: Rubidium Permanganate (B83412)

Welcome to the Technical Support Center for Rubidium Permanganate (RbMnO₄). This resource is designed for researchers, scientists, and drug development professionals to ensure the safe handling, storage, and use of rubidium permanganate in an experimental setting.

Frequently Asked Questions (FAQs)

Q1: What is rubidium permanganate and what are its primary characteristics?

A1: Rubidium permanganate (RbMnO₄) is an inorganic salt with the chemical formula RbMnO₄.[1][2] It appears as dark purple or nearly black crystals.[2] Like other permanganates, it is a strong oxidizing agent.[2] It is soluble in water, with its solubility increasing with temperature.[1][3]

Q2: What causes rubidium permanganate to decompose?

A2: The primary cause of decomposition is heat.[1][2][3] Rubidium permanganate is also sensitive to shock and contact with organic or other combustible materials, which can trigger decomposition.[2][4] As a strong oxidizer, it can react vigorously with reducing agents.[2]

Q3: What are the ideal storage conditions to prevent decomposition?

A3: To prevent decomposition, rubidium permanganate should be stored in a cool, dry, and well-ventilated area.[4] It should be kept in tightly sealed containers, protected from moisture and physical damage.[4][5] It is crucial to store it away from heat sources, sparks, open flames, and incompatible materials such as combustible substances, reducing agents, organic materials, and acids.[4][6][7]

Q4: What are the signs of decomposition?

A4: Visual signs of decomposition can include a change in color from dark purple to a brownish or black powder, which could indicate the formation of manganese dioxide (MnO₂). The release of gas (oxygen) is also a key indicator of decomposition.[1][3] If the material appears clumped or damp, it may have been exposed to moisture, which can promote decomposition.

Q5: What are the decomposition products of rubidium permanganate?

A5: The thermal decomposition of rubidium permanganate is a multi-step process.[1][3] The overall reaction yields manganese dioxide (MnO₂), rubidium oxide (Rb₂O), and oxygen (O₂).[1][2][3] An intermediate product, rubidium manganate (B1198562) (Rb₂MnO₄), is also formed during this process.[1][2][3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of rubidium permanganate.

Issue / Observation	Potential Cause	Recommended Action
Discoloration of Crystals (Brown/Black Specks)	Onset of thermal or chemical decomposition leading to the formation of manganese dioxide (MnO₂).	1. Isolate the container immediately. 2. Do not use the material for experiments requiring high purity. 3. Review storage conditions to ensure they meet recommendations (cool, dry, away from contaminants). 4. Consider performing a purity assessment (see Experimental Protocols).
Caking or Clumping of the Solid	Exposure to moisture. Moisture can accelerate decomposition.	1. Move the container to a desiccator to remove excess moisture. 2. Ensure storage containers are hermetically sealed.[8] 3. For future storage, consider using an inert, dry atmosphere (e.g., nitrogen or argon).[8]
Pressure Buildup in Container	Gas (oxygen) evolution from decomposition. This can be caused by elevated temperatures or contamination.	1. Handle the container with extreme caution in a chemical fume hood. 2. If safe to do so, carefully vent the container. 3. Segregate the material for disposal according to hazardous waste protocols.[9] 4. Investigate potential heat sources or contaminants in the storage area.
Unexpected Reaction/Fuming Upon Opening	Contamination of the sample with a reactive substance (e.g., organic material, dust).	1. Do not proceed with use. 2. Close the container if it is safe to do so. 3. Treat as a hazardous incident and follow your institution's safety protocols. 4. Dispose of the material as hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative data regarding the stability and properties of rubidium permanganate.

Property	Value	Citations
Decomposition Temperature	Begins between 200-300 °C, with a specific value of approximately 295 °C cited.	[1][2][3]
Activation Energy for Decomposition	120-140 kJ·mol⁻¹	[3]
Solubility in Water	6.03 g/L at 7 °C 10.6 g/L at 19 °C 46.8 g/L at 60 °C	[1][3]
Recommended Purity	≥ 98.5% RbMnO₄	[3]
Maximum Moisture Content	< 0.5%	[3]

Experimental Protocols

Protocol 1: Purity Assessment by Redox Titration

This protocol outlines a method to determine the purity of a rubidium permanganate sample by titrating it against a standard solution of sodium oxalate (B1200264). This is a standard technique for permanganometry.[10]

Materials:

• Rubidium permanganate sample

• Sodium oxalate (primary standard), dried

• Dilute sulfuric acid (1 M)

• Distilled/deionized water

• Buret, volumetric flask, conical flasks, pipette

• Analytical balance

• Hot plate

Procedure:

• Preparation of Standard Sodium Oxalate Solution (e.g., 0.05 M):

  • Accurately weigh the required amount of dried primary standard sodium oxalate.

  • Dissolve it in a volumetric flask with distilled water and dilute to the mark.

• Preparation of Rubidium Permanganate Solution (approx. 0.02 M):

  • Accurately weigh about 0.4 g of the RbMnO₄ sample.

  • Dissolve it in distilled water in a 100 mL volumetric flask and dilute to the mark.

• Titration:

  • Pipette 25 mL of the standard sodium oxalate solution into a conical flask.

  • Add approximately 200 mL of dilute sulfuric acid.[11]

  • Heat the mixture to 60-70 °C.

  • Fill the buret with the rubidium permanganate solution and note the initial volume.

  • Titrate the hot oxalate solution with the permanganate solution. The purple permanganate solution will be decolorized as it is added.

  • The endpoint is reached when a faint, persistent pink color remains for about 30 seconds, indicating a slight excess of permanganate.[11]

  • Repeat the titration at least three times to ensure consistent results.

• Calculation:

  • The redox reaction is: 2 MnO₄⁻ + 5 C₂O₄²⁻ + 16 H⁺ → 2 Mn²⁺ + 10 CO₂ + 8 H₂O

  • Use the stoichiometry (2 moles of permanganate react with 5 moles of oxalate) and the titration volumes to calculate the exact molarity of the rubidium permanganate solution.

  • From this, calculate the purity of the original solid sample.

Visualizations

Below are diagrams illustrating key workflows and concepts related to the storage and decomposition of rubidium permanganate.

Caption: Storage and Handling Workflow for RbMnO₄.

Caption: Thermal Decomposition Pathway of RbMnO₄.

References

• 1. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 2. assignmentpoint.com [assignmentpoint.com]
• 3. webqc.org [webqc.org]
• 4. rowe.com.au [rowe.com.au]
• 5. sds.mcmaster.ca [sds.mcmaster.ca]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. nj.gov [nj.gov]
• 10. Permanganometry - Wikipedia [en.wikipedia.org]
• 11. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Technical Support Center: Optimizing Rubidium Permanganate Precipitation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the precipitation of rubidium permanganate (B83412) (RbMnO₄). Our goal is to help you optimize your experimental yield and purity.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of rubidium permanganate.

Issue 1: Low Yield of Rubidium Permanganate Precipitate

Question: My experiment yielded a significantly lower amount of rubidium permanganate than theoretically expected. What are the potential causes and how can I improve the yield?

Answer:

Low yield is a common issue that can be attributed to several factors. Follow this troubleshooting workflow to identify and resolve the problem.

Caption: Troubleshooting workflow for low rubidium permanganate yield.

Issue 2: The Precipitate is Brown or Black, Not Dark Purple

Question: The solid I collected is brown/black instead of the expected dark purple crystals of rubidium permanganate. What does this indicate and how can it be prevented?

Answer:

A brown or black precipitate is indicative of the presence of manganese dioxide (MnO₂), an impurity that forms from the decomposition of the permanganate ion. This can be caused by several factors.

"identifying common impurities in synthesized rubidium permanganate"

Technical Support Center: Rubidium Permanganate (B83412) Synthesis

This guide provides troubleshooting advice and frequently asked questions regarding the identification of common impurities in synthesized rubidium permanganate (RbMnO₄).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized rubidium permanganate?

A1: Common impurities can be categorized as follows:

• Unreacted Starting Materials: Depending on the synthesis route, these can include potassium permanganate (KMnO₄), rubidium chloride (RbCl), or rubidium nitrate (B79036) (RbNO₃).[1][2][3]

• Synthesis Byproducts: The most common synthesis involves the reaction of a rubidium salt with potassium permanganate, leading to byproducts like potassium chloride (KCl).[1]

• Decomposition Products: Rubidium permanganate is sensitive to heat and can decompose to form manganese dioxide (MnO₂), rubidium manganate (B1198562) (Rb₂MnO₄), and rubidium oxide (Rb₂O).[1][4]

• Other Alkali Metal Salts: If the initial rubidium salt is not of high purity, salts of other alkali metals (e.g., sodium, potassium, cesium) may be present.

• Co-precipitated Species: If perchlorate (B79767) ions are present in the reagents, they can co-precipitate with the product, forming mixed crystals of RbClO₄·RbMnO₄.[1][2][4]

Q2: How can I visually identify potential impurities in my rubidium permanganate sample?

A2: While definitive identification requires analytical instrumentation, visual inspection can offer initial clues:

• Expected Appearance: Pure rubidium permanganate consists of dark purple or nearly black crystals.[4] When dissolved in water, it forms a deep violet solution.[4]

• Brown or Black Specks: The presence of a brownish-black, insoluble precipitate often indicates the presence of manganese dioxide (MnO₂), a common decomposition product.[1]

• Lighter Crystal Color: A paler purple color may suggest the presence of colorless crystalline impurities, such as unreacted rubidium salts or byproduct potassium salts, which dilute the characteristic dark purple of the product.

• Incomplete Dissolution: If the sample does not fully dissolve in water to form a clear violet solution (aside from potential MnO₂), it may contain less soluble starting materials or byproducts.

Q3: What are the primary analytical techniques for identifying and quantifying impurities in rubidium permanganate?

A3: A combination of techniques is recommended for comprehensive analysis:

• UV-Visible Spectrophotometry: This is a primary method for quantifying the permanganate (MnO₄⁻) ion concentration by measuring its characteristic absorbance, typically around 525 nm.[5][6][7] A lower-than-expected absorbance can indicate the presence of non-permanganate impurities.

• X-Ray Diffraction (XRD): XRD is essential for identifying crystalline impurities. It can distinguish the orthorhombic crystal structure of rubidium permanganate from other crystalline phases like KCl, unreacted starting materials, or manganese dioxide.[1]

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS): These techniques are used to detect and quantify elemental impurities, particularly other alkali metals (Na, K, Cs) that may be present as salt impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can help identify the MnO₄⁻ anion and detect the presence of other anions, such as nitrates (from RbNO₃) or perchlorates, based on their characteristic vibrational frequencies.

Troubleshooting Guides

Problem 1: My final product contains a brown/black insoluble material.

• Likely Cause: This is almost certainly manganese dioxide (MnO₂), a decomposition product of rubidium permanganate.[1][4] Decomposition can be triggered by excessive heat during synthesis or drying, or by contact with reducing agents.

• Troubleshooting Steps:

  • Review Synthesis Temperature: Ensure that all steps of the synthesis and drying were performed at temperatures well below the decomposition range of 200-300 °C.[1]

  • Check Reagent Purity: Ensure that no organic or other reducing agents contaminated the reaction mixture.

  • Purification: The MnO₂ can be removed by dissolving the crude product in water and filtering the solution to remove the insoluble dioxide. The pure rubidium permanganate can then be recovered by careful evaporation of the filtrate.

Problem 2: The aqueous solution of my synthesized product is not as intensely purple as expected.

• Likely Cause: This indicates a lower concentration of the permanganate ion in your final product. This could be due to the presence of significant quantities of colorless, soluble impurities (e.g., KCl, RbCl) or widespread decomposition during synthesis.

• Troubleshooting Steps:

  • Quantitative Analysis: Use UV-Vis spectrophotometry to determine the precise concentration of permanganate in your sample and compare it to the theoretical value based on the sample's mass.

  • Elemental Analysis: Use ICP-MS or a similar technique to check for high levels of potassium or other unexpected cations. High potassium levels would point to KCl or unreacted KMnO₄ as a major impurity.

  • Recrystallization: If soluble impurities are suspected, a carefully controlled recrystallization procedure can be used to improve the purity of the rubidium permanganate, taking advantage of differences in solubility between the product and the impurities.[1]

Problem 3: My yield is significantly lower than the theoretical calculation.

• Likely Cause: Low yields can result from incomplete reaction, product decomposition, or loss of product during washing and recovery steps.

• Troubleshooting Steps:

  • Reaction Conditions: Verify that the stoichiometry of the reactants was correct and that the reaction was allowed sufficient time to go to completion.

  • Solubility Check: Rubidium permanganate has limited solubility in cold water (10.6 g/L at 19 °C).[1] If the product was washed with large volumes of water, especially warm water, significant losses could have occurred. Use ice-cold water for washing to minimize such losses.

  • Analyze Filtrate: Analyze the filtrate and wash solutions for dissolved permanganate to quantify product loss during these steps.

Data Presentation

Table 1: Common Impurities and Recommended Analytical Methods

Impurity	Chemical Formula	Common Source	Appearance	Recommended Detection Method
Potassium Chloride	KCl	Synthesis Byproduct	Colorless/White Crystalline Solid	XRD, ICP-MS (for K⁺)
Potassium Permanganate	KMnO₄	Unreacted Starting Material	Dark Purple Crystalline Solid	XRD, ICP-MS (for K⁺)
Rubidium Chloride/Nitrate	RbCl / RbNO₃	Unreacted Starting Material	Colorless/White Crystalline Solid	XRD, FTIR (for NO₃⁻)
Manganese Dioxide	MnO₂	Decomposition Product	Brown/Black Insoluble Powder	Visual Inspection, XRD
Rubidium Manganate	Rb₂MnO₄	Decomposition Intermediate	(Typically green)	XRD, UV-Vis Spectroscopy
Other Alkali Metal Salts	e.g., NaCl, CsCl	Impure Starting Materials	Colorless/White Crystalline Solid	ICP-MS, AAS
Rubidium Perchlorate	RbClO₄	Contaminant in Reagents	Colorless/White Crystalline Solid	FTIR, Ion Chromatography

Experimental Protocols

Protocol 1: Quantitative Analysis by UV-Visible Spectrophotometry

This protocol allows for the determination of the purity of the synthesized rubidium permanganate by quantifying the MnO₄⁻ content.

• Preparation of Standard Curve: a. Prepare a stock solution of a known concentration using high-purity, analytical grade potassium permanganate (KMnO₄). b. Perform a series of dilutions to create at least five standard solutions of varying, known concentrations. c. Using a spectrophotometer, measure the absorbance of each standard at the wavelength of maximum absorbance for permanganate (λ_max ≈ 525 nm).[5][7] d. Plot a calibration curve of Absorbance vs. Concentration and determine the linear regression equation.

• Sample Analysis: a. Accurately weigh a small amount of the synthesized rubidium permanganate. b. Dissolve the sample in a known volume of deionized water to create a solution with an expected absorbance within the range of your standard curve. c. Filter the solution if any insoluble material (e.g., MnO₂) is present. d. Measure the absorbance of the sample solution at 525 nm.

• Calculation of Purity: a. Use the absorbance of your sample and the linear regression equation from the standard curve to calculate the concentration of permanganate (MnO₄⁻) in your solution. b. Using this concentration, calculate the mass of RbMnO₄ present in the weighed sample. c. Determine the purity percentage: (Calculated mass of RbMnO₄ / Initial weighed mass of sample) * 100%.

Protocol 2: Identification of Crystalline Phases by X-Ray Diffraction (XRD)

• Sample Preparation: a. Finely grind a small, representative sample of the synthesized rubidium permanganate using an agate mortar and pestle to ensure random crystal orientation. b. Mount the powdered sample onto the sample holder according to the instrument's specifications.

• Data Acquisition: a. Run the XRD scan over a relevant 2θ range (e.g., 10° to 80°) with a suitable step size and scan speed.

• Data Analysis: a. Compare the resulting diffractogram with reference patterns from a crystallographic database. b. Match the peaks in your sample's pattern to the standard pattern for orthorhombic rubidium permanganate.[1] c. Identify any additional peaks and attempt to match them with the patterns of suspected impurities, such as manganese dioxide (MnO₂), potassium chloride (KCl), or unreacted potassium permanganate (KMnO₄).

Visualizations

Caption: Workflow for systematic impurity analysis in RbMnO₄.

References

• 1. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 2. Rubidium permanganate - 13465-49-1 | VulcanChem [vulcanchem.com]
• 3. RUBIDIUM PERMANGANATE | CAS#:13465-49-1 | Chemsrc [chemsrc.com]
• 4. assignmentpoint.com [assignmentpoint.com]
• 5. researchgate.net [researchgate.net]
• 6. US8293534B2 - Method for quantifying permanganate-reducing compounds - Google Patents [patents.google.com]
• 7. scribd.com [scribd.com]

"techniques for drying rubidium permanganate crystals to prevent decomposition"

This guide provides researchers, scientists, and drug development professionals with technical information and troubleshooting advice for the safe and effective drying of rubidium permanganate (B83412) (RbMnO₄) crystals, with a focus on preventing thermal decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the decomposition temperature of rubidium permanganate?

A1: Rubidium permanganate undergoes thermal decomposition at temperatures between 200°C and 300°C, with some sources citing a specific decomposition temperature of 295°C.[1] The decomposition process involves the formation of rubidium manganate (B1198562) as an intermediate and ultimately yields manganese dioxide (MnO₂), rubidium oxide (Rb₂O), and oxygen (O₂).[1]

Q2: What are the visible signs of rubidium permanganate decomposition?

A2: The primary visual indicator of decomposition is a color change from the characteristic deep purple of rubidium permanganate to a brown or black solid, which is manganese dioxide (MnO₂).[2][3] If you observe this color change during drying, it is a sign that the crystals have been exposed to excessive heat or other incompatible conditions.

Q3: Can I dry rubidium permanganate crystals in a standard laboratory oven?

A3: It is strongly advised to avoid using a standard laboratory oven set to high temperatures for drying rubidium permanganate crystals. The decomposition temperature of rubidium permanganate can be reached in ovens, leading to the degradation of the sample.[1] Low-temperature drying methods are recommended to preserve the integrity of the crystals.

Q4: Which desiccants are safe to use for drying rubidium permanganate?

A4: When using a desiccator, it is crucial to select a desiccant that is chemically inert and will not react with the strong oxidizing nature of rubidium permanganate. Silica (B1680970) gel is a suitable and safe option.[4][5] Avoid using desiccants that are organic or can be easily oxidized. Some desiccants, like calcium chloride, may have a higher drying capacity but could be more corrosive.[6]

Troubleshooting Guide

Issue: Crystals are turning brown during the drying process.

This indicates thermal decomposition of the rubidium permanganate into manganese dioxide.

DOT Script for Troubleshooting Decomposition:

Caption: Troubleshooting workflow for discolored crystals.

Issue: Crystals remain damp after an extended drying period.

This suggests that the chosen drying method is not effective enough for the amount of moisture present.

Drying Method	Potential Cause for Inefficiency	Recommended Action
Desiccator	Saturated or inefficient desiccant.	Regenerate or replace the desiccant. Ensure the desiccator has a proper seal.
Vacuum Drying	Insufficient vacuum level.	Check the vacuum pump and seals for leaks. Ensure the pressure is sufficiently low to facilitate evaporation.
Inert Gas Stream	Low gas flow rate or wet gas.	Increase the flow rate of the inert gas. Ensure the gas is passed through a drying agent before reaching the crystals.

Recommended Drying Protocols

Given the thermal sensitivity of rubidium permanganate, low-temperature drying methods are essential.

DOT Script for Selecting a Drying Method:

Caption: Decision tree for choosing a drying technique.

Method 1: Vacuum Oven Drying (Recommended for Efficiency)

This method is highly effective for removing residual solvents and water at low temperatures.[7][8]

Experimental Protocol:

• Preparation: Place a thin layer of the rubidium permanganate crystals in a clean, shallow glass dish (e.g., a watch glass or petri dish).

• Loading: Place the dish inside the vacuum oven.[9]

• Vacuum Application: Close the oven door securely and begin to slowly apply the vacuum to prevent the crystals from being disturbed.

• Temperature Control: Set the oven temperature to a low value, ideally between 40-50°C. Do NOT exceed 50°C to minimize the risk of decomposition.

• Drying: Allow the crystals to dry under vacuum for several hours. The exact time will depend on the amount of solvent to be removed.

• Completion: Once the crystals are dry (free-flowing powder), turn off the heat and allow the oven to cool to room temperature before slowly releasing the vacuum.

Method 2: Desiccator Drying (Simple and Safe)

This is a gentle and safe method, although it may be slower than vacuum drying.

Experimental Protocol:

• Desiccant Preparation: Ensure the desiccant at the bottom of the desiccator (e.g., silica gel) is active (blue for indicating silica gel).[4] If it is saturated (pink/white), regenerate it by heating according to the manufacturer's instructions.

• Sample Placement: Place the rubidium permanganate crystals on a watch glass or in an open container on the desiccator plate.

• Sealing: Place the lid on the desiccator and ensure a good seal. If it is a vacuum desiccator, apply a vacuum.

• Drying: Allow the crystals to dry for an extended period (24-48 hours, or until a constant weight is achieved).

• Storage: The desiccator can also be used for the safe storage of the dried crystals to prevent moisture reabsorption.

Method 3: Inert Gas Stream Drying (For Highly Sensitive Applications)

This method is suitable for applications requiring an extremely dry and oxygen-free environment, often performed within a glovebox.[10][11]

Experimental Protocol:

• Setup: Place the crystals in a suitable container within a glovebox or a Schlenk flask.

• Gas Flow: Pass a slow, steady stream of a dry, inert gas (e.g., nitrogen or argon) over the crystals. The gas should be dried by passing it through a drying agent first.

• Drying: The flowing gas will carry away the evaporated moisture. This process can be continued until the crystals are visibly dry and free-flowing.

• Completion: Once drying is complete, the container can be sealed under the inert atmosphere.

Data Summary

Parameter	Value
Decomposition Temperature	200 - 300 °C[1]
Appearance	Dark purple crystals[1]
Decomposition Product	Brown/black manganese dioxide (MnO₂)[2][3]
Recommended Drying Temperature	40 - 50 °C
Safe Desiccants	Silica Gel[4][5]

References

• 1. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]
• 4. wisesorbdesiccant.com [wisesorbdesiccant.com]
• 5. Desiccant Types - SorbentSystems.com [sorbentsystems.com]
• 6. Dessiccant salts, dehydration salts: are they really named this way? - Disidry [disidry.it]
• 7. How to Use a Vacuum Drying Oven [rotovap.cn]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. research.cbc.osu.edu [research.cbc.osu.edu]
• 11. ucd.ie [ucd.ie]

Technical Support Center: Thermal Stability of Rubidium Permanganate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the factors affecting the thermal stability of rubidium permanganate (B83412) (RbMnO₄). The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the typical decomposition temperature of rubidium permanganate?

Rubidium permanganate generally decomposes at approximately 295°C.[1] However, this temperature can be influenced by various factors, including the heating rate and the surrounding atmosphere.[2]

Q2: What are the products of the thermal decomposition of rubidium permanganate?

The thermal decomposition of rubidium permanganate is a multi-step process that ultimately yields manganese dioxide (MnO₂), rubidium oxide (Rb₂O), and oxygen (O₂).[3] An intermediate in this process is the formation of rubidium manganate (B1198562) (Rb₂MnO₄).[1][3]

Q3: How does the thermal stability of rubidium permanganate compare to other alkali metal permanganates?

The thermal stability of alkali metal permanganates increases down the group. Therefore, rubidium permanganate is more thermally stable than potassium permanganate (KMnO₄) but less stable than cesium permanganate (CsMnO₄).[2]

Q4: Can the atmosphere during an experiment affect the thermal stability of rubidium permanganate?

Yes, the atmosphere plays a significant role. Studies on alkali metal permanganates have shown that the decomposition temperatures can vary in different atmospheres such as air, oxygen, nitrogen, and carbon dioxide.[2] For instance, the decomposition of potassium permanganate, a related compound, is affected by the presence of water vapor and carbon dioxide.[1]

Q5: Do impurities affect the thermal decomposition of rubidium permanganate?

Impurities can significantly affect the thermal stability. For example, the presence of manganese dioxide (MnO₂), one of its decomposition products, can catalyze the decomposition of potassium permanganate, and a similar effect can be expected for rubidium permanganate.[4]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Premature decomposition at temperatures lower than expected.	1. Presence of impurities: Contaminants such as organic matter, dust, or decomposition products (e.g., MnO₂) can lower the decomposition temperature. 2. High heating rate: A rapid increase in temperature can lead to an observed onset of decomposition at a lower temperature.	1. Ensure high purity of the sample: Use recrystallized rubidium permanganate. Avoid contact with any reducing agents. 2. Use a slower heating rate: For thermal analysis, a heating rate of 10°C/min is a common starting point.[2] Slower rates can provide a more accurate decomposition temperature.
Inconsistent results between different experimental runs.	1. Variation in sample mass or packing: Differences in the amount of sample or how it is packed in the crucible can affect heat transfer and decomposition kinetics. 2. Inconsistent atmospheric conditions: Fluctuations in the purge gas flow rate or composition can alter the decomposition profile. 3. Variation in crystal size: Different batches of crystals may have different size distributions, which can influence the decomposition rate.	1. Use a consistent sample mass and preparation technique: Ensure the sample is evenly distributed in the crucible. 2. Maintain a constant and controlled atmosphere: Use a calibrated mass flow controller for the purge gas. 3. Characterize and control crystal size: If possible, use samples with a consistent crystal size distribution for comparative studies.
Unexpected mass loss or gain in Thermogravimetric Analysis (TGA).	1. Hygroscopic nature of decomposition products: Some decomposition products may absorb moisture, leading to a mass gain if the atmosphere is not perfectly dry.[1] 2. Reaction with the crucible material: At high temperatures, the sample or its decomposition products might react with the crucible.	1. Use a dry purge gas: Ensure the inert gas (e.g., nitrogen, argon) is passed through a drying agent before entering the TGA furnace. 2. Select an inert crucible material: Alumina or platinum crucibles are generally suitable for this type of analysis.

Quantitative Data Summary

Table 1: Decomposition Temperatures of Alkali Metal Permanganates

Permanganate	Cation	Decomposition Temperature (°C)
Potassium Permanganate	K⁺	~240
Rubidium Permanganate	Rb⁺	~295 [1]
Cesium Permanganate	Cs⁺	~310

Note: Decomposition temperatures are approximate and can vary based on experimental conditions.

Experimental Protocols

Thermogravimetric Analysis (TGA) of Rubidium Permanganate

Objective: To determine the thermal stability and decomposition profile of rubidium permanganate.

Materials:

• Rubidium Permanganate (RbMnO₄) powder

• TGA instrument

• Alumina or platinum crucible

• High-purity nitrogen or argon gas

Procedure:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh 5-10 mg of rubidium permanganate powder into a clean, tared crucible.

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with high-purity nitrogen or argon at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Collection: Record the mass loss as a function of temperature.

• Data Analysis: Plot the mass percentage versus temperature. The onset temperature of the major mass loss step corresponds to the decomposition temperature.

Differential Scanning Calorimetry (DSC) of Rubidium Permanganate

Objective: To determine the enthalpy changes associated with the thermal decomposition of rubidium permanganate.

Materials:

• Rubidium Permanganate (RbMnO₄) powder

• DSC instrument

• Aluminum or platinum crucibles with lids

• High-purity nitrogen or argon gas

Procedure:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of rubidium permanganate powder into a clean, tared crucible. Seal the crucible with a lid. Prepare an empty, sealed crucible as a reference.

• Instrument Setup:

  • Place the sample and reference crucibles in the DSC cell.

  • Purge the cell with high-purity nitrogen or argon at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 400°C at a constant heating rate of 10°C/min.

• Data Collection: Record the heat flow as a function of temperature.

• Data Analysis: Plot the heat flow versus temperature. Exothermic peaks will indicate the energy released during decomposition.

Visualizations

Caption: Thermal decomposition pathway of rubidium permanganate.

Caption: Key factors influencing the thermal stability of rubidium permanganate.

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

References

• 1. The thermal decomposition of potassium permanganate and related substances. Part I. Chemical aspects - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Improving the Solubility of Rubidium Permanganate in Organic Solvents

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working with rubidium permanganate (B83412). Our goal is to address common challenges encountered when attempting to dissolve this strong oxidizing agent in organic solvents for various synthetic applications.

Frequently Asked Questions (FAQs)

Q1: Why is rubidium permanganate (RbMnO₄) generally insoluble in organic solvents?

Rubidium permanganate is an inorganic salt composed of rubidium cations (Rb⁺) and permanganate anions (MnO₄⁻) held together by strong ionic bonds.[1] Most organic solvents are nonpolar or have low polarity. Following the principle of "like dissolves like," the highly polar, ionic nature of RbMnO₄ makes it incompatible with and thus poorly soluble in most nonpolar organic solvents.[2][3]

Q2: What are the primary methods for dissolving rubidium permanganate in organic media?

The most effective strategies involve using mediators to carry the ionic species into the organic phase. The two principal methods are:

• Phase-Transfer Catalysis (PTC): This technique uses a catalyst to transfer the permanganate anion from a solid or aqueous phase into the organic solvent.[4][5]

• Crown Ethers: These molecules trap the rubidium cation, forming a large complex with an organic-soluble exterior, which then dissolves in the organic solvent along with the permanganate anion.[4][6]

Q3: How does a phase-transfer catalyst (PTC) work to solubilize RbMnO₄?

A phase-transfer catalyst, typically a quaternary ammonium (B1175870) salt (like R₄N⁺X⁻), facilitates the movement of the permanganate anion (MnO₄⁻) into the organic phase.[7][8] The lipophilic (organic-loving) R groups of the catalyst's cation make it soluble in the organic solvent. This cation pairs with the permanganate anion at the phase interface, pulling it from the solid/aqueous phase into the organic phase where it can react with the substrate.[8]

Q4: How do crown ethers facilitate the dissolution of RbMnO₄?

Crown ethers are cyclic polyethers that can selectively bind metal cations within their central cavity.[6][9] The size of the cavity determines which cation it can bind most effectively. For rubidium (Rb⁺), a crown ether with a suitable cavity size sequesters the cation. This complexation creates a large, lipophilic cation with an exterior that is soluble in nonpolar solvents, allowing the entire ion pair, [Rb(crown ether)]⁺[MnO₄]⁻, to dissolve.[6] For instance, 18-crown-6 (B118740) is known to effectively dissolve potassium permanganate in solvents like toluene (B28343) and benzene (B151609), creating a potent oxidizing reagent.[6][10]

Q5: Which organic solvents are compatible with rubidium permanganate?

Due to its powerful oxidizing nature, rubidium permanganate can react with and decompose many organic solvents.[1] It is crucial to select a relatively inert solvent. Suitable options often include:

• Chlorinated hydrocarbons: Methylene (B1212753) chloride, 1,2-dichloroethane.[11]

• Alkanes: Hexane, pentane, cyclohexane.[11]

• Aromatic hydrocarbons: Benzene (note: toluene may be oxidized).[6][11]

• Ethers: Diethyl ether.[11]

It is always recommended to test solvent compatibility on a small scale before proceeding with the main experiment.[11]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Issue	Potential Cause(s)	Recommended Solution(s)
Solution immediately turns brown and forms a precipitate (MnO₂).	1. The solvent is being oxidized by the permanganate. 2. The rubidium permanganate is decomposing due to heat or instability.[1]	1. Verify solvent compatibility using the protocol provided below. Switch to a more inert solvent like methylene chloride or benzene.[11] 2. Conduct the reaction at a lower temperature (e.g., 0 °C).[5] 3. Ensure the rubidium permanganate is pure and has been stored correctly.
RbMnO₄ fails to dissolve despite using a catalyst.	1. Incorrect catalyst selection (e.g., crown ether cavity is too small for Rb⁺). 2. Insufficient quantity of the catalyst. 3. Inadequate mixing between the phases.	1. Select a crown ether appropriate for the ionic radius of rubidium or use a versatile PTC like a tetraalkylammonium salt.[4] 2. Increase the molar ratio of the catalyst relative to the RbMnO₄. 3. Use vigorous mechanical stirring to maximize the surface area between phases.[5]
The reaction is sluggish or does not proceed.	The concentration of the permanganate anion in the organic phase is too low to sustain the reaction.	1. Increase the amount of phase-transfer catalyst or crown ether. 2. Switch to a different solvent system that may better support the catalyst-ion complex. 3. Ensure the system is anhydrous if using a crown ether in a nonpolar solvent, as water can compete for binding.
A fine brown/black precipitate (MnO₂) is difficult to filter after the reaction.	This is a common issue as manganese dioxide is an unavoidable byproduct of permanganate oxidations and often forms as a finely divided solid.[8]	1. For workup, the MnO₂ precipitate can sometimes be dissolved by adding a reducing agent like sulfur dioxide (SO₂) or a saturated solution of sodium bisulfite.[5] 2. Use a filter aid like Celite to improve filtration speed and efficiency.

Data Presentation

Table 1: Solubility of Rubidium Permanganate in Water

While data for organic solvents is scarce, the aqueous solubility provides a baseline for its ionic character.

Temperature (°C)	Solubility (g/L)
7	6.03[12][13]
19	10.6[1][12][13]
60	46.8[12][13]

Table 2: Comparison of Solubilization Methods

Method	Mechanism	Advantages	Disadvantages
Phase-Transfer Catalysis (PTC)	Uses a catalyst (e.g., R₄N⁺X⁻) to transport the MnO₄⁻ anion into the organic phase.[8]	- Catalytic amounts are often sufficient. - Quaternary ammonium salts are relatively inexpensive.[7] - Wide range of catalysts available.	- Requires a two-phase (liquid-liquid or solid-liquid) system. - Catalyst can sometimes be difficult to remove from the product.
Crown Ethers	Encapsulates the Rb⁺ cation, making the entire ion pair soluble in organic media.[6]	- Can achieve true homogeneous solutions in nonpolar solvents.[6] - Can significantly enhance the reactivity of the "bare" anion.[6][9]	- Stoichiometric amounts are often required. - Crown ethers can be expensive.[7] - Specific crown ether is needed for optimal cation binding.

Experimental Protocols

Caution: Rubidium permanganate is a strong oxidizing agent. It can react violently with combustible materials and is sensitive to heat and shock.[1] Always use appropriate personal protective equipment (PPE) and conduct experiments in a well-ventilated fume hood.

Protocol 1: Solubilization using a Phase-Transfer Catalyst

This protocol provides a general framework for using a quaternary ammonium salt to facilitate reactions in a biphasic system.

• Setup: In a round-bottom flask equipped with a mechanical stirrer, combine the organic substrate with an appropriate inert organic solvent (e.g., methylene chloride).[5]

• Addition of Catalyst: Add the phase-transfer catalyst (e.g., benzyltriethylammonium chloride or a tetrabutylammonium (B224687) salt) to the flask. A typical catalytic amount is 1-10 mol% relative to the substrate.

• Cooling: Cool the mixture to the desired reaction temperature (e.g., 0 °C) using an ice bath to control potential exotherms.[5]

• Addition of RbMnO₄: Add solid rubidium permanganate to the mixture in small portions over time while stirring vigorously.[5]

• Reaction: Allow the reaction to stir overnight or until completion is confirmed by a suitable analytical method (e.g., TLC, GC).

• Workup: Quench the reaction and dissolve the resulting manganese dioxide precipitate by adding a reducing agent.[5] Proceed with standard extraction and purification steps.

Protocol 2: Solubilization using a Crown Ether

This method aims to create a homogeneous solution of rubidium permanganate in a nonpolar solvent.

• Setup: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), add the selected crown ether (e.g., one known to bind large alkali metals) and an anhydrous, nonpolar organic solvent (e.g., benzene or toluene).[6]

• Addition of RbMnO₄: Add solid rubidium permanganate to the solvent-crown ether mixture.

• Dissolution: Stir the mixture at room temperature. A successful dissolution will result in a characteristic deep purple solution, often referred to as "purple benzene" in the case of KMnO₄.[8]

• Reaction: Once the RbMnO₄ is dissolved, the substrate can be added to the homogeneous solution to initiate the reaction.

• Monitoring and Workup: Monitor the reaction to completion. The workup will depend on the specific reaction but will likely involve removing the MnO₂ byproduct and purifying the desired product.

Protocol 3: Quick Test for Solvent Compatibility

This simple test helps determine if a solvent will be rapidly oxidized by permanganate.[11]

• Prepare a KMnO₄ stain: Dissolve a small amount of KMnO₄ in water.

• Spot the Solvent: Using a capillary tube, spot the organic solvent you wish to test onto a silica (B1680970) gel TLC plate.

• Stain: Dip the TLC plate into the KMnO₄ stain.

• Observe:

  • Purple Plate: If the plate remains purple where the solvent was spotted, the solvent is likely resistant to oxidation under these conditions.[11]

  • Brown Spot: If a brown spot (MnO₂) forms where the solvent was applied, the solvent is readily oxidized and is not suitable for the reaction.[11]

Visualizations

Diagram 1: Workflow for Selecting a Solubilization Method.

Diagram 2: Mechanism of Phase-Transfer Catalysis.

Diagram 3: Crown Ether Solubilization Mechanism.

Diagram 4: Troubleshooting Flowchart for Solubility Issues.

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. dc.narpm.org [dc.narpm.org]
• 3. Khan Academy [khanacademy.org]
• 4. researchgate.net [researchgate.net]
• 5. Improved Potassium Permanganate Oxidation of Alkenes to Diols using Phase Transfer Catalysis - [www.rhodium.ws] [erowid.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 9. 18.6 Crown Ethers - Organic Chemistry | OpenStax [openstax.org]
• 10. In the presence of 18-crown-6, potassium permanganate dissolves i... | Study Prep in Pearson+ [pearson.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. webqc.org [webqc.org]
• 13. Rubidium permanganate - Wikipedia [en.wikipedia.org]

Technical Support Center: Addressing Moisture Sensitivity of Rubidium Permanganate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for handling rubidium permanganate (B83412) (RbMnO₄), a powerful oxidizing agent known for its sensitivity to atmospheric moisture. Adherence to proper handling and storage protocols is critical to ensure experimental accuracy, reagent stability, and safety.

Frequently Asked Questions (FAQs)

Q1: What is moisture sensitivity in the context of rubidium permanganate?

A1: Moisture sensitivity refers to the tendency of solid rubidium permanganate to absorb water from the atmosphere. This absorption can lead to physical changes, such as clumping and deliquescence (dissolving in the absorbed water), as well as chemical decomposition. This reactivity is a common characteristic among alkali metal permanganates.

Q2: What happens if my rubidium permanganate is exposed to moisture?

Q3: How can I tell if my rubidium permanganate has been compromised by moisture?

A3: Visual inspection is the first step. Signs of moisture contamination include:

• Caking or clumping: The fine crystalline powder will stick together.

• Change in color: While rubidium permanganate is dark purple, the formation of brownish-black manganese dioxide can alter the appearance.

• Deliquescence: In high humidity, the solid may absorb enough water to form a concentrated purple solution.

For a quantitative assessment, you can perform the experimental protocols outlined in the Troubleshooting section to determine the extent of decomposition.

Q4: What are the ideal storage conditions for rubidium permanganate?

A4: To maintain its integrity, rubidium permanganate should be stored in a tightly sealed, airtight container made of a non-reactive material such as high-density polyethylene (B3416737) (HDPE). The container should be placed in a cool, dry, and well-ventilated area, away from incompatible materials like organic compounds, reducing agents, and acids. For enhanced protection, storing the primary container within a desiccator containing a suitable desiccant (e.g., silica (B1680970) gel, calcium chloride) is highly recommended.

Q5: Can I dry rubidium permanganate that has been exposed to moisture?

A5: While gentle heating in a vacuum oven at a low temperature (e.g., 50°C) may remove adsorbed water, it will not reverse any chemical decomposition that has already occurred.[3] It is crucial to monitor the temperature carefully, as rubidium permanganate decomposes thermally between 200°C and 300°C.[2] For critical applications, using a fresh, uncontaminated sample is always the best practice.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpectedly low yield or slow reaction rate in an oxidation reaction.	The oxidizing strength of the rubidium permanganate has been diminished due to moisture-induced decomposition.	1. Visually inspect the rubidium permanganate for signs of moisture exposure (clumping, discoloration). 2. Perform a quantitative analysis to determine the purity of the reagent (see Experimental Protocol 2). 3. Use a fresh, properly stored sample of rubidium permanganate for subsequent experiments.
The rubidium permanganate powder has formed hard clumps.	The material has been exposed to a humid environment, causing the crystals to absorb water and agglomerate.	1. If the clumping is minor, the material might be gently broken up in a glove box or under a dry, inert atmosphere. 2. For critical experiments, it is strongly advised to use a new, free-flowing batch of the reagent. 3. Review and improve your storage conditions to prevent future moisture exposure.
Inconsistent results between different batches of rubidium permanganate.	Different batches may have been exposed to varying levels of humidity during storage or handling, leading to different degrees of decomposition.	1. Standardize your handling and storage procedures for all batches. 2. Qualify each new batch of rubidium permanganate upon receipt by performing a purity assessment (see Experimental Protocol 2). 3. Store all batches under identical, controlled, dry conditions.

Experimental Protocols

Protocol 1: Gravimetric Determination of Hygroscopicity

This protocol allows for the quantitative measurement of moisture uptake by rubidium permanganate at a specific relative humidity.

Methodology:

• Preparation: Place a known saturated salt solution in the bottom of a sealed desiccator to maintain a constant relative humidity (see table below for examples). Allow the atmosphere inside the desiccator to equilibrate for at least 24 hours.

• Sample Preparation: Accurately weigh a clean, dry, empty sample vial (W_vial). Add approximately 1-2 grams of dry, free-flowing rubidium permanganate to the vial and record the initial weight of the vial and sample (W_initial).

• Exposure: Place the uncapped sample vial inside the prepared desiccator.

• Data Collection: At regular time intervals (e.g., 24, 48, 72 hours), quickly remove the vial, cap it, and weigh it (W_t).

• Calculation: The percentage of water absorbed (%W) at time 't' is calculated as: %W = [(W_t - W_initial) / (W_initial - W_vial)] * 100

Data Presentation:

Saturated Salt Solution	Relative Humidity (%) at 20°C
Potassium Acetate	~23
Magnesium Chloride	~33
Potassium Carbonate	~43
Sodium Bromide	~59
Sodium Chloride	~75
Potassium Chloride	~85
Potassium Sulfate	~97

A plot of %W versus time will indicate the rate of moisture absorption under the tested conditions.

Protocol 2: Purity Assessment by Titration

This protocol determines the purity of a rubidium permanganate sample by titrating it against a standard solution of a reducing agent, such as sodium oxalate (B1200264).

Methodology:

• Standard Solution Preparation: Prepare a standard solution of a primary standard reducing agent, such as sodium oxalate (Na₂C₂O₄), of a known concentration.

• Sample Preparation: Accurately weigh a sample of the rubidium permanganate to be tested and dissolve it in a known volume of deionized water. The solution should be acidified with dilute sulfuric acid.

• Titration: Heat the acidified rubidium permanganate solution to approximately 60-70°C. Titrate this hot solution with the standardized sodium oxalate solution. The endpoint is reached when the purple color of the permanganate ion disappears and a faint, persistent pink color remains.

• Calculation: The purity of the rubidium permanganate can be calculated based on the stoichiometry of the reaction between permanganate and oxalate ions and the volumes and concentrations of the solutions used.

Reaction: 2 MnO₄⁻ + 5 C₂O₄²⁻ + 16 H⁺ → 2 Mn²⁺ + 10 CO₂ + 8 H₂O

Visualizations

Caption: Moisture-induced decomposition pathway of rubidium permanganate.

Caption: Troubleshooting workflow for experiments involving rubidium permanganate.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Kinetic Analysis of Rubidium Permanganate Thermal Decomposition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting kinetic analysis of rubidium permanganate (B83412) (RbMnO₄) thermal decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the typical decomposition temperature for rubidium permanganate?

A1: The thermal decomposition of rubidium permanganate generally occurs in the temperature range of 200-300°C.[1] The maximum rate of decomposition has been observed at approximately 275°C.[1]

Q2: What are the expected decomposition products of rubidium permanganate?

A2: The thermal decomposition of alkali metal permanganates is a redox process where oxygen is evolved.[2][3] The solid products can be complex and may include rubidium manganate (B1198562) (Rb₂MnO₄) and manganese oxides.[1][4] One proposed decomposition reaction at 315°C in air is: 10RbMnO₄ → 3.48Rb₂MnO₄ + (1.52Rb₂O₂·6.50MnO₂.₀₅) + 5.95O₂.[3]

Q3: What kinetic model typically describes the thermal decomposition of rubidium permanganate?

A3: The isothermal decomposition of rubidium permanganate often exhibits a sigmoidal curve for the fraction decomposed (α) versus time, which is characteristic of solid-state reactions involving nucleation and growth.[2] The Avrami-Erofe'ev equation with n=2 has been shown to fit the data well.[2] The Prout-Tompkins model can also be applicable to the decomposition of similar permanganates.[2]

Q4: How does pre-irradiation affect the thermal decomposition of rubidium permanganate?

A4: Pre-irradiation of rubidium permanganate can influence its thermal decomposition kinetics. For gamma-irradiated RbMnO₄, the mechanism is suggested to be similar to that of irradiated silver and potassium permanganates.[5] An activation energy of 1.59 eV has been reported for the migration of point defects during the induction period of the decomposition of irradiated rubidium permanganate.[5]

Troubleshooting Guides

This section addresses common issues encountered during the thermogravimetric analysis (TGA) of rubidium permanganate.

Issue	Potential Cause(s)	Recommended Solution(s)
Inaccurate or irreproducible TG curves	1. Instrument Calibration: The temperature or mass balance may be out of calibration. 2. Sample Preparation: Inconsistent sample mass, particle size, or packing can affect heat transfer and reaction rate. 3. Atmosphere Control: Fluctuations in the purge gas flow rate or atmospheric contamination can alter the decomposition process.	1. Calibration: Regularly calibrate the TGA for both temperature and mass according to the manufacturer's instructions. 2. Standardize Sample Preparation: Use a consistent sample mass (typically 1-5 mg), grind the sample to a uniform particle size if necessary, and ensure consistent packing in the crucible. 3. Ensure Stable Atmosphere: Use a high-purity, dry purge gas (e.g., nitrogen, argon, or air) at a constant flow rate. Check for leaks in the gas lines.
"Noisy" or fluctuating TG signal	1. Vibrations: The analytical balance in the TGA is highly sensitive to external vibrations. 2. Gas Flow: A high purge gas flow rate can cause turbulence around the sample pan. 3. Static Electricity: Static charges on the sample or crucible can interfere with the balance.	1. Isolate the Instrument: Place the TGA on a vibration-damped table in a location with minimal foot traffic and drafts. 2. Optimize Gas Flow: Reduce the purge gas flow rate to the minimum required to maintain an inert atmosphere and remove gaseous products. 3. Discharge Static: Use an anti-static gun on the sample and crucible before loading.
Unexpected mass gain	1. Buoyancy Effect: As the furnace heats up, the density of the purge gas decreases, leading to an apparent mass gain. 2. Reaction with Purge Gas: If using a reactive atmosphere (e.g., air), the sample may undergo oxidation.	1. Baseline Correction: Run a blank experiment with an empty crucible under the same conditions and subtract the resulting baseline from the sample data. 2. Use Inert Atmosphere: For studying the intrinsic thermal decomposition, use an inert purge gas like nitrogen or argon.
Overlapping decomposition steps	1. High Heating Rate: A fast heating rate can reduce the resolution between consecutive decomposition events. 2. Complex Reaction: The decomposition may inherently involve multiple, closely spaced reaction steps.	1. Reduce Heating Rate: Use a slower heating rate (e.g., 5 or 10 °C/min) to improve the separation of thermal events. 2. Isothermal Analysis: Perform isothermal experiments at temperatures corresponding to the onset of each decomposition step to study them individually.

Quantitative Data

The following table summarizes available kinetic data for the thermal decomposition of rubidium permanganate and related alkali metal permanganates for comparison. Data for rubidium permanganate is less prevalent in the literature compared to potassium permanganate.

Compound	Activation Energy (Ea)	Kinetic Model	Decomposition Temperature (°C)	Notes
Rubidium Permanganate (RbMnO₄)	1.59 eV (~153 kJ/mol)	-	195 - 245	For migration of point defects in the induction period of irradiated sample.[5]
Rubidium Permanganate (RbMnO₄)	100 ± 5 kJ/mol	Avrami-Erofe'ev (n=2)	-	Isothermal decomposition.[2]
Caesium Permanganate (CsMnO₄)	146 ± 6 kJ/mol	-	-	For small crystals.
Potassium Permanganate (KMnO₄)	-	Prout-Tompkins	~260	Often used as a reference for permanganate decomposition.[1][2]

Experimental Protocols

Methodology for Non-isothermal Kinetic Analysis using TGA

• Instrument Preparation:

  • Ensure the TGA is calibrated for mass and temperature.

  • Clean the sample pan (typically alumina (B75360) or platinum) by heating it to a high temperature to remove any residues.

  • Set the purge gas (e.g., high-purity nitrogen) to a constant flow rate (e.g., 20-50 mL/min).

• Sample Preparation:

  • Weigh approximately 1-5 mg of finely powdered rubidium permanganate directly into the TGA sample pan.

  • Record the exact mass.

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Equilibrate the sample at a starting temperature below the onset of decomposition (e.g., 30-50°C).

  • Heat the sample at a constant heating rate (e.g., 5, 10, 15, and 20 °C/min) through the decomposition temperature range up to a final temperature where the mass is stable (e.g., 400°C). A minimum of three different heating rates is recommended for model-free kinetic analysis.

  • Record the mass loss as a function of temperature and time.

• Data Analysis:

  • Plot the mass (or mass percent) versus temperature to obtain the TG curve.

  • Calculate the fractional conversion (α) at different temperatures using the formula: α = (m₀ - mₜ) / (m₀ - mբ), where m₀ is the initial mass, mₜ is the mass at time t, and mբ is the final mass.

  • Apply model-free (isoconversional) methods such as Flynn-Wall-Ozawa (FWO) or Kissinger-Akahira-Sunose (KAS) to the data from multiple heating rates to determine the activation energy as a function of conversion.

  • Alternatively, use model-fitting methods to test various solid-state reaction models and determine the best fit to obtain the activation energy, pre-exponential factor, and the reaction model.

Visualizations

Experimental Workflow for Kinetic Analysis

Caption: Workflow for non-isothermal kinetic analysis of RbMnO₄ decomposition.

References

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The thermal decomposition of potassium permanganate and related substances. Part I. Chemical aspects - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 5. THE THERMAL DECOMPOSITION OF IRRADIATED RUBIDIUM PERMANGANATE (Journal Article) | OSTI.GOV [osti.gov]

"activation energy of the thermal decomposition of rubidium permanganate"

This technical support center provides essential information for researchers, scientists, and drug development professionals working with the thermal decomposition of rubidium permanganate (B83412) (RbMnO₄). It includes quantitative data, detailed experimental protocols, and troubleshooting guidance for common issues encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is the typical decomposition temperature for rubidium permanganate?

A1: The thermal decomposition of rubidium permanganate is an exothermic process that generally begins in the temperature range of 200°C to 300°C.[1] The exact onset temperature can be influenced by factors such as heating rate and atmospheric conditions.

Q2: What are the expected products of the thermal decomposition of rubidium permanganate in air?

A2: The decomposition in air is complex. An idealized equation for the decomposition of rubidium permanganate at 315°C in air is given as: 10RbMnO₄ → 3.48Rb₂MnO₄ + (1.52Rb₂O, 6.50MnO₂.₀₅) + 5.95O₂.[1] The products consist of rubidium manganate, a mixture of rubidium oxide and manganese oxide, and oxygen gas.

Q3: How does the stability of rubidium permanganate compare to other alkali metal permanganates?

A3: The thermal stability of alkali metal permanganates increases down the group. Rubidium permanganate is more stable than potassium permanganate (KMnO₄) but less stable than cesium permanganate (CsMnO₄).[1]

Q4: What kinetic model is typically used to describe the thermal decomposition of permanganates?

A4: The Prout-Tompkins model is often used to describe the autocatalytic, sigmoid-shaped decomposition curves observed for many permanganates. This model accounts for the initial acceleratory period due to nucleation and a subsequent deceleratory phase.

Q5: Are there any significant safety precautions to consider during the thermal analysis of rubidium permanganate?

A5: Yes. Rubidium permanganate is a strong oxidizing agent. Its decomposition releases oxygen, which can create a locally oxygen-rich atmosphere, increasing the risk of combustion with any organic or flammable materials present in the analysis chamber. Ensure the instrument is clean and free of contaminants. The decomposition can also be rapid, so using a small sample size is recommended to maintain control over the reaction.

Data Presentation: Activation Energy

The activation energy (Ea) for the thermal decomposition of rubidium permanganate can vary depending on the experimental conditions and the kinetic model applied. Below is a summary of reported values.

Compound	Condition	Activation Energy (kJ/mol)	Activation Energy (eV)	Kinetic Model/Method	Source
Rubidium Permanganate (γ-irradiated)	Isothermal, 195-245°C	~153.5	1.59	Induction Period	J. Inorg. & Nuclear Chem. (1960)
Rubidium Permanganate	Isothermal	145 ± 8	~1.50	Power Law (n=2)	Thermochimica Acta (1994)
Rubidium Permanganate	Isothermal	142 ± 10	~1.47	Prout-Tompkins	Thermochimica Acta (1994)

Note: The conversion from eV to kJ/mol is approximated using 1 eV ≈ 96.485 kJ/mol.

Experimental Protocols

Determining Activation Energy using Thermogravimetric Analysis (TGA)

This protocol outlines the use of non-isothermal thermogravimetry to determine the activation energy of RbMnO₄ decomposition.

• Sample Preparation:

  • Gently grind a small amount of crystalline rubidium permanganate using an agate mortar and pestle to ensure homogeneity.

  • Accurately weigh approximately 3-5 mg of the powdered sample into an alumina (B75360) or platinum crucible.

• Instrument Setup (TGA):

  • Place the crucible in the TGA instrument.

  • Purge the furnace with the desired atmosphere (e.g., dry nitrogen or air) at a constant flow rate (e.g., 50 mL/min) for at least 30 minutes to ensure an inert and stable environment.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Heat the sample from 30°C to 400°C at a constant heating rate.

  • Repeat the experiment using a series of different heating rates (e.g., 5, 10, 15, and 20 °C/min). Each run requires a fresh sample.

• Data Analysis (e.g., Kissinger Method):

  • From the derivative thermogravimetric (DTG) curve for each run, determine the peak temperature (Tₚ) corresponding to the maximum rate of mass loss.

  • Plot ln(β/Tₚ²) versus 1/Tₚ, where β is the heating rate in K/min and Tₚ is the peak temperature in Kelvin.

  • The slope of the resulting straight line is equal to -Ea/R, where Ea is the activation energy and R is the gas constant (8.314 J/mol·K).

  • Calculate the activation energy from the slope.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Irreproducible onset temperature of decomposition.	1. Inconsistent sample packing in the crucible.2. Variation in sample mass.3. Fluctuation in the purge gas flow rate.	1. Ensure the sample is spread thinly and evenly at the bottom of the crucible.2. Use a consistent sample mass (±0.1 mg) for all runs.3. Verify that the mass flow controller is functioning correctly and the gas supply is stable.
Noisy or unstable TGA baseline.	1. Contamination in the furnace or on the balance mechanism.2. Static electricity on the sample or crucible.3. Buoyancy effects at high temperatures.	1. Perform a furnace clean-out procedure as per the instrument manual.2. Use an anti-static gun on the sample and crucible before loading.3. Perform a blank run with an empty crucible and subtract it from the sample run to correct for buoyancy.
An unusually sharp or explosive decomposition step.	1. Sample mass is too large.2. The heating rate is too high for the sample's reactivity.	1. Reduce the sample mass to 1-2 mg.2. Use a slower heating rate (e.g., 2-5 °C/min) to allow for more controlled energy release.
Inconsistent peak shapes in DTG curves across different heating rates.	1. The reaction mechanism is complex and may change with temperature.2. Secondary reactions or melting are occurring.	1. Analyze the data using isoconversional methods (e.g., Friedman or Kissinger-Akahira-Sunose) which do not assume a single reaction model.2. Use a combined TGA-DSC (Differential Scanning Calorimetry) instrument to detect thermal events like melting that do not involve mass loss.

Visualizations

Caption: Workflow for Determining Activation Energy.

Caption: Troubleshooting Irreproducible Results.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Rubidium Permanganate and Potassium Permanganate for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate oxidizing agent is a critical decision that influences reaction efficiency, product yield, and experimental reproducibility. This guide provides a comprehensive, data-driven comparison of two common alkali metal permanganates: rubidium permanganate (B83412) (RbMnO₄) and potassium permanganate (KMnO₄).

This document delves into a side-by-side examination of their physicochemical properties, oxidizing strength, and thermal stability. Detailed experimental protocols for key comparative analyses are provided to support independent verification and further research.

Physicochemical Properties: A Tabular Comparison

The fundamental characteristics of rubidium permanganate and potassium permanganate are summarized below, highlighting the subtle but potentially significant differences for experimental design.

Property	Rubidium Permanganate (RbMnO₄)	Potassium Permanganate (KMnO₄)
Molar Mass	204.404 g/mol [1][2]	158.032 g/mol
Appearance	Purple crystalline solid[1][2]	Purplish-black/bronze-gray crystalline solid/needles[3]
Crystal Structure	Orthorhombic[1]	Orthorhombic
Density	3.325 g/cm³[1][2]	2.703 g/cm³
Decomposition Temp.	~295 °C[1][2]	~240 °C
Solubility in Water	6.03 g/L at 7 °C10.6 g/L at 19 °C46.8 g/L at 60 °C[1]	76 g/L at 25 °C250 g/L at 65 °C

Oxidizing Strength: A Comparative Overview

Both rubidium permanganate and potassium permanganate are powerful oxidizing agents due to the presence of the permanganate ion (MnO₄⁻), in which manganese is in its highest +7 oxidation state.[3][4] The oxidizing strength of the permanganate ion is fundamentally dictated by the redox potential of the MnO₄⁻/Mn²⁺ couple, which is highly dependent on the pH of the solution.[5]

The standard reduction potentials for the permanganate ion in different media are as follows:

• Acidic Medium: MnO₄⁻ + 8H⁺ + 5e⁻ → Mn²⁺ + 4H₂O (E° = +1.51 V)[5]

• Neutral Medium: MnO₄⁻ + 2H₂O + 3e⁻ → MnO₂ + 4OH⁻ (E° = +0.59 V)

• Basic Medium: MnO₄⁻ + e⁻ → MnO₄²⁻ (E° = +0.56 V)

While the cation (Rb⁺ vs. K⁺) does not directly participate in the redox reaction, it can influence the compound's solubility and crystal lattice energy, which may have a minor effect on reaction kinetics in the solid state or in saturated solutions. However, in dilute solutions where both salts are fully dissociated, their intrinsic oxidizing power is essentially identical, stemming from the permanganate anion.

Thermal Stability

The thermal stability of these permanganates is a critical consideration for their storage and application in high-temperature reactions. Rubidium permanganate exhibits a higher decomposition temperature (approximately 295 °C) compared to potassium permanganate (approximately 240 °C).[1][2] This suggests a greater thermal stability for the rubidium salt.

The thermal decomposition of both compounds proceeds via the formation of manganate (B1198562) intermediates.[1]

Experimental Protocols

Determination of Oxidizing Strength via Redox Titration

This protocol outlines a standardized method to determine and compare the oxidizing capacity of rubidium permanganate and potassium permanganate solutions using a primary standard, such as sodium oxalate (B1200264) (Na₂C₂O₄).

Materials:

• Rubidium permanganate

• Potassium permanganate

• Sodium oxalate (primary standard grade)

• Sulfuric acid (H₂SO₄), concentrated

• Distilled or deionized water

• Analytical balance

• Volumetric flasks (various sizes)

• Burette

• Pipettes

• Erlenmeyer flasks

• Heating plate

Procedure:

• Preparation of Permanganate Solutions (approx. 0.02 M):

  • Accurately weigh the required amount of RbMnO₄ and KMnO₄ to prepare solutions of approximately the same molarity.

  • Dissolve each in distilled water in separate volumetric flasks. Permanganate solutions should be heated gently to ensure complete dissolution and then allowed to stand for 24 hours before being filtered through a sintered glass funnel to remove any manganese dioxide (MnO₂). Store in dark bottles.

• Preparation of Standard Sodium Oxalate Solution (0.05 M):

  • Dry the primary standard sodium oxalate at 105-110 °C for at least one hour and cool in a desiccator.

  • Accurately weigh a precise amount of the dried Na₂C₂O₄ and dissolve it in a volumetric flask with distilled water to create a solution of known concentration.

• Titration:

  • Pipette a known volume (e.g., 25.00 mL) of the standard sodium oxalate solution into an Erlenmeyer flask.

  • Add approximately 10 mL of 1 M sulfuric acid to acidify the solution.

  • Heat the solution to 60-70 °C.

  • Fill the burette with one of the permanganate solutions and record the initial volume.

  • Titrate the hot oxalate solution with the permanganate solution. The permanganate solution will be decolorized as it is added.

  • The endpoint is reached when a faint, persistent pink color is observed, indicating a slight excess of permanganate.

  • Record the final volume and calculate the volume of permanganate solution used.

  • Repeat the titration at least three times for each permanganate solution to ensure accuracy.

• Calculation of Molarity: The reaction between permanganate and oxalate in acidic solution is: 2MnO₄⁻ + 5C₂O₄²⁻ + 16H⁺ → 2Mn²⁺ + 10CO₂ + 8H₂O

  The molarity of the permanganate solution can be calculated using the formula: (2 * M_permanganate * V_permanganate) / 5 = M_oxalate * V_oxalate

Determination of Thermal Stability via Thermogravimetric Analysis (TGA)

This protocol describes a general method for comparing the thermal decomposition temperatures of rubidium permanganate and potassium permanganate using a thermogravimetric analyzer.[1][6]

Materials:

• Rubidium permanganate

• Potassium permanganate

• Thermogravimetric Analyzer (TGA)

• Sample pans (e.g., alumina (B75360) or platinum)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Sample Preparation:

  • Ensure the samples are in a fine, homogeneous powder form.

  • Accurately weigh a small amount of the sample (typically 5-10 mg) into a TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA instrument.

  • Purge the furnace with an inert gas at a constant flow rate (e.g., 20-50 mL/min) to provide a non-reactive atmosphere.

• Thermal Program:

  • Heat the sample from ambient temperature to a temperature above the expected decomposition point (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition:

  • Record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the mass loss (%) versus temperature to obtain the TGA curve.

  • The onset temperature of decomposition is determined from the point of initial significant mass loss on the TGA curve. This provides a quantitative measure of the thermal stability.

Visualizing Experimental Workflows

Synthesis of Rubidium Permanganate

The laboratory synthesis of rubidium permanganate is typically achieved through a precipitation reaction between potassium permanganate and a soluble rubidium salt, such as rubidium chloride.

Caption: Workflow for the synthesis of rubidium permanganate.

Redox Titration Experimental Workflow

The following diagram illustrates the logical flow of a redox titration experiment to determine the concentration of a permanganate solution.

Caption: Generalized workflow for redox titration.

References

• 1. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 2. etamu.edu [etamu.edu]
• 3. quora.com [quora.com]
• 4. quora.com [quora.com]
• 5. What is the mechanism of Potassium Permanganate? [synapse.patsnap.com]
• 6. aurigaresearch.com [aurigaresearch.com]

A Comparative Guide to the Oxidizing Strength of Alkali Permanganates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the oxidizing strength of different alkali permanganates, including lithium permanganate (B83412) (LiMnO₄), sodium permanganate (NaMnO₄), potassium permanganate (KMnO₄), rubidium permanganate (RbMnO₄), and cesium permanganate (CsMnO₄). The information presented is supported by established electrochemical data and outlines experimental protocols for direct comparison.

The primary oxidizing agent in all alkali permanganates is the permanganate ion (MnO₄⁻). In this ion, manganese is in its highest +7 oxidation state, making it a powerful oxidizing agent.[1] The oxidizing strength of the permanganate ion is fundamentally determined by its reduction potential and is significantly influenced by the pH of the solution.[2][3] In acidic solutions, permanganate is reduced to the manganese(II) ion (Mn²⁺), a process involving the transfer of five electrons and exhibiting a high standard redox potential.[3] Under neutral or alkaline conditions, it is typically reduced to manganese dioxide (MnO₂) or the manganate (B1198562) ion (MnO₄²⁻), respectively, with lower redox potentials.[3]

While the alkali metal cation (Li⁺, Na⁺, K⁺, Rb⁺, Cs⁺) is generally considered a spectator ion in the redox reaction, its physical properties can subtly influence the overall performance of the permanganate salt as an oxidizing agent, primarily through factors like solubility and crystal lattice energy.[4]

Data Presentation: Comparison of Alkali Permanganate Properties

The following table summarizes key properties of the alkali permanganates, which can influence their application as oxidizing agents.

Property	Lithium Permanganate (LiMnO₄)	Sodium Permanganate (NaMnO₄)	Potassium Permanganate (KMnO₄)	Rubidium Permanganate (RbMnO₄)	Cesium Permanganate (CsMnO₄)
Molar Mass ( g/mol )	125.88	141.93	158.03	204.40	251.84
Standard Redox Potential (E°) of MnO₄⁻/Mn²⁺ (acidic)	~ +1.51 V	~ +1.51 V	+1.51 V[2]	~ +1.51 V	~ +1.51 V
Standard Redox Potential (E°) of MnO₄⁻/MnO₂ (neutral)	~ +0.59 V	~ +0.59 V	+0.59 V[2]	~ +0.59 V	~ +0.59 V
Standard Redox Potential (E°) of MnO₄⁻/MnO₄²⁻ (basic)	~ +0.56 V	~ +0.56 V	+0.56 V[2]	~ +0.56 V	~ +0.56 V
Solubility in Water ( g/100 mL at 20°C)	Very soluble	Very soluble	6.4	Moderately soluble	2.3 (at 19°C)[5]
Alkali Metal Cation Ionic Radius (pm)	76	102	138	152	167

Experimental Protocols

To experimentally compare the oxidizing strength of different alkali permanganates, a standardized redox titration can be employed. This involves titrating a known amount of a reducing agent with solutions of the different alkali permanganates.

Objective:

To determine and compare the effective oxidizing strength of LiMnO₄, NaMnO₄, KMnO₄, RbMnO₄, and CsMnO₄ by titrating a standard solution of a reducing agent.

Materials:

• Equimolar solutions (e.g., 0.02 M) of LiMnO₄, NaMnO₄, KMnO₄, RbMnO₄, and CsMnO₄.

• A standardized solution of a primary standard reducing agent (e.g., 0.1 M sodium oxalate (B1200264), Na₂C₂O₄).

• Sulfuric acid (H₂SO₄), 2 M solution.

• Distilled or deionized water.

• Burettes, pipettes, conical flasks, and a magnetic stirrer.

• Heating plate.

Procedure:

• Standardization of Alkali Permanganate Solutions:

  • Accurately weigh a precise amount of the primary standard reducing agent (e.g., sodium oxalate) and dissolve it in a known volume of distilled water in a conical flask.

  • Add a measured volume of 2 M sulfuric acid to create an acidic medium.

  • Heat the solution to approximately 60-70°C.

  • Fill a burette with one of the alkali permanganate solutions.

  • Titrate the hot sodium oxalate solution with the permanganate solution until a faint, persistent pink color is observed. This indicates the endpoint.

  • Record the volume of the permanganate solution used.

  • Repeat the titration at least three times to ensure accuracy and calculate the exact molarity of the permanganate solution.

  • Repeat this standardization process for each of the different alkali permanganate solutions.

• Comparative Titration:

  • Pipette a precise volume of a sample containing an unknown concentration of a reducing agent into a conical flask.

  • Acidify the solution with 2 M sulfuric acid.

  • Titrate the solution with one of the standardized alkali permanganate solutions until the endpoint is reached.

  • Record the volume of the permanganate solution consumed.

  • Repeat the titration with each of the other standardized alkali permanganate solutions.

Data Analysis:

The volume of each permanganate solution required to reach the endpoint will be inversely proportional to its effective oxidizing strength for a given concentration. By comparing the volumes of the different alkali permanganate solutions of the same molarity required to oxidize the same amount of reducing agent, a direct comparison of their practical oxidizing power can be made.

Mandatory Visualization

Caption: Relationship between alkali cation and permanganate properties.

References

• 1. quora.com [quora.com]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Potassium Permanganate? [synapse.patsnap.com]
• 4. Khan Academy [en.khanacademy.org]
• 5. Caesium permanganate - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Orthorhombic Permanganate Crystal Structures

A detailed structural comparison of the orthorhombic permanganates—potassium permanganate (B83412) (KMnO₄), rubidium permanganate (RbMnO₄), and cesium permanganate (CsMnO₄)—reveals a consistent crystal system with nuanced variations in structural parameters driven by the increasing size of the alkali metal cation. These compounds all crystallize in the orthorhombic space group Pnma, characterized by a tetrahedral permanganate anion (MnO₄⁻) and the respective alkali metal cation.[1][2][3]

Structural Parameters: A Tabular Comparison

The primary structural differences among these permanganates are observed in their lattice parameters and, to a lesser extent, in the bond lengths and angles within the permanganate tetrahedron. The increase in the ionic radius of the alkali metal cation from potassium to cesium leads to a systematic expansion of the unit cell.

Structural Parameter	Potassium Permanganate (KMnO₄)	Rubidium Permanganate (RbMnO₄)	Cesium Permanganate (CsMnO₄)
Space Group	Pnma	Pnma	Pnma
Lattice Constant a (pm)	910.5[4]	954.11[2]	1006[3]
Lattice Constant b (pm)	572.0[4]	573.926[2]	580.1[3]
Lattice Constant c (pm)	742.5[4]	763.63[2]	794.4[3]
Mn-O Bond Length (Å)	1.62[4]	~1.629[1]	Not explicitly found
O-Mn-O Bond Angle (°)	Tetrahedral (approx. 109.5)	Tetrahedral (approx. 109.5)	Tetrahedral (approx. 109.5)

Note: Specific, experimentally determined Mn-O bond lengths and O-Mn-O bond angles for RbMnO₄ and CsMnO₄ were not definitively available in the searched literature. The value for RbMnO₄ is an approximation based on similar permanganate compounds. The permanganate anion is known to have a tetrahedral geometry, hence the approximate bond angle of 109.5°.[1][5]

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the crystal structures of these orthorhombic permanganates is typically achieved through single-crystal X-ray diffraction (XRD). This technique provides precise information about the unit cell dimensions, bond lengths, and bond angles.

Methodology:

• Crystal Growth: High-quality single crystals of the permanganate salts are grown, often by slow evaporation of an aqueous solution.

• Crystal Selection and Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction data from all possible orientations. The diffracted X-rays are recorded by a detector.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The positions of the atoms within the unit cell are then determined using computational methods. The structural model is refined to achieve the best possible fit with the experimental data.

Logical Workflow for Crystallographic Analysis

The process of determining and analyzing a crystal structure follows a logical workflow, from initial sample preparation to the final refined structure.

Caption: Workflow for Crystal Structure Determination.

References

• 1. webqc.org [webqc.org]
• 2. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 3. Caesium permanganate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Binding of permanganate anion to pentaammineazidocobalt(III) cation in solution and solid phases: synthesis, characterization, X-ray structure, and genotoxic effects of [Co(NH3)5N3](MnO4)2⋅H2O - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Permanganate Content by Redox Titration

This guide provides a comprehensive comparison of redox titration for the validation of permanganate (B83412) content against alternative analytical methods. Designed for researchers, scientists, and drug development professionals, it offers an objective look at performance, supported by experimental data and detailed protocols, to aid in selecting the most suitable method for specific applications.

Introduction to Permanganate Validation

Potassium permanganate (KMnO₄) is a powerful oxidizing agent widely used in chemical analysis, synthesis, and water treatment.[1][2] Due to its strong oxidizing nature and potential for decomposition in the presence of organic matter or light, the exact concentration of a prepared permanganate solution is often unstable and must be precisely determined before use.[1][3] This process of determining the exact concentration is known as standardization or validation.

Redox titration is the classical and most common method for this purpose, relying on a reaction where electrons are transferred between the titrant (permanganate) and a primary standard.[2][4] The intense purple color of the permanganate ion (MnO₄⁻) serves as its own indicator, turning colorless upon reduction, making it a convenient self-indicating titrant.[5][6][7]

Primary Method: Redox Titration with Sodium Oxalate (B1200264)

The most established method for standardizing potassium permanganate solutions is by titration against a primary standard, most commonly sodium oxalate (Na₂C₂O₄).[3]

Principle: In a hot acidic medium (typically using sulfuric acid), permanganate ions oxidize oxalate ions to carbon dioxide, while the permanganate is reduced to the nearly colorless manganese(II) ions (Mn²⁺).[6][8] The reaction is relatively slow at room temperature, so the solution is heated to between 60°C and 90°C to ensure a practical reaction rate.[6][8] The endpoint is reached when all the oxalate has been consumed, and the next drop of permanganate imparts a persistent faint pink color to the solution.[5][9]

The balanced net ionic equation is: 2MnO₄⁻ + 5C₂O₄²⁻ + 16H⁺ → 2Mn²⁺ + 10CO₂ + 8H₂O [8]

Experimental Protocol: Standardization of ~0.1 N KMnO₄ with Sodium Oxalate

This protocol is a synthesis of standard laboratory procedures.[5][7][10][11]

1. Preparation of Solutions:

• Potassium Permanganate Solution (~0.1 N): Dissolve approximately 3.2 g of KMnO₄ in 1000 mL of distilled water.[1][8] Heat the solution to boiling for a short period or let it stand for 24-48 hours to allow for the oxidation of any organic matter in the water.[1][9] Filter the solution through a sintered glass funnel to remove any precipitated manganese dioxide (MnO₂). Store the solution in a clean, dark, glass-stoppered bottle.[1][9]

• Primary Standard Sodium Oxalate Solution (0.1 N): Accurately weigh approximately 0.25-0.30 g of analytical grade sodium oxalate (previously dried at 105-110°C) and record the exact mass.[5][8][10]

• Sulfuric Acid (H₂SO₄) Solution: Prepare a dilute sulfuric acid solution (e.g., 1 M or 5-20% v/v) by slowly adding concentrated H₂SO₄ to distilled water.[5][11] Sulfuric acid is used to provide the necessary acidic medium because it is not reactive towards permanganate; hydrochloric acid and nitric acid are unsuitable as they can be oxidized by permanganate.[7][12]

2. Titration Procedure:

• Transfer the accurately weighed sodium oxalate to a 250 mL or 400 mL Erlenmeyer flask.[5][11]

• Add approximately 100-250 mL of the dilute sulfuric acid solution and swirl to dissolve the solid.[5][13]

• Gently heat the oxalate solution to 80-90°C using a hot plate.[3][5] Do not boil the solution, as this may cause decomposition of the oxalic acid.[6]

• Rinse and fill a 50 mL burette with the prepared KMnO₄ solution, ensuring no air bubbles are present in the tip. Record the initial volume reading.

• Titrate the hot oxalate solution with the KMnO₄ solution. Add the permanganate dropwise while constantly swirling the flask. The purple color of the permanganate will disappear as it reacts with the oxalate.

• The reaction is catalyzed by the Mn²⁺ ions produced, so the initial drops may react slowly, but the rate will increase as the titration proceeds.[10]

• The endpoint is reached when the addition of a single drop of KMnO₄ solution produces a faint but persistent pink color that lasts for at least 30 seconds.[5][8]

• Record the final burette volume.

• Repeat the titration at least two more times to obtain concordant results (volumes that agree within ±0.1 mL).

3. Calculation of Molarity: The molarity of the KMnO₄ solution can be calculated using the stoichiometry of the reaction (2 moles of KMnO₄ react with 5 moles of Na₂C₂O₄).

Experimental Workflow Diagram

Caption: Workflow for permanganate validation via redox titration.

Comparison with Alternative Methods

While redox titration with sodium oxalate is the gold standard, other methods can be employed for validating permanganate content, each with distinct advantages and limitations.

Method	Principle	Key Advantages	Key Disadvantages
Redox Titration	Volumetric analysis based on the stoichiometric reaction between KMnO₄ and a primary standard (e.g., Na₂C₂O₄).[4]	High accuracy and precision (low %RSD).[14] Established and widely accepted method. Low instrument cost.	Can be time-consuming. Requires careful control of temperature.[6] Subject to human error in endpoint detection.
UV-Vis Spectrophotometry	Measures the absorbance of the intensely colored permanganate ion at its λmax (~525-545 nm) based on the Beer-Lambert Law.[15][16]	Rapid analysis. High sensitivity, suitable for low concentrations.[14] Can eliminate subjective endpoint determination.[15]	Requires a spectrophotometer. Susceptible to interference from other colored or turbid substances.[15] Requires a calibration curve.
Potentiometric Titration	Monitors the change in solution potential (voltage) as the titrant is added, using an electrode system to determine the endpoint.[11]	Objective endpoint determination, not reliant on color change. Useful for colored or turbid solutions. Amenable to automation.	Requires a potentiometer and specific electrodes. Can have a slower response time near the endpoint.
PeCOD Analysis	A photoelectrochemical method that measures Chemical Oxygen Demand (COD) as a proxy for oxidizable substances.[17]	Very fast (minutes).[17] Safe (avoids hazardous reagents like dichromate).[17]	Measures overall oxidizability, not specific permanganate concentration. Higher instrument cost.

Comparative Experimental Data

The precision of analytical methods is a critical factor for validation. The following data compares the precision of titrimetric and spectrophotometric methods for determining permanganate values in water samples.

Parameter	Titrimetric Method	Spectrophotometric Method
Mean Value (mg/L)	0.5724	0.1417
% RSD (Precision)	0.91%	0%
Data sourced from a comparative study on tap water analysis.[14]

The data indicates that both methods demonstrate good precision (%RSD ≤ 2%).[14] Spectrophotometry showed higher precision in this specific study and is noted for being simpler and more suitable for determining very small concentrations.[14]

Alternative Methodologies

UV-Vis Spectrophotometry Protocol

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up. Set the wavelength to the absorbance maximum (λmax) for KMnO₄, typically around 525 nm.[15][18]

• Preparation of Standards: Prepare a series of standard KMnO₄ solutions of known concentrations by accurately diluting a stock solution.

• Calibration Curve: Measure the absorbance of each standard solution at the λmax, using the solvent (distilled water) as a blank. Plot a graph of absorbance versus concentration. The result should be a linear curve that follows the Beer-Lambert law.

• Sample Measurement: Measure the absorbance of the unknown permanganate solution.

• Concentration Determination: Use the absorbance of the unknown and the calibration curve to determine its concentration.

Logical Comparison of Validation Approaches

Caption: Classification of permanganate validation methods.

Conclusion

The validation of permanganate content is crucial for ensuring accuracy in analytical and research applications. Redox titration against sodium oxalate remains the benchmark method due to its high accuracy, reliability, and low cost. It is a fundamental technique that provides a direct measure of the reactive permanganate concentration.

However, alternative methods offer significant advantages in specific contexts. UV-Vis spectrophotometry provides a rapid and highly sensitive alternative, particularly for routine analysis of multiple samples or for very dilute solutions where a visual endpoint may be indistinct. Potentiometric titration offers objectivity by removing the subjective nature of color-based endpoint detection, which is invaluable for automated systems or turbid samples. For applications focused on overall water quality and oxidizability rather than the specific concentration of permanganate, modern techniques like PeCOD present a much faster and safer analytical approach.

The choice of method should be guided by the specific requirements of the application, considering factors such as required accuracy and precision, sample throughput, available instrumentation, and the potential for interfering substances.

References

• 1. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 2. gsmu.by [gsmu.by]
• 3. tiu.edu.iq [tiu.edu.iq]
• 4. Permanganometry - Wikipedia [en.wikipedia.org]
• 5. studylib.net [studylib.net]
• 6. uobabylon.edu.iq [uobabylon.edu.iq]
• 7. byjus.com [byjus.com]
• 8. noblesciencepress.org [noblesciencepress.org]
• 9. Potassium permanganate titrations | PPTX [slideshare.net]
• 10. titrations.info [titrations.info]
• 11. hiranuma.com [hiranuma.com]
• 12. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 13. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 14. media.neliti.com [media.neliti.com]
• 15. Eliminating interferences in a compendial test for oxidizable substances in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. uobabylon.edu.iq [uobabylon.edu.iq]
• 17. mantech-inc.com [mantech-inc.com]
• 18. jsirjournal.com [jsirjournal.com]

A Comparative Analysis of the Lattice Parameters of Rubidium Permanganate and Structurally Similar Compounds

A detailed guide for researchers and material scientists on the crystallographic parameters of rubidium permanganate (B83412) (RbMnO₄) in comparison to analogous alkali metal and ammonium (B1175870) permanganates. This guide provides a summary of their lattice parameters, details the experimental methodology for their determination, and presents a logical workflow for comparative analysis.

The study of permanganate salts is crucial for understanding their physical and chemical properties, which are largely dictated by their crystal structure. Rubidium permanganate (RbMnO₄), like its alkali metal and ammonium counterparts, crystallizes in the orthorhombic system.[1][2][3] This guide provides a cross-referenced comparison of the lattice parameters of RbMnO₄ with those of potassium permanganate (KMnO₄), cesium permanganate (CsMnO₄), and ammonium permanganate (NH₄MnO₄), all of which share the same Pnma space group.[1][3][4][5]

Comparative Lattice Parameters

The lattice parameters for RbMnO₄ and similar permanganate compounds are summarized in the table below. These values, determined through X-ray diffraction techniques, reveal trends in the unit cell dimensions corresponding to the size of the cation.

Compound	Crystal System	Space Group	a (pm)	b (pm)	c (pm)	Reference(s)
Rubidium Permanganate (RbMnO₄)	Orthorhombic	Pnma (No. 62)	954.11	573.926	763.63	[1][2]
Potassium Permanganate (KMnO₄)	Orthorhombic	Pnma (No. 62)	910.5	572.0	742.5	[4][5]
Cesium Permanganate (CsMnO₄)	Orthorhombic	Pnma (No. 62)	1006	580.1	794.4	[3]
Ammonium Permanganate (NH₄MnO₄)	Orthorhombic	Pnma	941.0	576.0	761.0	[2]

Experimental Methodology: X-ray Diffraction

The determination of lattice parameters for these crystalline solids is predominantly achieved through X-ray Diffraction (XRD).[6][7] This non-destructive analytical technique provides detailed information about the crystallographic structure, including unit cell dimensions.

Key Experimental Protocols:

• Sample Preparation: Single crystals or finely ground powder samples of the permanganate compounds are used. For powder diffraction, the sample is typically loaded into a sample holder and flattened to ensure a uniform surface.

• Data Collection:

  • Single-Crystal XRD: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the diffraction patterns are collected on a detector.

  • Powder XRD: A powdered sample is irradiated with an X-ray beam, and the diffracted X-rays are detected at various angles (2θ). The resulting diffractogram is a plot of intensity versus the diffraction angle.

• Instrumentation: Modern diffractometers are typically equipped with a copper (Cu Kα) or molybdenum (Mo Kα) X-ray source and a sensitive detector.[4]

• Data Analysis and Refinement:

  • The positions of the diffraction peaks are used to determine the d-spacings according to Bragg's Law (nλ = 2d sinθ).

  • The Miller indices (hkl) are assigned to each peak, which is known as indexing.[8]

  • Least-squares refinement methods are then employed to obtain the precise lattice parameters from the indexed diffraction data.[9] For accurate determination, it is crucial to minimize systematic errors, such as sample displacement and instrument misalignment.[7] It is also noted that lattice parameters calculated from high-angle diffraction peaks are generally more accurate.[6]

Workflow for Comparative Analysis

Caption: Workflow for comparing lattice parameters of permanganate compounds.

References

• 1. webqc.org [webqc.org]
• 2. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 3. Caesium permanganate - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Potassium permanganate - Wikipedia [en.wikipedia.org]
• 6. Determining lattice parameters accurately [doitpoms.ac.uk]
• 7. imeko.org [imeko.org]
• 8. Automated prediction of lattice parameters from X-ray powder diffraction patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]

A Comparative Guide to the Thermal Decomposition of Rubidium and Cesium Permanganates

For researchers, scientists, and drug development professionals, understanding the thermal stability and decomposition pathways of oxidizing agents like rubidium permanganate (B83412) (RbMnO₄) and cesium permanganate (CsMnO₄) is critical for their safe handling and application. This guide provides a detailed comparison of the differential thermal analysis (DTA) of these two compounds, supported by experimental data and methodologies.

The thermal decomposition of both rubidium permanganate and cesium permanganate is a complex, multi-stage process. Differential thermal analysis reveals that both compounds undergo an initial exothermic decomposition followed by subsequent endothermic events. The decomposition of both permanganates proceeds through the formation of their respective manganate (B1198562) intermediates.[1][2]

Quantitative Analysis of Thermal Decomposition

A comparative summary of the key thermal decomposition parameters for rubidium and cesium permanganates is presented below.

Parameter	Rubidium Permanganate (RbMnO₄)	Cesium Permanganate (CsMnO₄)	Reference
Molar Mass	204.40 g/mol	251.84 g/mol	[1][3]
Decomposition Temp. Range	200-300 °C	200-300 °C	[1][3]
Maximum Decomposition Rate Temp.	275 °C	295 °C	[4]
Overall Decomposition Reaction	4RbMnO₄ → 2Rb₂O + 4MnO₂ + 3O₂	4CsMnO₄ → 2Cs₂O + 4MnO₂ + 3O₂	[1][5]

Experimental Protocol: Differential Thermal Analysis

The data presented in this guide is based on differential thermal analysis (DTA) conducted under a controlled atmosphere.

Apparatus: A derivatograph (MOM, Budapest) or a similar thermal analyzer equipped with DTA, thermogravimetry (TG), and derivative thermogravimetry (DTG) capabilities.[4]

Methodology:

• Sample Preparation: Crystalline samples of rubidium permanganate and cesium permanganate are used.[2]

• Sample Mass: A consistent sample mass is used for each analysis to ensure comparability.

• Reference Material: A thermally inert substance, such as α-alumina (α-Al₂O₃), is used as the reference material.

• Crucible: An open platinum crucible is typically used to allow for the escape of gaseous decomposition products.

• Atmosphere: The analysis is conducted in a dynamic atmosphere of dry, purified nitrogen or air, with a constant flow rate (e.g., 100 cm³/min).[2]

• Heating Rate: A linear heating rate of 10 °C/min is applied.[2]

• Data Acquisition: The temperature difference between the sample and the reference is recorded as a function of the sample temperature, generating a DTA curve. Simultaneously, the mass loss is recorded using thermogravimetry.

Decomposition Pathways

The thermal decomposition of both rubidium and cesium permanganate is understood to be a two-step process. The initial exothermic stage involves the decomposition of the permanganate to form the corresponding manganate. The subsequent endothermic stage involves the decomposition of the manganate.

A proposed general mechanism for the decomposition of the permanganate ion (MnO₄⁻) involves a series of elementary transformations with the evolution of oxygen and the transfer of electrons or oxide anions between manganese oxo-species.[4]

Proposed Stepwise Decomposition of the Permanganate Ion:

• Oxygen Evolution: MnO₄⁻ → MnO₃⁻ + O

• Synproportionation: MnO₄⁻ + MnO₃⁻ → Mn₂O₇²⁻

• Disproportionation: Mn₂O₇²⁻ → MnO₄²⁻ (Manganate) + MnO₃

• Further Decomposition: MnO₃ → MnO₂ + O

The precise nature and stability of the intermediates are influenced by the cation (Rb⁺ or Cs⁺).

Visualizing the Experimental Workflow and Decomposition Logic

The following diagrams illustrate the general experimental workflow for differential thermal analysis and the logical relationship in the proposed decomposition pathway of the permanganate ion.

Experimental workflow for Differential Thermal Analysis.

Proposed logical pathway for permanganate ion decomposition.

References

• 1. Caesium permanganate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. webqc.org [webqc.org]
• 4. akjournals.com [akjournals.com]
• 5. Rubidium permanganate - Wikipedia [en.wikipedia.org]

A Comparative Analysis of the Solubility of Rubidium Permanganate and Potassium Permanganate

This guide provides a detailed comparison of the solubility of rubidium permanganate (B83412) (RbMnO₄) and potassium permanganate (KMnO₄), two inorganic compounds with applications in various chemical syntheses and analytical procedures. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and other scientific disciplines requiring a precise understanding of the physicochemical properties of these reagents.

Solubility Data

The solubility of both rubidium permanganate and potassium permanganate in water is temperature-dependent. The following table summarizes the available quantitative data for a direct comparison.

Temperature (°C)	Rubidium Permanganate ( g/100 mL)	Potassium Permanganate ( g/100 mL)
5	-	3.6[1]
7	0.603[2]	-
19	1.06[2]	-
20	-	6.4[3]
30	-	9.0[4]
35	-	10.8[4]
40	-	12.5[4]
45	-	14.4[4]
50	-	16.8[4]
55	-	19.2[4]
60	4.68[2]	22.2[4]

Observation: At lower temperatures, rubidium permanganate appears to be less soluble than potassium permanganate. However, the solubility of both salts increases significantly with a rise in temperature.

Experimental Protocol: Determination of Solubility

The following is a generalized methodology for the experimental determination of the solubility of permanganate salts in water.

Objective: To determine the concentration of a saturated solution of a permanganate salt in water at a specific temperature.

Materials:

• Permanganate salt (Rubidium Permanganate or Potassium Permanganate)

• Distilled or deionized water

• Constant temperature water bath or incubator

• Erlenmeyer flasks with stoppers

• Analytical balance

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Spectrophotometer or titration equipment

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of the permanganate salt to a known volume of distilled water in an Erlenmeyer flask.

  • Seal the flask and place it in a constant temperature water bath set to the desired temperature.

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is saturated.

• Sample Collection and Filtration:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant liquid using a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation.

  • Immediately filter the collected sample to remove any suspended solid particles.

• Concentration Determination:

  • Spectrophotometric Method:

    • Prepare a series of standard solutions of the permanganate salt with known concentrations.

    • Measure the absorbance of the standard solutions and the saturated sample at the wavelength of maximum absorbance for the permanganate ion (around 525-545 nm).

    • Construct a calibration curve and determine the concentration of the saturated solution.

  • Titrimetric Method:

    • Dilute a known volume of the saturated solution.

    • Titrate the diluted solution with a standardized reducing agent, such as sodium oxalate (B1200264) or ferrous ammonium (B1175870) sulfate, in an acidic medium. The endpoint is the disappearance of the pink/purple color of the permanganate ion.[5][6]

    • Calculate the concentration of the permanganate in the saturated solution based on the stoichiometry of the redox reaction.

• Data Analysis:

  • Express the solubility in grams of solute per 100 mL of solvent ( g/100 mL) or other appropriate units.

  • Repeat the experiment at different temperatures to determine the solubility curve.

Comparative Overview

The following diagram illustrates the relationship between the two permanganate salts and their key distinguishing feature in the context of this guide: their solubility in water.

Caption: Comparative solubility of RbMnO₄ and KMnO₄ at different temperatures.

Discussion

The difference in solubility between rubidium permanganate and potassium permanganate can be attributed to the differing properties of the alkali metal cations, specifically their ionic radii and hydration energies. Generally, for salts with large anions like permanganate, lattice energy decreases as the cation size increases down the group (from K⁺ to Rb⁺). However, the hydration energy of the cation also decreases with increasing size. The interplay of these two factors, lattice energy and hydration energy, determines the overall solubility.

For permanganate salts, it appears that the decrease in lattice energy from potassium to rubidium is not sufficient to overcome the more significant decrease in hydration energy, leading to a lower solubility for rubidium permanganate in water, especially at lower temperatures. This trend is not universal for all alkali metal salts and is dependent on the nature of the anion.

References

• 1. pubsaskdev.blob.core.windows.net [pubsaskdev.blob.core.windows.net]
• 2. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 3. brainly.com [brainly.com]
• 4. resource.download.wjec.co.uk [resource.download.wjec.co.uk]
• 5. youtube.com [youtube.com]
• 6. scribd.com [scribd.com]

A Comparative Guide to the Reactivity of Rubidium Permanganate in Non-Aqueous vs. Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of rubidium permanganate (B83412) (RbMnO₄) in non-aqueous and aqueous environments. Understanding the behavior of this strong oxidizing agent in different solvent systems is crucial for its effective application in organic synthesis, analytical chemistry, and various stages of drug development. While specific experimental data for rubidium permanganate is limited, this guide draws upon established principles of permanganate chemistry and available data for alkali metal permanganates to provide a clear and objective comparison.

Executive Summary

Rubidium permanganate, a powerful oxidizing agent, exhibits significantly different reactivity profiles in aqueous and non-aqueous media. In water, it is a highly potent but often less selective oxidant. Its reactivity is strongly influenced by pH, leading to different reduction products of manganese. In non-aqueous solvents, its solubility is generally higher than that of the more common potassium permanganate, offering advantages in homogeneous reaction systems. The lower polarity of organic solvents can moderate its oxidizing power, leading to increased selectivity in the oxidation of organic substrates. This guide presents a comparative analysis of its solubility, stability, and reactivity, supported by experimental protocols and reaction pathway diagrams.

Physicochemical Properties and Solubility

The solubility of an oxidizing agent is a critical factor determining its utility in a given solvent system. Rubidium permanganate's solubility differs markedly between aqueous and non-aqueous media.

Table 1: Comparison of Physical Properties and Solubility of Rubidium Permanganate

Property	Aqueous Medium (Water)	Non-Aqueous Media (e.g., Acetone (B3395972), Methanol)
Molar Mass	204.40 g/mol	204.40 g/mol
Appearance	Dark purple crystalline solid	Dark purple crystalline solid
Decomposition Temp.	~295 °C[1]	~295 °C[1]
Solubility in Water	6.03 g/L at 7 °C10.6 g/L at 19 °C[1][2]46.8 g/L at 60 °C[2]	Generally higher than potassium permanganate[3]. Specific quantitative data is scarce. For comparison, KMnO₄ is soluble in acetone and methanol[4].
Solution Color	Intense purple[1]	Intense purple

Reactivity and Oxidizing Power

The oxidizing strength of the permanganate ion (MnO₄⁻) is significantly influenced by the solvent environment.

Aqueous Media

In aqueous solutions, the redox potential of the permanganate ion is highly dependent on the pH of the medium.

• Acidic Conditions: Permanganate is a very strong oxidizing agent, with the Mn(VII) being reduced to the nearly colorless Mn(II) ion.

  • Half-Reaction: MnO₄⁻ + 8H⁺ + 5e⁻ → Mn²⁺ + 4H₂O

  • Standard Redox Potential (E°): +1.51 V[5]

• Neutral/Alkaline Conditions: Permanganate is a less powerful oxidant, and it is typically reduced to manganese dioxide (MnO₂), a brown precipitate.

  • Half-Reaction: MnO₄⁻ + 2H₂O + 3e⁻ → MnO₂ + 4OH⁻

  • Standard Redox Potential (E°): +0.59 V[5]

This pH dependence allows for some control over the oxidative power; however, in aqueous media, over-oxidation and cleavage of carbon-carbon bonds are common, particularly under harsh conditions (e.g., heating, strong acid/base).[6][7]

Non-Aqueous Media

In non-aqueous solvents, the reactivity of permanganate can be more selective. The absence of a high concentration of protons or hydroxide (B78521) ions, and the lower polarity of the solvent, can temper its oxidizing strength.

• Enhanced Selectivity: In solvents like acetone, potassium permanganate has been shown to be a weaker, more selective oxidant, capable of oxidizing secondary alcohols to ketones and aldehydes to carboxylic acids without affecting double bonds or alkyl groups on benzene (B151609) rings.[3][8][9] This suggests that rubidium permanganate, with its higher solubility, would be even more effective in such systems.

• Homogeneous Reactions: The increased solubility of rubidium permanganate in some organic solvents allows for homogeneous reactions, which can lead to faster reaction rates and milder reaction conditions compared to the heterogeneous reactions often necessary with potassium permanganate.

• Phase Transfer Catalysis: For reactions in non-polar solvents where permanganate salts are insoluble, phase transfer catalysts (PTCs) like quaternary ammonium (B1175870) salts can be employed. These catalysts transport the permanganate ion from an aqueous or solid phase into the organic phase where the reaction occurs.[2][10]

Table 2: Comparative Reactivity of Rubidium Permanganate

Feature	Aqueous Media	Non-Aqueous Media
Oxidizing Strength	Very strong, highly dependent on pH.[5]	Generally more moderate and selective.[3][8]
Selectivity	Lower; prone to over-oxidation and C-C bond cleavage, especially under vigorous conditions.[6][7]	Higher; can allow for the selective oxidation of specific functional groups.[3][8][9]
Reaction Type	Often heterogeneous if substrate is not water-soluble.	Can be homogeneous in solvents where RbMnO₄ is soluble, leading to potentially faster and milder reactions. Can also be performed with PTCs.[2][10]
Typical Products	Diols, carboxylic acids (from cleavage), ketones. Product distribution is highly condition-dependent.[7]	Diols (under mild conditions), ketones, aldehydes, carboxylic acids with greater control over the final product.[3][8][9]

Experimental Protocols

To illustrate the differences in reactivity, this section provides detailed protocols for the oxidation of a model substrate, cyclohexene (B86901), in both aqueous and non-aqueous (acetone) media. These protocols are adapted from established procedures for potassium permanganate and are expected to be applicable to rubidium permanganate.

Oxidation of Cyclohexene in Aqueous Medium

This protocol describes the oxidative cleavage of cyclohexene to adipic acid under aqueous conditions.

Materials:

• Rubidium permanganate (RbMnO₄)

• Cyclohexene

• Acetone (as a co-solvent to aid solubility)

• Distilled water

• Sodium bisulfite (NaHSO₃)

• Concentrated Hydrochloric Acid (HCl)

• 250 mL Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Water bath

• Ice bath

• Vacuum filtration apparatus

Procedure:

• In a 250 mL Erlenmeyer flask, prepare a solution of 6.3 g of rubidium permanganate in 100 mL of distilled water. Stir until fully dissolved.

• In a separate 250 mL Erlenmeyer flask equipped with a magnetic stir bar, prepare a solution of 1.24 g of cyclohexene in 10 mL of acetone.

• With vigorous stirring, add the rubidium permanganate solution in approximately 10 mL portions to the cyclohexene solution over a period of 10 minutes.

• After the addition is complete, heat the reaction mixture in a water bath at 55-60 °C for 30 minutes.[3]

• Remove the flask from the water bath and add 1 g of sodium bisulfite to quench the excess permanganate and dissolve the manganese dioxide precipitate.

• Cool the reaction mixture in an ice bath.

• Acidify the clear solution with concentrated HCl to a pH of 2.

• Concentrate the solution to approximately 10 mL by evaporation.

• Cool the concentrated solution in an ice bath to induce crystallization of adipic acid.

• Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry.

• Calculate the yield. The expected yield is approximately 60%.[3]

Oxidation of Cyclohexene in Non-Aqueous Medium (Acetone)

This protocol describes the oxidation of cyclohexene in anhydrous acetone, which is expected to be a milder reaction.

Materials:

• Rubidium permanganate (RbMnO₄)

• Cyclohexene

• Anhydrous acetone

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Filtration apparatus

• 10% (v/v) Hydrochloric acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 0.82 g (10 mmol) of cyclohexene in 40 mL of anhydrous acetone.

• Add 2.35 g (11.5 mmol) of rubidium permanganate to the solution.

• Heat the mixture to reflux and maintain for 4 hours with vigorous stirring.[9]

• After cooling to room temperature, filter the reaction mixture to remove the manganese dioxide precipitate.

• The filtrate can be analyzed by GC-MS to identify the products.

• To isolate any acidic products, the manganese dioxide precipitate can be washed with water and acetone, then acidified with 10% hydrochloric acid.[9] The resulting aqueous solution can be extracted with an organic solvent to isolate any carboxylic acids formed.

Reaction Pathways and Mechanisms

The reaction pathways of permanganate oxidation are complex and depend on the substrate and reaction conditions. The following diagrams, generated using Graphviz, illustrate the general pathways for the oxidation of an alkene in aqueous and non-aqueous media.

Aqueous Oxidation of an Alkene

Non-Aqueous Oxidation of an Alkene

Experimental Workflow Comparison

Conclusion

The choice of solvent medium has a profound impact on the reactivity of rubidium permanganate. In aqueous solutions, it is an exceptionally strong but often non-selective oxidizing agent, with its reactivity being tunable by adjusting the pH. Its utility in this medium is well-suited for reactions where complete oxidation or oxidative cleavage is desired.

In contrast, the use of non-aqueous solvents, where rubidium permanganate exhibits enhanced solubility compared to its potassium counterpart, opens avenues for more controlled and selective oxidations. The moderated reactivity in organic solvents can be advantageous for the synthesis of sensitive compounds where over-oxidation is a concern. For researchers and professionals in drug development, harnessing the differential reactivity of rubidium permanganate in these media allows for a more versatile application of this powerful oxidant, enabling a broader range of synthetic transformations. Further research into the specific solubility and kinetics of rubidium permanganate in various organic solvents would be highly beneficial for optimizing its use in organic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. chemistry-online.com [chemistry-online.com]
• 4. Potassium Permanganate | KMnO4 | CID 516875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. asianpubs.org [asianpubs.org]
• 10. Phase-transfer catalysis applied to the oxidation of nonaqueous phase trichloroethylene by potassium permanganate (Journal Article) | OSTI.GOV [osti.gov]

The Verdict on Rubidium Permanganate: An Economically Unviable Alternative to Potassium Permanganate in Research and Drug Development

For researchers, scientists, and drug development professionals, the choice of an oxidizing agent is a critical decision balancing performance, cost, and availability. While both rubidium permanganate (B83412) (RbMnO₄) and potassium permanganate (KMnO₄) are powerful oxidizing agents due to the shared permanganate anion (MnO₄⁻), a comprehensive analysis of their economic feasibility and practical applications reveals a stark contrast. This guide objectively compares the two, demonstrating that for the vast majority of applications, potassium permanganate remains the superior choice due to its overwhelming economic advantages and well-established performance.

The core of the matter lies in the vast difference in the cost of the raw materials required for their synthesis. Potassium permanganate is produced on a massive industrial scale from manganese dioxide (MnO₂) and potassium hydroxide (B78521) (KOH), both of which are readily available and relatively inexpensive.[1] In contrast, rubidium permanganate is synthesized in laboratory settings from potassium permanganate and a rubidium salt, typically rubidium chloride or rubidium carbonate.[2][3] Rubidium is a significantly rarer and more expensive alkali metal than potassium, which is directly reflected in the price of its salts.

Economic Feasibility: A Clear-Cut Comparison

The economic disparity between the two compounds is the most significant factor in determining their feasibility. Potassium permanganate is a widely produced commodity chemical with a global market valued at over a billion dollars.[4][5] This large-scale production leads to a relatively low cost. On the other hand, rubidium and its compounds are specialty chemicals with a much smaller market, primarily driven by applications in areas like biomedical research and electronics.[6]

To illustrate this, a comparison of the approximate costs of the primary precursors is telling:

Precursor Chemical	Typical Use	Approximate Price (USD/kg)
Potassium Hydroxide (KOH)	Synthesis of Potassium Permanganate	< $5
Manganese Dioxide (MnO₂)	Synthesis of Potassium Permanganate	< $1
Rubidium Carbonate (Rb₂CO₃)	Synthesis of Rubidium Permanganate	~$5,700
Rubidium Chloride (RbCl)	Synthesis of Rubidium Permanganate	> $1,000

Note: Prices are estimates based on available data and can vary based on purity and supplier.[6][7][8]

The market price for potassium permanganate itself is in the range of $1,670 to $4,690 per metric ton (or $1.67 to $4.69 per kilogram) as of May 2025, depending on the region.[1] In stark contrast, the price of rubidium carbonate, a key precursor for rubidium permanganate, is approximately $5,700 per kilogram.[6] This dramatic difference in raw material cost makes the production of rubidium permanganate prohibitively expensive for any application where potassium permanganate could be used.

Performance and Physicochemical Properties: A Tale of Two Cations

From a chemical performance standpoint, the oxidizing power of both compounds is derived from the permanganate ion (MnO₄⁻), which has manganese in the +7 oxidation state.[9] This makes both strong oxidizing agents capable of a wide range of chemical transformations.

Property	Rubidium Permanganate (RbMnO₄)	Potassium Permanganate (KMnO₄)
Molar Mass	204.40 g/mol [10]	158.03 g/mol [1]
Appearance	Purple crystals[10]	Purplish-black crystalline salt[1]
Density	3.325 g/cm³[10]	2.7 g/cm³[1]
Solubility in Water	10.6 g/L at 19°C[10]	76 g/L at 25°C[1]
Decomposition Temperature	~295°C[3]	~240°C[1]

While their fundamental oxidizing capabilities are similar, the difference in the cation (Rb⁺ vs. K⁺) leads to slight variations in their physicochemical properties, such as solubility and crystal structure.[10] Rubidium permanganate is notably less soluble in water than potassium permanganate.[1][10] This lower solubility could potentially influence reaction kinetics in aqueous media, although no direct comparative studies are readily available in the scientific literature. The higher decomposition temperature of rubidium permanganate suggests slightly greater thermal stability.[1][3]

However, for the majority of applications in organic synthesis and drug development, these minor differences in physical properties do not offer a compelling advantage that would justify the immense cost difference. Potassium permanganate's extensive history of use means its reactivity and performance under a wide variety of conditions are well-documented and understood.[11][12][13]

Applications in Drug Development and Research

Potassium permanganate is a workhorse oxidizing agent in the pharmaceutical industry, used in the synthesis of a variety of active pharmaceutical ingredients (APIs) and intermediates.[11][12] Its applications include the oxidation of side chains on aromatic rings, the conversion of alkenes to diols, and the synthesis of carboxylic acids.[11] It has been employed in the synthesis of steroids and antibiotics.[2][14][15]

References

• 1. intratec.us [intratec.us]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. lookchem.com [lookchem.com]
• 4. Global Potassium Permanganate Market|2019-2030|Ken Research [kenresearch.com]
• 5. imarcgroup.com [imarcgroup.com]
• 6. Rubidium Market - Industry analysis and Forecast (2025-2032) [stellarmr.com]
• 7. Rubidium Carbonate(Rb2CO3≥99%) price today | Historical price charts of Rubidium Carbonate(Rb2CO3≥99%) - Shanghai Metal Market [metal.com]
• 8. chemimpex.com [chemimpex.com]
• 9. quora.com [quora.com]
• 10. Rubidium permanganate - Wikipedia [en.wikipedia.org]
• 11. rockchemicalsinc.com [rockchemicalsinc.com]
• 12. entrepreneurindia.co [entrepreneurindia.co]
• 13. speediipl.com [speediipl.com]
• 14. Oxidation of antibiotics during water treatment with potassium permanganate: reaction pathways and deactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]

Safety & Regulatory Compliance

Proper Disposal of Rubidium Permanganate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. Rubidium permanganate (B83412), a strong oxidizing agent, requires specific procedures for its safe disposal to mitigate risks of fire, environmental contamination, and health hazards. This guide provides a comprehensive, step-by-step protocol for the proper disposal of rubidium permanganate.

Core Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle rubidium permanganate with appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical safety goggles, protective gloves, and a lab coat.[1] All handling should be conducted in a well-ventilated area or under a chemical fume hood.[2] Avoid contact with skin, eyes, and clothing.[3] It is also critical to prevent rubidium permanganate from coming into contact with combustible materials, organic substances, reducing agents, and acids, as this can lead to violent exothermic reactions or the liberation of toxic gases.[4][5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to permanganate salts.

Property	Value	Source
Decomposition Temperature	295°C	[6]
Water Solubility	1.06 g/100mL at 19°C	[6]
UN Number	1490 (for Potassium Permanganate as reference)	[5][7]
DOT Hazard Class	5.1 (Oxidizer)	[5][7]

Experimental Protocol: Disposal of Rubidium Permanganate

This protocol details the chemical reduction of rubidium permanganate to the less hazardous manganese dioxide. This procedure should be performed by trained personnel in a controlled laboratory setting.

Materials:

• Waste rubidium permanganate (solid or aqueous solution)

• Water for dilution

• Reducing agent: sodium thiosulfate, sodium bisulfite, or a ferrous salt solution[4][5]

• Dilute sulfuric acid (e.g., 10% w/w) if using bisulfite or ferrous salt[5]

• Sodium carbonate for neutralization[5]

• Appropriate waste containers, clearly labeled

• Personal Protective Equipment (PPE)

Procedure:

• Preparation and Dilution:

  • For solid rubidium permanganate waste, carefully dissolve it in water to create a dilute solution.

  • For existing aqueous solutions, dilute them with water to approximately a 6% concentration.[4][5] This step is crucial to control the rate of the subsequent reduction reaction.

• Chemical Reduction:

  • Slowly add the chosen reducing agent (sodium thiosulfate, sodium bisulfite, or ferrous salt solution) to the diluted permanganate solution while stirring.

  • If using sodium bisulfite or a ferrous salt, the addition of dilute sulfuric acid may be necessary to facilitate the reduction process.[5]

  • Continue adding the reducing agent until the characteristic purple color of the permanganate solution disappears, indicating its conversion to a brown sludge of manganese dioxide.

• Neutralization:

  • If sulfuric acid was used in the previous step, neutralize the solution by carefully adding sodium carbonate until a neutral pH is achieved.[5]

• Separation and Disposal:

  • Allow the manganese dioxide sludge to settle.

  • Separate the solid waste from the liquid by decanting or filtering.

  • The resulting manganese dioxide sludge should be collected in a suitable, labeled container for disposal in an approved landfill, in accordance with all federal, state, and local regulations.[4][5]

  • The remaining liquid should be checked for any residual permanganate before being disposed of down the drain with copious amounts of water, if permitted by local authorities.[5]

• Container Decontamination:

  • Empty containers that held rubidium permanganate must be thoroughly triple-rinsed with water.[8] The rinsate should be collected and treated as permanganate waste using the procedure described above. Once decontaminated, the containers can be recycled or disposed of as non-hazardous waste.[8]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of rubidium permanganate.

Caption: Workflow for Rubidium Permanganate Disposal.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 4. hepure.com [hepure.com]
• 5. accomn.com [accomn.com]
• 6. lookchem.com [lookchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. youtube.com [youtube.com]

Essential Safety and Operational Guide for Handling Rubidium Permanganate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling and disposal of Rubidium Permanganate (B83412). Adherence to these procedural guidelines is critical for ensuring personnel safety and minimizing environmental impact. Rubidium permanganate, as a strong oxidizing agent, presents significant hazards, including the potential to cause severe skin and eye damage and irritation to the respiratory tract. It can intensify fires and may ignite combustible materials.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent exposure when handling Rubidium permanganate. The following table summarizes the required PPE.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or rubber gloves are recommended to prevent skin contact.[1][2] Gloves should be inspected for any signs of degradation or punctures before use.
Eyes	Safety goggles and face shield	Chemical splash goggles are required to protect against splashes.[3][4] A face shield must be worn in conjunction with goggles when there is a heightened risk of splashing.[3][5]
Body	Lab coat or chemical-resistant apron	A lab coat or apron is necessary to protect personal clothing from contamination.[1][4]
Respiratory	NIOSH-approved respirator	A respirator is required when dust may be generated or when working in poorly ventilated areas.[3][5] The specific type of respirator will depend on the potential exposure levels.

Operational Plan: Handling and Storage

Handling:

• Always handle Rubidium permanganate in a well-ventilated area, preferably within a chemical fume hood.[3]

• Avoid the generation of dust.[3][4]

• Do not breathe in dust or fumes.[3]

• Wash hands thoroughly after handling.[3]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]

Storage:

• Store in a cool, dry, and well-ventilated area.[3][4]

• Keep containers tightly closed.[3]

• Store separately from incompatible materials such as strong acids, and organic materials.[3]

• Containers should be clearly labeled with hazard warnings.[4]

Disposal Plan

Waste Disposal:

• Residual Rubidium permanganate should be treated with a reducing agent until it is colorless before being disposed of as hazardous waste.[1]

• For larger quantities, the material should be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[6]

Contaminated PPE:

• Dispose of contaminated gloves and other disposable PPE as hazardous waste.[3]

Experimental Protocol: Spill Neutralization

In the event of a small spill, the following protocol for neutralization can be followed. For larger spills, evacuate the area and follow emergency procedures.

Materials:

• Dry sand or soda ash

• A suitable reducing agent solution (e.g., sodium bisulfite or ferrous sulfate)

• Appropriate spill cleanup kit

Procedure:

• Containment: Cover the spill with a non-combustible absorbent material like dry sand or soda ash to prevent it from spreading.[7]

• Neutralization: Slowly add a reducing agent solution to the contained spill. The purple color of the permanganate will disappear as it is reduced to manganese dioxide (a brown solid).

• Collection: Carefully scoop the neutralized mixture into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water.

• Disposal: Dispose of the waste container and any contaminated cleaning materials as hazardous waste.

Logical Workflow for Handling Rubidium Permanganate

Caption: Logical workflow for the safe handling of Rubidium Permanganate.

References

• 1. xr-activatedalumina.com [xr-activatedalumina.com]
• 2. sds.mcmaster.ca [sds.mcmaster.ca]
• 3. benchchem.com [benchchem.com]
• 4. rockchemicalsinc.com [rockchemicalsinc.com]
• 5. youtube.com [youtube.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Rubidium - ESPI Metals [espimetals.com]